2-Nonanone

• CAS: 821-55-6

Core Science & Biosynthesis

Physicochemical Properties of 2-Nonanone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Nonanone. The information is curated for researchers, scientists, and professionals in drug development, with a focus on delivering precise data, detailed experimental methodologies, and visual representations of relevant biological pathways and experimental workflows.

Core Physicochemical Data

2-Nonanone, also known as methyl heptyl ketone, is a colorless liquid with a characteristic fruity or floral odor. It is found naturally in various plants and is used as a flavoring agent and in the synthesis of other organic compounds.[1] The key physicochemical properties of 2-Nonanone are summarized in the tables below, providing a consolidated view of its fundamental characteristics.

Table 1: General and Physical Properties of 2-Nonanone

Property	Value	Source(s)
Molecular Formula	C₉H₁₈O	[2]
Molecular Weight	142.24 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Fruity-floral, slightly fatty and herbaceous	[4]
Density	0.82 g/mL at 25 °C	[4][5]
Boiling Point	192 °C at 743 mmHg	[2][4]
Melting Point	-21 °C	[1][4][5]
Flash Point	64 °C (closed cup)	[6]

Table 2: Solubility and Partitioning Properties of 2-Nonanone

Property	Value	Source(s)
Solubility in Water	0.371 mg/mL at 25 °C	[3]
Solubility in Organic Solvents	Soluble in alcohol, propylene glycol, and oils	[3]
LogP (Octanol-Water Partition Coefficient)	3.14	[3]

Table 3: Optical and Vapor Properties of 2-Nonanone

Property	Value	Source(s)
Refractive Index (n20/D)	1.421	[1][5][7]
Vapor Pressure	1.6 mmHg at 25 °C	[3]
Vapor Density	4.9	[8]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of 2-Nonanone. These protocols are based on standard laboratory practices and established testing methods.

Determination of Boiling Point

The boiling point of 2-Nonanone can be determined using the Thiele tube method, which is suitable for small sample volumes.[9]

Apparatus:

• Thiele tube

• Thermometer (0-250 °C)

• Capillary tube (sealed at one end)

• Small test tube

• Bunsen burner or heating mantle

• Mineral oil

Procedure:

• Fill the Thiele tube with mineral oil to a level just above the side arm.

• Add a small amount of 2-Nonanone (approximately 0.5 mL) to the small test tube.

• Place the capillary tube, open end down, into the small test tube containing the 2-Nonanone.

• Attach the small test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube, immersing the sample and thermometer bulb in the mineral oil.

• Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Continue heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

Determination of Melting Point

As 2-Nonanone is a liquid at room temperature, its melting point (or freezing point) is determined by cooling the substance until it solidifies. The capillary method is commonly used for determining the melting point of organic compounds.[5]

Apparatus:

• Melting point apparatus or Thiele tube setup

• Capillary tubes

• Thermometer

• Cooling bath (e.g., ice-salt mixture)

Procedure:

• Introduce a small amount of liquid 2-Nonanone into a capillary tube.

• Cool the capillary tube in a cooling bath until the sample solidifies.

• Place the capillary tube into a melting point apparatus or a Thiele tube filled with a suitable liquid bath.

• Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, near the expected melting point.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire solid has melted (the end of the melting range). For a pure substance, this range should be narrow.

Determination of Flash Point

The flash point of 2-Nonanone can be determined using a Pensky-Martens closed-cup tester, following a procedure similar to ASTM D93.[10][11][12][13]

Apparatus:

• Pensky-Martens closed-cup flash point tester

• Thermometer

Procedure:

• Ensure the Pensky-Martens apparatus is clean and dry.

• Pour the 2-Nonanone sample into the test cup to the filling mark.

• Place the lid on the cup and ensure it is securely sealed.

• Insert the thermometer into the designated port.

• Begin heating the sample at a slow, constant rate (e.g., 5-6 °C per minute).

• Start the stirrer at the specified speed.

• As the temperature approaches the expected flash point, apply the test flame at regular intervals by opening the shutter.

• The flash point is the lowest temperature at which the application of the test flame causes the vapor above the liquid to ignite with a distinct flash inside the cup.

• Record the temperature at which the flash occurs.

Determination of Density

The density of 2-Nonanone can be accurately measured using a pycnometer.[7][14][15][16][17]

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary)

• Analytical balance

• Water bath with temperature control

Procedure:

• Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance (m_empty).

• Fill the pycnometer with distilled water of a known temperature and insert the stopper, allowing excess water to exit through the capillary.

• Wipe the outside of the pycnometer dry and weigh it again (m_water).

• Empty and dry the pycnometer completely.

• Fill the pycnometer with 2-Nonanone at the same temperature as the water and insert the stopper.

• Wipe the outside dry and weigh the filled pycnometer (m_sample).

• The density of 2-Nonanone is calculated using the following formula: Density_sample = [(m_sample - m_empty) / (m_water - m_empty)] * Density_water

Determination of Solubility in Water

The static equilibrium method can be used to determine the solubility of 2-Nonanone in water.

Apparatus:

• Sealed vials

• Isothermal shaker or magnetic stirrer

• Centrifuge

• Syringes and filters (e.g., 0.45 µm)

• Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

• Add an excess amount of 2-Nonanone to a known volume of deionized water in a sealed vial.

• Agitate the vial in an isothermal shaker or on a magnetic stirrer at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• After equilibration, centrifuge the vial to separate the undissolved 2-Nonanone.

• Carefully withdraw a known volume of the aqueous phase using a syringe and filter it to remove any suspended droplets.

• Analyze the concentration of 2-Nonanone in the filtered aqueous sample using a calibrated analytical method, such as gas chromatography.

• The measured concentration represents the solubility of 2-Nonanone in water at that temperature.

Determination of Vapor Pressure

The static method is a direct way to measure the vapor pressure of a liquid like 2-Nonanone.[18][19][20][21]

Apparatus:

• A static vapor pressure apparatus consisting of a sample container, a pressure transducer, a vacuum system, and a temperature-controlled bath.

Procedure:

• Introduce a degassed sample of 2-Nonanone into the sample container of the static apparatus.

• Evacuate the system to remove any air.

• Isolate the sample container from the vacuum pump.

• Immerse the sample container in a constant temperature bath and allow the system to reach thermal and vapor pressure equilibrium.

• The pressure measured by the transducer at equilibrium is the vapor pressure of 2-Nonanone at that temperature.

• Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Determination of Refractive Index

The refractive index of 2-Nonanone can be measured using an Abbe refractometer.[2][6][14][22][23][24]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled water).

• Ensure the prism surfaces of the refractometer are clean and dry.

• Using a dropper, place a few drops of 2-Nonanone onto the lower prism.

• Close the prisms and allow the sample to spread into a thin film.

• Circulate water from the constant temperature bath through the refractometer to maintain a constant temperature (e.g., 20 °C).

• Adjust the light source and the refractometer's optics to bring the dividing line between the light and dark fields into sharp focus.

• Align the dividing line with the crosshairs in the eyepiece.

• Read the refractive index value from the instrument's scale.

Biological Pathway and Experimental Workflow

2-Nonanone can be produced biologically through the metabolic engineering of microorganisms such as Escherichia coli. The pathway involves the modification of the fatty acid biosynthesis and β-oxidation cycles.

Metabolic Pathway for 2-Nonanone Production in E. coli

The biosynthesis of 2-nonanone in engineered E. coli starts from the cellular fatty acid biosynthesis, which produces acyl-CoAs. These are then channeled into a modified β-oxidation pathway to generate β-ketoacyl-CoAs. A specific thioesterase then converts the β-ketoacyl-CoA to a β-keto acid, which is spontaneously decarboxylated to the final methyl ketone product, 2-nonanone.

References

• 1. researchgate.net [researchgate.net]
• 2. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 3. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. SSERC | Melting point determination [sserc.org.uk]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. davjalandhar.com [davjalandhar.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. 2-Nonanone(821-55-6) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. nazhco.com [nazhco.com]
• 11. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 12. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-paar.com]
• 13. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 14. ised-isde.canada.ca [ised-isde.canada.ca]
• 15. fpharm.uniba.sk [fpharm.uniba.sk]
• 16. fpharm.uniba.sk [fpharm.uniba.sk]
• 17. youtube.com [youtube.com]
• 18. vscht.cz [vscht.cz]
• 19. m.youtube.com [m.youtube.com]
• 20. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 21. youtube.com [youtube.com]
• 22. macro.lsu.edu [macro.lsu.edu]
• 23. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 24. Abbe refractometer operation method and precautions [en1.nbchao.com]

Spectroscopic Profile of 2-Nonanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-nonanone (also known as methyl heptyl ketone), a significant compound in various industrial and biological contexts. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols relevant for its characterization.

Quantitative Spectroscopic Data

The spectroscopic data for 2-nonanone is summarized in the tables below, offering a quantitative reference for its structural elucidation.

Table 1: ¹H NMR Spectroscopic Data for 2-Nonanone

Chemical Shift (δ) ppm	Multiplicity	Assignment	Reference Solvent
2.42	t	-CH₂-C(O)-	CDCl₃
2.13	s	-C(O)-CH₃	CDCl₃
1.56	quintet	-CH₂-CH₂-C(O)-	CDCl₃
1.27	m	-(CH₂)₄-	CDCl₃
0.88	t	-CH₃	CDCl₃

Source: PubChem, Human Metabolome Database[1][2]

Table 2: ¹³C NMR Spectroscopic Data for 2-Nonanone

Chemical Shift (δ) ppm	Assignment	Reference Solvent
208.85	C=O (C-2)	CDCl₃
43.85	CH₂ (C-3)	CDCl₃
31.84	-(CH₂)n-	CDCl₃
29.75	CH₃ (C-1)	CDCl₃
29.26	-(CH₂)n-	CDCl₃
24.01	-(CH₂)n-	CDCl₃
22.73	-(CH₂)n-	CDCl₃
14.08	-CH₃ (C-9)	CDCl₃

Source: PubChem[1]

Table 3: Infrared (IR) Absorption Data for 2-Nonanone

Wavenumber (cm⁻¹)	Intensity	Assignment
~2925, 2855	Strong	C-H stretching (alkane)
~1718	Strong	C=O stretching (ketone)
~1465	Medium	C-H bending (methylene)
~1360	Medium	C-H bending (methyl)

Source: NIST Chemistry WebBook, general ketone IR data[3][4] The strong absorption band around 1718 cm⁻¹ is characteristic of the carbonyl group in a saturated aliphatic ketone.

Table 4: Mass Spectrometry (MS) Fragmentation Data for 2-Nonanone

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Assignment of Fragment Ion
43	~81	[CH₃CO]⁺ (Acylium ion from α-cleavage)
58	~100	[C₃H₆O]⁺ (McLafferty rearrangement product)
71	~20	[C₄H₇O]⁺ (α-cleavage)
142	~10	[M]⁺ (Molecular ion)

Source: PubChem, NIST Mass Spectrometry Data Center[1][5] The fragmentation pattern is characterized by a prominent base peak at m/z 58, resulting from a McLafferty rearrangement, and a significant peak at m/z 43 from alpha-cleavage, both of which are typical for methyl ketones.

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the standard procedure for acquiring ¹H and ¹³C NMR spectra of a liquid ketone like 2-nonanone.

Sample Preparation:

• For ¹H NMR, add 1-2 drops of liquid 2-nonanone to a clean, dry NMR tube. For ¹³C NMR, a higher concentration may be required, depending on the instrument's sensitivity.

• Add approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), to the NMR tube.

• Cap the NMR tube and gently invert it several times to ensure the sample is thoroughly mixed.

• If the solution contains any particulate matter, it should be filtered through a small plug of glass wool in a Pasteur pipette into a clean NMR tube to prevent distortion of the magnetic field.

Data Acquisition:

• Insert the prepared NMR tube into the spectrometer's autosampler or manually place it in the magnet.

• The spectrometer's software is used to lock onto the deuterium signal of the solvent and to shim the magnetic field to achieve homogeneity.

• Acquire the spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio, particularly for ¹³C NMR.

• For chemical shift referencing, the residual protio-solvent signal can be used (e.g., CDCl₃ at δ = 7.26 ppm for ¹H NMR; δ = 77.16 ppm for ¹³C NMR), or an internal standard such as tetramethylsilane (TMS) can be added.

Infrared (IR) Spectroscopy

This protocol describes the Attenuated Total Reflectance (ATR) FT-IR technique for a neat liquid sample like 2-nonanone.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a soft cloth or tissue dampened with a volatile solvent like isopropanol or acetone, and allow it to dry completely.

Data Acquisition:

• Acquire a background spectrum of the clean, empty ATR crystal. This is crucial for subtracting the absorbance of atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

• Place a small drop of neat 2-nonanone onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

• If a pressure arm is available, lower it to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum. The instrument's software will ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

• After the measurement, clean the ATR crystal thoroughly with a suitable solvent.

Mass Spectrometry (MS)

This protocol outlines the general procedure for analyzing a volatile liquid like 2-nonanone using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Sample Preparation:

• Prepare a dilute solution of 2-nonanone in a volatile organic solvent (e.g., dichloromethane or hexane).

• Transfer the solution to an autosampler vial.

Data Acquisition (GC-MS):

• Inject a small volume (typically 1 µL) of the sample solution into the GC inlet, where it is vaporized.

• The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column. The column separates the components of the sample based on their boiling points and interactions with the column's stationary phase.

• As 2-nonanone elutes from the GC column, it enters the ion source of the mass spectrometer.

• In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing them to ionize and fragment.

• The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated into the mass analyzer (e.g., a quadrupole).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Data Processing:

• A detector records the abundance of each ion at each m/z value, generating a mass spectrum.

• The spectrum is analyzed to identify the molecular ion peak (if present) and the characteristic fragmentation pattern to confirm the structure of the compound. This is often done by comparing the obtained spectrum to a library of known spectra, such as the NIST/EPA/NIH Mass Spectral Library.

Visualization

The following diagram illustrates the general workflow for the chemical analysis of a compound like 2-nonanone using spectroscopic methods.

Caption: Workflow for the Spectroscopic Analysis of 2-Nonanone.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. dem.ri.gov [dem.ri.gov]
• 5. orgchemboulder.com [orgchemboulder.com]

The Core of Plant Defense: A Technical Guide to the Biosynthesis of 2-Nonanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of 2-nonanone in plants. 2-Nonanone is a volatile methyl ketone that plays a significant role in plant defense against herbivores and pathogens. Its unique chemical properties also make it a compound of interest for the flavor, fragrance, and pharmaceutical industries. This document details the core biosynthetic pathway, the enzymes involved, quantitative data on its occurrence, and detailed experimental protocols for its study.

The Central Biosynthetic Pathway of 2-Nonanone

The biosynthesis of 2-nonanone in plants is intrinsically linked to fatty acid synthesis and occurs primarily in the plastids. The pathway is best characterized in the wild tomato species Solanum habrochaites, where it involves a two-step enzymatic process that diverts intermediates from the fatty acid synthesis cycle.

The primary precursor for 2-nonanone is β-ketodecanoyl-acyl carrier protein (β-ketodecanoyl-ACP) , a C10 intermediate in the fatty acid synthesis pathway. Two key enzymes are responsible for its conversion to 2-nonanone:

• Methylketone Synthase 2 (MKS2): This enzyme is a thioesterase that catalyzes the hydrolysis of the thioester bond in β-ketoacyl-ACPs, releasing a free β-ketoacid. In the case of 2-nonanone synthesis, MKS2 acts on β-ketodecanoyl-ACP to produce 3-ketodecanoic acid .[1]

• Methylketone Synthase 1 (MKS1): This enzyme is a decarboxylase that acts on the 3-ketoacid produced by MKS2.[1] MKS1 removes the carboxyl group from 3-ketodecanoic acid to yield the final product, 2-nonanone , which is one carbon shorter than its precursor.[1]

Both MKS1 and MKS2 are localized in the plastids, which facilitates the efficient channeling of intermediates from fatty acid synthesis to methyl ketone production.[2] While this pathway is well-documented for methyl ketones in general, the specific activity of these enzymes with the C10 precursor for 2-nonanone is part of a broader substrate specificity.

Biosynthesis Pathway of 2-Nonanone

Core biosynthetic pathway of 2-Nonanone.

Quantitative Data

The concentration of 2-nonanone varies significantly among different plant species and tissues. It is a notable component of the essential oil of Ruta graveolens (common rue).

Plant Species	Plant Part	Compound	Concentration	Reference
Ruta graveolens	Aerial parts	2-Nonanone	32.15% - 38.05% of essential oil	[3][4]
Ruta graveolens	Aerial parts	2-Undecanone	39.97% - 47.72% of essential oil	[3][4]

Enzyme Kinetics:

While the general substrate preference of MKS1 and MKS2 from S. habrochaites has been studied, specific kinetic parameters (Km and Vmax) for the C10 substrate (β-ketodecanoyl-ACP) leading to 2-nonanone are not extensively detailed in the available literature. Studies have primarily focused on the more abundant methyl ketones, 2-undecanone (from C12 precursor) and 2-tridecanone (from C14 precursor). The enzymes are known to have activity on a range of β-ketoacyl-ACPs with varying chain lengths.

Experimental Protocols

Heterologous Expression and Purification of MKS1 and MKS2

To perform in vitro enzyme assays, MKS1 and MKS2 are typically expressed heterologously in Escherichia coli and purified.

Objective: To produce and purify recombinant MKS1 and MKS2 enzymes.

Methodology:

• Gene Cloning: The coding sequences of ShMKS1 and ShMKS2 are cloned into an E. coli expression vector (e.g., pET series) with an affinity tag (e.g., His-tag) for purification.

• Transformation: The expression plasmids are transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Culture and Induction:

  • A single colony is used to inoculate a starter culture (e.g., 5 mL LB medium with appropriate antibiotic) and grown overnight at 37°C.

  • The starter culture is used to inoculate a larger volume of culture medium (e.g., 1 L LB).

  • The culture is grown at 37°C with shaking until the OD600 reaches 0.6-0.8.

  • Protein expression is induced by adding a suitable inducer (e.g., 0.5 mM IPTG).

  • The culture is then incubated at a lower temperature (e.g., 18-25°C) for several hours (e.g., 16 hours) to improve protein solubility.

• Cell Lysis and Purification:

  • Cells are harvested by centrifugation.

  • The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, and protease inhibitors).

  • Cells are lysed by sonication or high-pressure homogenization.

  • The lysate is clarified by centrifugation to remove cell debris.

  • The supernatant containing the His-tagged protein is loaded onto a Ni-NTA affinity chromatography column.

  • The column is washed with a wash buffer (lysis buffer with a slightly higher imidazole concentration, e.g., 20 mM).

  • The recombinant protein is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250 mM).

• Protein Verification: The purity and size of the purified protein are confirmed by SDS-PAGE.

In Vitro Enzyme Assays for MKS1 and MKS2

Objective: To determine the enzymatic activity of purified MKS1 and MKS2.

A. ShMKS2 Thioesterase Assay:

• Reaction Mixture: Prepare a reaction mixture containing the β-ketodecanoyl-ACP substrate in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.5).

• Reaction Initiation: Initiate the reaction by adding the purified ShMKS2 protein.

• Incubation: Incubate at a controlled temperature (e.g., 30°C) for a defined period.

• Product Derivatization and Extraction:

  • Stop the reaction.

  • To analyze the resulting 3-ketodecanoic acid, it can be converted to 2-nonanone by acidification and heating, which promotes decarboxylation.

  • Extract the resulting 2-nonanone with an organic solvent (e.g., hexane).

• Analysis: Analyze the extracted product by Gas Chromatography-Mass Spectrometry (GC-MS).

B. ShMKS1 Decarboxylase Assay:

• Substrate: The substrate for this assay is 3-ketodecanoic acid.

• Reaction Mixture: Prepare a reaction mixture containing 3-ketodecanoic acid in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.5).

• Reaction Initiation: Add the purified ShMKS1 protein to the reaction mixture.

• Incubation: Incubate at a controlled temperature (e.g., 30°C) for a specific time.

• Product Extraction: Extract the 2-nonanone product with an organic solvent (e.g., hexane).

• Analysis: Quantify the 2-nonanone produced using GC-MS.

Quantification of 2-Nonanone in Plant Tissue by GC-MS

Objective: To extract and quantify 2-nonanone from plant samples.

Methodology:

• Sample Preparation:

  • Harvest fresh plant tissue (e.g., leaves of Ruta graveolens).

  • Immediately freeze the tissue in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a tissue homogenizer.

• Extraction:

  • Transfer a known weight of the powdered tissue (e.g., 100 mg) to a glass vial.

  • Add an organic solvent for extraction (e.g., hexane or dichloromethane) containing an internal standard (e.g., a known concentration of a compound not present in the plant, like nonane).

  • Vortex the mixture vigorously and incubate with shaking for a set period (e.g., 1-2 hours) at room temperature.

  • Centrifuge the mixture to pellet the plant debris.

• GC-MS Analysis:

  • Transfer the supernatant (the organic extract) to a new vial for analysis.

  • Inject a small volume of the extract (e.g., 1 µL) into the GC-MS system.

  • Gas Chromatography (GC) Conditions:

    • Column: Use a non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: Set to a temperature that ensures rapid volatilization (e.g., 250°C).

    • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a high temperature (e.g., 280°C) to elute all compounds.

    • Carrier Gas: Use helium at a constant flow rate.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Range: Scan a mass range appropriate for detecting 2-nonanone and the internal standard (e.g., m/z 40-350).

• Quantification:

  • Identify the 2-nonanone peak in the chromatogram based on its retention time and mass spectrum, confirmed by comparison with an authentic standard.

  • Quantify the amount of 2-nonanone by comparing its peak area to that of the internal standard and using a calibration curve generated with known concentrations of 2-nonanone.

Signaling and Regulation

The production of methyl ketones, including 2-nonanone, is often associated with plant defense responses. The expression of methyl ketone biosynthetic genes can be induced by various stresses, such as herbivory and pathogen attack. The jasmonate signaling pathway is a key regulator of these defense responses.

Jasmonate Signaling Pathway Inducing 2-Nonanone Biosynthesis

Jasmonate signaling pathway leading to 2-nonanone biosynthesis.

Upon stress, such as herbivore attack, linolenic acid is converted to jasmonic acid (JA) and then to its active form, jasmonoyl-isoleucine (JA-Ile).[5] JA-Ile binds to the receptor COI1, leading to the degradation of JAZ repressor proteins.[6] This degradation releases transcription factors, such as MYC2, which can then activate the expression of defense-related genes, including MKS1 and MKS2, ultimately leading to the production of 2-nonanone.

Experimental Workflow for Gene Identification

The identification of genes involved in specialized metabolic pathways, such as the biosynthesis of 2-nonanone, often follows a multi-step approach combining genomics, transcriptomics, and functional characterization.

Workflow for Identifying 2-Nonanone Biosynthesis Genes

Experimental workflow for identifying genes in the 2-nonanone biosynthetic pathway.

This workflow begins with identifying candidate genes through comparative transcriptomics of plants with contrasting 2-nonanone levels. These candidates are then analyzed for sequence homology to enzymes of interest. Functional validation is achieved through heterologous expression and subsequent in vitro and in vivo assays, with the final confirmation coming from the detection of the expected metabolic products.

References

• 1. mdpi.com [mdpi.com]
• 2. Determinants of substrate specificity in a catalytically diverse family of acyl-ACP thioesterases from plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of residues responsible for substrate and product specificity of Solanum habrochaites short-chain cis-prenyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Nonanone: Discovery, Historical Context, and Modern Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-nonanone, a naturally occurring methyl ketone with significant roles in chemical signaling and a wide range of industrial applications. This document delves into the historical discovery of this compound, its physicochemical properties, detailed experimental protocols for its synthesis, and its biological significance, particularly in signaling pathways.

Discovery and Historical Context

The discovery of 2-nonanone is intrinsically linked to the early investigations of essential oils in the 19th century. While a definitive first isolation of 2-nonanone is not clearly documented, its presence as a major constituent of Oil of Rue (Ruta graveolens) was established through the pioneering work of chemists studying natural products. The English chemist Greville Williams, in his 1858 analysis of Oil of Rue, identified a significant fraction as a methyl ketone, specifically undecan-2-one. Given that 2-nonanone is also a major component of this essential oil, it is highly probable that it was present in the samples analyzed by Williams and his contemporaries, though not explicitly distinguished from its longer-chain homolog at the time.

The broader context for the discovery of 2-nonanone lies in the development of organic chemistry in the mid-19th century. French chemist Charles Gerhardt's work on the classification of organic compounds and the theory of types provided a framework for understanding the structure and reactivity of molecules like ketones. The development of synthetic methods for ketones throughout the 19th century, moving from the distillation of carboxylate salts to more controlled oxidation and acylation reactions, paved the way for the unambiguous synthesis and characterization of 2-nonanone and other aliphatic ketones.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 2-nonanone is essential for its application in research and industry. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of 2-Nonanone

Property	Value	Reference
Molecular Formula	C₉H₁₈O	[1]
Molecular Weight	142.24 g/mol	[1]
CAS Number	821-55-6	[1]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Fruity, cheesy, herbaceous	[3]
Melting Point	-21 °C	[2]
Boiling Point	195 °C	[2]
Density	0.822 g/cm³ at 20 °C	[2]
Solubility in Water	0.95 g/L at 20 °C	[2]
logP (Octanol/Water)	2.8	[2]
Refractive Index (n²⁰/D)	1.422	[2]
Flash Point	68 °C	[2]

Table 2: Spectroscopic Data for 2-Nonanone

Spectrum Type	Key Peaks/Shifts	Reference
¹H-NMR (CDCl₃)	δ 2.42 (t, 2H), 2.13 (s, 3H), 1.56 (quint, 2H), 1.28 (m, 8H), 0.88 (t, 3H)	[4]
¹³C-NMR (CDCl₃)	δ 209.3, 43.9, 31.7, 29.8, 29.1, 29.0, 23.9, 22.5, 14.0	[4]
IR (Neat)	2927, 2857, 1718 (C=O), 1465, 1358 cm⁻¹	[5]
Mass Spectrum (EI)	m/z 58 (100%), 43 (60%), 71 (25%), 142 (M⁺, 5%)	[5]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 2-nonanone, reflecting both classical and modern laboratory practices.

Synthesis of 2-Nonanone via Oxidation of 2-Nonanol

This protocol describes a common and reliable method for the synthesis of 2-nonanone through the oxidation of the corresponding secondary alcohol.

Materials:

• 2-Nonanol (15.8 g, 0.11 mol)

• Pyridinium chlorochromate (PCC) (35.5 g, 0.165 mol)

• Dichloromethane (CH₂Cl₂, 200 mL)

• Silica gel (for column chromatography)

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• A 500 mL round-bottom flask equipped with a magnetic stirrer is charged with PCC (35.5 g) and dichloromethane (200 mL).

• A solution of 2-nonanol (15.8 g) in dichloromethane (50 mL) is added to the stirred suspension of PCC in one portion.

• The reaction mixture is stirred at room temperature for 2 hours, during which the color changes from orange-red to a dark brown-black slurry.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is diluted with 200 mL of diethyl ether and filtered through a pad of silica gel to remove the chromium salts.

• The silica gel pad is washed with an additional 200 mL of diethyl ether.

• The combined organic filtrates are washed successively with 100 mL of saturated aqueous NaHCO₃ solution, 100 mL of water, and 100 mL of brine.

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 2-nonanone.

Synthesis of 2-Nonanone via Grignard Reaction with Heptanoyl Chloride

This protocol outlines the synthesis of 2-nonanone using a Grignard reagent and an acid chloride, a classic method for forming carbon-carbon bonds.

Materials:

• Magnesium turnings (2.9 g, 0.12 mol)

• Anhydrous diethyl ether (100 mL)

• Methyl iodide (17.0 g, 0.12 mol)

• Heptanoyl chloride (14.9 g, 0.10 mol)

• Anhydrous tetrahydrofuran (THF, 100 mL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

Procedure:

• A 250 mL three-necked flask, equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer, is flame-dried under a stream of nitrogen.

• Magnesium turnings (2.9 g) and a crystal of iodine are placed in the flask.

• A solution of methyl iodide (17.0 g) in 50 mL of anhydrous diethyl ether is placed in the dropping funnel. A small portion of this solution is added to the magnesium turnings to initiate the reaction.

• Once the reaction begins (as evidenced by bubbling and the disappearance of the iodine color), the remaining methyl iodide solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture is stirred for an additional 30 minutes to ensure complete formation of the Grignard reagent (methylmagnesium iodide).

• In a separate 500 mL flask, heptanoyl chloride (14.9 g) is dissolved in 100 mL of anhydrous THF and cooled to -78 °C in a dry ice/acetone bath.

• The prepared Grignard reagent is added dropwise to the cold solution of heptanoyl chloride with vigorous stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for an additional hour.

• The reaction is quenched by the slow addition of 100 mL of saturated aqueous NH₄Cl solution.

• The mixture is extracted with diethyl ether (3 x 100 mL).

• The combined organic layers are washed with 1 M HCl (50 mL), saturated aqueous NaHCO₃ solution (50 mL), and brine (50 mL).

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed by rotary evaporation.

• The resulting crude product is purified by distillation under reduced pressure to yield pure 2-nonanone.

Signaling Pathways and Biological Roles

2-Nonanone plays significant roles in chemical communication and defense in the biological world. It is a well-known alarm pheromone in various insect species and also exhibits notable antifungal properties.

2-Nonanone as an Insect Alarm Pheromone

In many species of ants, 2-nonanone functions as an alarm pheromone, a chemical signal that alerts nestmates to danger.[6] The perception of this volatile compound triggers a cascade of behavioral responses, including increased aggression and recruitment to the source of the signal.

Caption: Alarm pheromone signaling cascade initiated by 2-nonanone in insects.

Antifungal Mechanism of Action of 2-Nonanone

2-Nonanone has demonstrated significant antifungal activity against a variety of pathogenic fungi.[7] Its mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential cellular processes.

Caption: Proposed antifungal mechanism of action for 2-nonanone.

Experimental Workflows for Studying Biological Activity

To investigate the biological activities of 2-nonanone, specific experimental workflows are required. The following diagrams illustrate logical workflows for studying its pheromonal and antifungal effects.

Workflow for Pheromonal Activity Assay

This workflow outlines the steps to assess the behavioral response of insects to 2-nonanone.

Caption: Workflow for assessing the pheromonal activity of 2-nonanone.

Workflow for Antifungal Susceptibility Testing

This workflow details the process for determining the antifungal efficacy of 2-nonanone.

Caption: Workflow for determining the antifungal susceptibility to 2-nonanone.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 2. preview.wellcomecollection.org [preview.wellcomecollection.org]
• 3. scbt.com [scbt.com]
• 4. Ketone or aldehyde synthesis by acylation [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. 2-Nonanone [webbook.nist.gov]

The Multifaceted Role of 2-Nonanone as a Semiochemical in the Insect World: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nonanone, a naturally occurring methyl ketone, plays a pivotal and diverse role in the chemical communication of insects. As a semiochemical, it can act as a pheromone for intraspecific communication, an allomone that benefits the emitter by modifying the behavior of a receiver of a different species, and a kairomone, which benefits the receiver of a different species at the expense of the emitter.[1][2] This technical guide provides an in-depth exploration of the functions of 2-nonanone in the insect world, detailing its effects, the experimental protocols used to elucidate its activity, and the underlying signaling pathways.

Data Presentation: Quantitative Effects of 2-Nonanone

The following tables summarize the quantitative data on the behavioral and physiological effects of 2-nonanone on various insect species.

Table 1: Pheromonal Activity of 2-Nonanone

Insect Species	Pheromone Type	Context	Quantitative Effect	Reference
Stizocera consobrina (Cerambycid Beetle)	Aggregation-Sex Pheromone Component	Attraction to traps	Blend of 2-nonanone (4.5 mg) and semanopyrrole (25 mg) significantly increased trap catches compared to individual components or control.	[3]
Heterachthes quadrimaculatus (Cerambycid Beetle)	Aggregation-Sex Pheromone Component	Attraction to traps	A 1:1 blend of 2-nonanone (25 mg) and 10-methyldodecanol (50 mg) was significantly more attractive than individual components.	[3]
Trigona pectoralis (Stingless Bee)	Alarm Pheromone	Defensive Response	2-Nonanone alone was capable of releasing an attacking response.	[4]

Table 2: Allomonal and Kairomonal Activity of 2-Nonanone

Interaction Type	Emitter	Receiver	Context	Quantitative Effect	Reference
Allomone	Sassafras albidum (Plant)	Anthonomus grandis (Boll Weevil)	Repellency	2-Nonanone is a component of volatiles that attract adult weevils.	[5]
Kairomone	Prey Insect (Hypothetical)	Predatory Insect	Foraging Cue	Undecane, a related compound, acts as an alarm pheromone that can attract predators.	[6]

Table 3: Repellent and Nematicidal Effects of 2-Nonanone

Organism	Effect	Metric	Value	Reference
Anopheles gambiae (Mosquito)	Repellency	% Repellency at 1% concentration	86.2%
Anopheles gambiae (Mosquito)	Repellency	% Repellency at 10% concentration	37.2%
Bursaphelenchus xylophilus (Pinewood Nematode)	Nematicidal Activity	Corrected Mortality at 1 mg/mL	92.3 ± 1.2%	[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate study of semiochemicals. The following sections outline the key experimental protocols used in 2-nonanone research.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Collection and Analysis

GC-MS is a fundamental technique for identifying and quantifying volatile semiochemicals like 2-nonanone from insect or plant sources.[8][9]

1. Volatile Collection:

• Headspace Sorptive Extraction (HSSE): Insects or plant material are placed in a sealed glass chamber. A sorbent trap (e.g., Tenax TA) is used to collect volatiles from the headspace over a defined period.[10]

• Solid-Phase Microextraction (SPME): An SPME fiber coated with a stationary phase is exposed to the headspace of the sample to adsorb volatiles.[9]

2. GC-MS Analysis:

• Thermal Desorption: The sorbent trap or SPME fiber is heated in the GC inlet to release the trapped volatiles onto the analytical column.

• Chromatographic Separation: A nonpolar capillary column (e.g., HP-5ms) is typically used to separate the volatile compounds. The oven temperature is programmed to ramp up, allowing for the sequential elution of compounds based on their boiling points. A typical program might start at 35°C and increase to 290°C at a rate of 8°C/min.[10]

• Mass Spectrometry: As compounds elute from the GC column, they are ionized (typically by electron impact at 70 eV) and fragmented. The resulting mass spectrum provides a chemical fingerprint that can be compared to spectral libraries (e.g., NIST) for compound identification.[10]

Figure 1: Workflow for GC-MS analysis of insect volatiles.

Electroantennography (EAG)

EAG is an electrophysiological technique used to measure the summated response of olfactory receptor neurons on an insect's antenna to a volatile stimulus, providing a measure of its olfactory sensitivity.[11][12][13]

1. Antenna Preparation:

• An antenna is carefully excised from a live, immobilized insect.

• The base and tip of the antenna are placed in contact with two electrodes filled with a conductive saline solution.

2. Stimulus Delivery:

• A continuous stream of purified and humidified air is passed over the antenna to establish a stable baseline.

• A pulse of air containing a known concentration of 2-nonanone is injected into the airstream.

3. Recording and Analysis:

• The change in electrical potential across the antenna (the EAG response) is amplified and recorded.

• The amplitude of the EAG response is proportional to the number of responding olfactory neurons. Dose-response curves can be generated by testing a range of 2-nonanone concentrations.[14]

Figure 2: Experimental workflow for Electroantennography (EAG).

Behavioral Assays

Behavioral assays are essential to determine the ecological relevance of a semiochemical by observing the insect's response.[6]

1. Olfactometer Assays:

• A Y-tube or four-arm olfactometer is commonly used to assess preference or repellency.

• A stream of clean air is passed through each arm, with one or more arms containing 2-nonanone at a specific concentration.

• An insect is introduced at the base of the olfactometer, and its choice of arm is recorded.

2. Field Trapping Assays:

• Traps are baited with lures containing 2-nonanone, either alone or in combination with other compounds.

• Control traps are baited with a solvent blank.

• The number of insects caught in each trap is recorded over a set period to determine the attractiveness of the lure.[3]

Signaling Pathways

The perception of 2-nonanone by an insect begins with its interaction with olfactory receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNs) within the antennal sensilla.[15][16][17]

1. Odorant Binding and Receptor Activation:

• Volatile 2-nonanone molecules enter the sensillum lymph through pores in the cuticle.

• Odorant-binding proteins (OBPs) may bind to 2-nonanone and transport it to the ORs.

• 2-nonanone binds to a specific OR, which is typically a heterodimer composed of a conventional odorant receptor protein and a highly conserved co-receptor (Orco).[18][19]

2. Signal Transduction:

• The binding of 2-nonanone to the OR complex can induce a conformational change, leading to the opening of an ion channel.

• This results in an influx of cations, causing depolarization of the OSN membrane and the generation of an action potential.

• The action potential then travels down the axon to the antennal lobe of the insect's brain for further processing.[15][16] In some cases, 2-nonanone can act as a competitive antagonist, blocking the receptor and preventing the binding of other odorants.[18]

Figure 3: Generalized olfactory signaling pathway for 2-nonanone.

Conclusion

2-Nonanone is a versatile semiochemical that plays a critical role in the chemical ecology of numerous insect species. Its functions as a pheromone, allomone, and kairomone highlight the complexity of insect communication and offer significant potential for the development of novel pest management strategies. A thorough understanding of its quantitative effects, the experimental methods for its study, and the underlying signaling pathways is essential for researchers and professionals working in entomology, chemical ecology, and the development of new, environmentally friendly insect control agents. Further research into the specific receptors and neural circuits involved in the perception of 2-nonanone will undoubtedly unveil even more of its intricate roles in the insect world.

References

• 1. Insects’ perception and behavioral responses to plant semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. plantprotection.pl [plantprotection.pl]
• 3. academic.oup.com [academic.oup.com]
• 4. bio.kuleuven.be [bio.kuleuven.be]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ockenfels-syntech.com [ockenfels-syntech.com]
• 12. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Molecular mechanisms of olfactory detection in insects: beyond receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to 2-Nonanone: From Molecular Structure to Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-nonanone (CAS No. 821-55-6), a nine-carbon methyl ketone with diverse applications and emerging biological significance. This document details its fundamental chemical and physical properties, spectroscopic profile, and synthesis methodologies. Furthermore, it explores its metabolic production, particularly in microbial systems, and its potential role as a biomarker for various diseases. The guide also delves into its bioactive properties, including its demonstrated nematicidal and antifungal activities, and discusses its potential, though currently indirect, applications in the field of drug discovery and development. Detailed experimental protocols for its synthesis and for assessing its biological activity are provided to facilitate further research.

Chemical and Physical Properties

2-Nonanone, also known as methyl heptyl ketone, is a colorless to pale yellow liquid with a characteristic fruity and cheesy odor.[1][2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	821-55-6	[3]
Molecular Formula	C₉H₁₈O	[3]
Molecular Weight	142.24 g/mol	[]
Appearance	Colorless to pale yellow liquid	[5]
Melting Point	-21 °C	[6]
Boiling Point	192-195.3 °C	[]
Density	0.826 g/mL at 25 °C	[6]
Refractive Index	1.418 - 1.423 at 20 °C	[]
Solubility	Insoluble in water; soluble in alcohol	[1]

Molecular Structure

2-Nonanone is a saturated fatty ketone with a carbonyl group at the second carbon position of a nine-carbon aliphatic chain.

Synonyms: Methyl heptyl ketone, n-Heptyl methyl ketone.[5]

Spectroscopic Data

The structural identification of 2-nonanone is confirmed through various spectroscopic techniques. The key data are presented below.

Table 1: ¹H NMR Spectroscopic Data for 2-Nonanone

Chemical Shift (δ) ppm	Multiplicity	Assignment
2.42	t	-CH₂-C(O)-
2.13	s	-C(O)-CH₃
1.55	m	-CH₂-CH₂-C(O)-
1.28	m	-(CH₂)₄-
0.88	t	-CH₃

Table 2: ¹³C NMR Spectroscopic Data for 2-Nonanone

| Chemical Shift (δ) ppm | Assignment | |---|---|---| | 209.1 | C=O | | 43.8 | -CH₂-C(O)- | | 31.7 | -(CH₂)n- | | 29.8 | -C(O)-CH₃ | | 29.1 | -(CH₂)n- | | 23.9 | -(CH₂)n- | | 22.5 | -(CH₂)n- | | 14.0 | -CH₃ |

Table 3: Infrared (IR) Absorption Data for 2-Nonanone

Wavenumber (cm⁻¹)	Intensity	Assignment
2925, 2855	Strong	C-H stretching (alkane)
1715	Strong	C=O stretching (ketone)
1465	Medium	C-H bending (methylene)
1360	Medium	C-H bending (methyl)

Table 4: Mass Spectrometry (MS) Data for 2-Nonanone

m/z	Relative Intensity	Assignment
142	5	[M]⁺ (Molecular Ion)
58	100	[CH₃C(O)CH₂]⁺ (McLafferty rearrangement)
43	40	[CH₃CO]⁺
71	25	[C₅H₁₁]⁺
85	10	[C₆H₁₃]⁺

Synthesis and Biosynthesis

Chemical Synthesis

Several methods for the chemical synthesis of 2-nonanone have been reported. A common laboratory-scale synthesis involves the oxidation of 2-nonanol. An alternative industrial method involves the catalytic ketonization of acetic acid and heptanoic acid.

Biosynthesis

2-Nonanone is a naturally occurring compound found in various plants, fungi, and bacteria. In microbial systems such as Escherichia coli, it can be produced through engineered metabolic pathways. The biosynthesis typically involves the β-oxidation of fatty acids.[2][7] Specifically, octanoyl-CoA, derived from fatty acid metabolism, undergoes a series of enzymatic reactions to yield 2-nonanone.[7][8]

Caption: Metabolic pathway for the biosynthesis of 2-nonanone in engineered E. coli.

Applications and Biological Relevance

Industrial Applications

2-Nonanone is utilized as a flavoring agent in the food industry and as a fragrance component in cosmetics and perfumes.[1][2] It is also employed as a solvent in various industrial processes.

Relevance in Drug Development and Disease

While not a therapeutic agent itself, 2-nonanone is of interest to drug development professionals for several reasons:

• Biomarker Potential: 2-Nonanone has been identified as a potential biomarker for several diseases, including ulcerative colitis, Crohn's disease, and nonalcoholic fatty liver disease.[9][10] Its detection in bodily fluids or breath could aid in the diagnosis and monitoring of these conditions.

• Bioactivity: 2-Nonanone exhibits notable biological activities. It has demonstrated significant nematicidal effects against the pinewood nematode (Bursaphelenchus xylophilus).[11] Additionally, it possesses antifungal properties. These activities suggest that the 2-nonanone scaffold could serve as a lead structure for the development of new anti-parasitic or antifungal agents.[12] The inhibitory activity of 2-nonanone has been shown to be most effective in Escherichia coli lacking the small chaperone IbpB.[13]

Experimental Protocols

Synthesis of 2-Nonanone via Catalytic Ketonization

This protocol is adapted from a patented method for the preparation of 2-nonanone.[14]

Materials:

• Fixed-bed flow-type reactor

• Catalyst (e.g., a supported metal oxide)

• Inert filler (e.g., quartz sand)

• Heptanoic acid

• Acetic acid

• Inert carrier gas (e.g., nitrogen)

• Distillation apparatus

Procedure:

• Pack the lower portion of the fixed-bed reactor with the catalyst and the upper portion with the inert filler.

• Heat the reactor to maintain the catalyst bed at a temperature between 250-350 °C.

• Prepare a reaction mixture of heptanoic acid and acetic acid, typically in a molar ratio of 1:4.

• Pump the reaction mixture into the top of the reactor while introducing a flow of the inert carrier gas.

• The reactants are vaporized in the inert filler bed and then pass over the heated catalyst bed to react.

• The product stream exiting the reactor is cooled and collected.

• The collected liquid is then purified by distillation to yield 2-nonanone.

Nematicidal Bioassay of 2-Nonanone

This protocol is based on the methodology described for testing the nematicidal activity of 2-nonanone against the pinewood nematode.[11]

Materials:

• 2-Nonanone

• Solvent (e.g., methanol)

• Pinewood nematodes (Bursaphelenchus xylophilus) culture

• Multi-well plates (e.g., 24-well plates)

• Sterile water

• Microscope

Procedure:

• Prepare a stock solution of 2-nonanone in the chosen solvent.

• Serially dilute the stock solution to obtain the desired test concentrations (e.g., 1 mg/mL).

• In each well of the multi-well plate, add a specific volume of the nematode suspension in sterile water.

• Add a small volume of the 2-nonanone test solution to the treatment wells.

• In the control wells, add the same volume of the solvent without 2-nonanone.

• Incubate the plates at a controlled temperature (e.g., 25 °C) for a specified period (e.g., 24 hours).

• After incubation, observe the nematodes in each well under a microscope to determine mortality. Nematodes are typically considered dead if they are immobile and do not respond to probing with a fine needle.

• Calculate the percentage of mortality for each treatment and control group. Corrected mortality can be calculated using Abbott's formula if there is mortality in the control group.

Conclusion

2-Nonanone is a multifaceted molecule with established industrial uses and growing significance in biological and medicinal research. Its role as a potential disease biomarker and its inherent antimicrobial and nematicidal properties make it a compound of interest for further investigation. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers and professionals in the ongoing exploration of 2-nonanone's properties and potential applications in drug discovery and development.

References

• 1. 2-Nonanone|CAS 821-55-6|DC Chemicals [dcchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Nonanone [webbook.nist.gov]
• 5. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. Metabolic engineering of β-oxidation to leverage thioesterases for production of 2-heptanone, 2-nonanone and 2-undecanone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 10. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Ketones 2-heptanone, 2-nonanone, and 2-undecanone inhibit DnaK-dependent refolding of heat-inactivated bacterial luciferases in Escherichia coli cells lacking small chaperon IbpB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN101792379B - Method for preparing 2-nonanone - Google Patents [patents.google.com]

thermodynamic properties and stability of 2-Nonanone

An In-depth Technical Guide on the Thermodynamic Properties and Stability of 2-Nonanone

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of chemical compounds is paramount. 2-Nonanone (C₉H₁₈O), a methyl ketone, serves various roles in industrial and research settings, including as a solvent, a chemical intermediate, and a flavoring agent.[1][2] This technical guide provides a detailed overview of its thermodynamic properties and chemical stability, supported by experimental data and methodologies.

Thermodynamic Properties of 2-Nonanone

The thermodynamic properties of a compound are fundamental to understanding its energy content, phase behavior, and potential for chemical transformation. Key thermodynamic data for 2-nonanone have been determined experimentally and are summarized below.

Data Presentation: Thermodynamic Parameters

The following table compiles the essential thermodynamic values for 2-nonanone from various sources, providing a quantitative basis for its energetic profile.

Property	Value	Units	Source(s)
Enthalpy of Formation (Liquid, ΔfH°liquid)	-397.2 ± 1.7	kJ/mol	[3][4]
Enthalpy of Formation (Gas, ΔfH°gas)	-340.80 ± 1.70	kJ/mol	[3]
Standard Liquid Enthalpy of Combustion (ΔcH°liquid)	-5716.8 ± 1.20	kJ/mol	[3][4]
Standard Gibbs Free Energy of Formation (ΔfG°)	-104.02	kJ/mol	[3]
Normal Boiling Point (Tboil)	192	°C	[5]
Melting Point (Tfus)	-21	°C	[5]
Vapor Pressure (Pvap)	0.8	hPa at 25 °C	[6]
Ionization Energy (IE)	9.16 / 9.32 ± 0.02	eV	[7]

Experimental Protocols: Determination of Thermodynamic Properties

The accurate determination of thermodynamic data relies on precise calorimetric and analytical techniques.

• Combustion Calorimetry (for Enthalpy of Combustion/Formation): The standard enthalpy of combustion for 2-nonanone was determined using combustion calorimetry.[4]

  • A precisely weighed sample of high-purity 2-nonanone is placed in a crucible within a high-pressure vessel (a "bomb").

  • The bomb is filled with an excess of pure oxygen under high pressure (e.g., 30 atm).

  • The bomb is submerged in a known mass of water in a calorimeter.

  • The sample is ignited electrically, and the complete combustion reaction occurs.

  • The temperature change of the water is meticulously measured to calculate the heat released during the combustion.

  • Corrections are applied for the heat capacity of the calorimeter and other factors to determine the standard enthalpy of combustion (ΔcH°).

  • The standard enthalpy of formation (ΔfH°) is then calculated from the ΔcH° using Hess's Law, based on the known enthalpies of formation for the combustion products (CO₂ and H₂O).

• Differential Scanning Calorimetry (DSC) (for Enthalpy of Fusion): While specific experimental details for 2-nonanone are not provided in the search results, a general DSC protocol is used to determine the enthalpy of fusion.[8]

  • A small, weighed sample of 2-nonanone is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC instrument and cooled to a temperature well below the expected melting point.

  • The instrument heats both pans at a constant, controlled rate.

  • The differential heat flow required to maintain the sample and reference at the same temperature is measured.

  • An endothermic peak is observed as the sample melts. The integrated area of this peak is directly proportional to the enthalpy of fusion (ΔfusH°).

Chemical Stability and Reactivity

2-Nonanone is generally considered stable under standard conditions, but its reactivity profile, characteristic of ketones, dictates specific handling and storage requirements.

General Stability and Storage

2-Nonanone is chemically stable under normal ambient temperatures and pressures.[1][6] For safe and long-term storage, the following conditions are recommended:

• Temperature: Store below +30°C.[1][5]

• Container: Keep in a tightly closed container.[9]

• Environment: Store in a dark, cool, dry, and well-ventilated place.[9][10]

• Hazards to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[11] Forms explosive mixtures with air on intense heating.

Data Presentation: Reactivity and Incompatibilities

The carbonyl group in 2-nonanone is the center of its reactivity. It is incompatible with several classes of chemicals.

Incompatible Material	Nature of Hazard	Source(s)
Strong Oxidizing Agents	Violent reactions	[6][11]
Strong Acids & Bases	Liberation of heat and flammable gases (e.g., H₂)	[1][5][10]
Reducing Agents (hydrides, alkali metals)	Production of flammable gas (H₂) and heat	[1][5][10]
Aldehydes, Isocyanates, Cyanides, Peroxides, Anhydrides	Incompatible; may react violently	[5][10]

Upon combustion, hazardous decomposition products include carbon monoxide (CO) and carbon dioxide (CO₂).[11]

Key Reaction Pathways and Stability Considerations

The stability of 2-nonanone is intrinsically linked to the reactivity of its ketone functional group.

• Keto-Enol Tautomerism: Like other ketones with alpha-hydrogens, 2-nonanone exists in equilibrium with its enol tautomer.[12][13] This equilibrium, though typically favoring the keto form, is crucial as the enol or the corresponding enolate is a key intermediate in many reactions, including aldol condensations and alpha-halogenation.

Caption: Equilibrium between the keto and enol forms of 2-nonanone.

• Nucleophilic Addition: The polarized carbonyl group features an electrophilic carbon atom, making it susceptible to attack by nucleophiles.[14] This is the foundational step for many ketone reactions.

• Oxidation: Ketones are generally resistant to oxidation compared to aldehydes.[14] Cleavage of a carbon-carbon bond is required, which necessitates harsh conditions with strong oxidizing agents.[14]

Experimental Protocols: Stability and Reactivity Assessment

• Workflow for Chemical Compatibility Testing: A systematic approach is required to assess the compatibility of 2-nonanone with other substances safely.

Caption: A generalized workflow for assessing chemical compatibility.

• Qualitative Test for Carbonyl Group (Brady's Test): This test confirms the presence and reactivity of the ketone's carbonyl group.[13][14]

  • A few drops of 2-nonanone are added to a test tube.

  • Approximately 1 mL of 2,4-dinitrophenylhydrazine reagent (Brady's reagent) is added.

  • The formation of a yellow, orange, or red precipitate (a dinitrophenylhydrazone) indicates a positive test for a carbonyl group. The stability of this solid derivative also makes it useful for identification purposes.

Relationship Between Thermodynamic Properties and Stability

The thermodynamic data of 2-nonanone are directly linked to its chemical stability. The negative enthalpy of formation indicates that the molecule is stable relative to its constituent elements. This intrinsic stability is the reason it persists under normal conditions. Furthermore, thermodynamic principles can be used to predict the energy changes associated with its reactions, thus quantifying its chemical stability in the presence of other reagents.

Caption: The link between thermodynamic data and chemical stability.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 821-55-6: 2-Nonanone | CymitQuimica [cymitquimica.com]
• 3. 2-Nonanone (CAS 821-55-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 2-Nonanone [webbook.nist.gov]
• 5. 2-Nonanone | 821-55-6 [chemicalbook.com]
• 6. 2-Nonanone - Safety Data Sheet [chemicalbook.com]
• 7. 2-Nonanone [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. haihangchem.com [haihangchem.com]
• 10. echemi.com [echemi.com]
• 11. fishersci.com [fishersci.com]
• 12. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 13. Ketone - Wikipedia [en.wikipedia.org]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

The Pivotal Role of 2-Nonanone in the Aroma Profile of Blue Cheese: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical contribution of the methyl ketone 2-nonanone to the characteristic and pungent aroma of blue cheese. We will delve into its sensory properties, concentration in various blue cheese types, the biochemical pathways of its formation by Penicillium roqueforti, and the analytical methodologies used for its characterization and quantification.

Sensory Properties and Impact of 2-Nonanone

2-Nonanone is a key volatile compound that defines the aroma profile of blue cheese. Its distinct sensory characteristics are a significant contributor to the overall flavor perception. The aroma of 2-nonanone is often described as having "blue cheese" notes, along with fruity, waxy, green, and herbal nuances.[1] At higher concentrations, it imparts a more typical blue cheese and mushroom-like aroma, while at lower dosages, it can present as fatty and fruity.

The perception of 2-nonanone's aroma is also dependent on its concentration relative to its odor and taste thresholds. While ketones are generally considered to have higher odor thresholds compared to other volatile compounds like esters and aldehydes, their potent and characteristic aromas make them significant contributors to the overall flavor profile.

Table 1: Sensory Thresholds of 2-Nonanone

Parameter	Threshold	Medium	Descriptors
Odor Detection Threshold	0.26 - 33 ppb	Air	Fatty, citrus[2]
Taste Threshold	20 ppm	Not specified	Cheesy, green, fruity, dairy, dirty, buttery[1]

Quantitative Analysis of 2-Nonanone in Blue Cheese

The concentration of 2-nonanone can vary significantly among different types of blue cheese, and even within the same variety, depending on factors such as the strain of Penicillium roqueforti used, the composition of the milk, and the ripening conditions. 2-Nonanone is typically one of the most abundant methyl ketones in blue cheese, alongside 2-heptanone and 2-pentanone.

Table 2: Concentration of 2-Nonanone in Blue Cheese and Related Dairy Products

Product	Concentration of 2-Nonanone	Method of Analysis
Blue Cheese	0.8057 - 1.4250 mg/kg	GC/MS[3]
Blue Cheese Flavoring	20.000 - 31.779 mg/kg	GC/MS[3]
Fermented Milk	up to 10.67 µg/L	SPME-GC-MS[4]

In many blue cheeses, 2-heptanone and 2-nonanone are the predominant methyl ketones, contributing significantly to the pungent flavor.[5] However, the relative abundance can differ; for instance, in some blue cheeses, 2-pentanone may be more abundant.

Biochemical Pathway of 2-Nonanone Formation

The characteristic methyl ketones of blue cheese, including 2-nonanone, are not present in the initial milk but are formed during the ripening process through the metabolic activity of Penicillium roqueforti. The pathway involves the β-oxidation of fatty acids, followed by a decarboxylation step.

The precursor to 2-nonanone is decanoic acid (a ten-carbon fatty acid). Through a series of enzymatic reactions within the peroxisomes of Penicillium roqueforti, decanoic acid is converted to 3-oxodecanoyl-CoA, which is then hydrolyzed and decarboxylated to yield 2-nonanone.

References

• 1. 2-nonanone, 821-55-6 [perflavory.com]
• 2. benchchem.com [benchchem.com]
• 3. open.clemson.edu [open.clemson.edu]
• 4. mdpi.com [mdpi.com]
• 5. 2-Pentanone Production from Hexanoic Acid by Penicillium roqueforti from Blue Cheese: Is This the Pathway Used in Humans? - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of High-Purity 2-Nonanone: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of high-purity 2-Nonanone, a versatile ketone with applications in the flavor, fragrance, and pharmaceutical industries. This guide focuses on a comparative analysis of common synthetic routes and provides a detailed experimental protocol for a high-yield synthesis method.

Comparative Analysis of Synthesis Protocols

The selection of a synthetic route for 2-Nonanone depends on factors such as required purity, yield, scalability, and available starting materials. Below is a summary of common methods with their reported quantitative data.

Synthesis Method	Starting Material(s)	Key Reagents/Catalysts	Reported Yield (%)	Reported Purity (%)	Reference(s)
Oxidation of 2-Nonanol	2-Nonanol	Jones Reagent (CrO₃, H₂SO₄, Acetone)	~85-95	>98	[1]
Catalytic Fixed-Bed Reaction	Heptanoic Acid, Acetic Acid	Metal-doped molecular sieve	95	99.2	[2]
Wacker-Tsuji Oxidation	1-Nonene	PdCl₂, CuCl₂, O₂	~70-85	High	[3]
Grignard Reaction & Oxidation	Heptanal, Methylmagnesium Bromide	Grignard Reagent, then an Oxidizing Agent	Two steps, oxidation step can be >90	Good	[1]
Saponification & Decarboxylation	Ethyl 2-acetyl-octanoate	NaOH, H₂SO₄	~38	Not specified	[4]

Featured Synthesis Protocol: Jones Oxidation of 2-Nonanol

This protocol details the synthesis of high-purity 2-Nonanone via the oxidation of the secondary alcohol, 2-Nonanol, using Jones reagent. This method is known for its high efficiency and yield.

Materials and Reagents

• 2-Nonanol (Reagent Grade, >98%)

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone (ACS Grade)

• Diethyl ether (Anhydrous)

• Sodium bicarbonate (Saturated aqueous solution)

• Brine (Saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Equipment

• Three-necked round-bottom flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Experimental Procedure

1. Preparation of Jones Reagent:

• In a beaker placed in an ice-water bath, carefully dissolve 25 g of chromium trioxide in 75 mL of deionized water.

• Slowly and with constant stirring, add 25 mL of concentrated sulfuric acid to the chromium trioxide solution.

• Once the addition is complete, allow the dark orange solution to come to room temperature.

2. Oxidation Reaction:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 14.4 g (0.1 mol) of 2-Nonanol in 100 mL of acetone.

• Cool the solution to 0-5°C using an ice-water bath.

• While vigorously stirring, add the prepared Jones reagent dropwise from the dropping funnel. Maintain the reaction temperature below 10°C throughout the addition.

• The color of the reaction mixture will change from orange to a murky green as the chromium(VI) is reduced to chromium(III).

• Continue adding the Jones reagent until a faint orange color persists in the reaction mixture, indicating complete oxidation of the alcohol.

3. Work-up and Purification:

• Add isopropanol dropwise to the reaction mixture to quench any excess oxidant, until the orange color disappears completely.

• Decant the acetone solution from the green chromium salts.

• Wash the chromium salts with diethyl ether (2 x 50 mL) and combine the ether washes with the acetone solution.

• Carefully neutralize the combined organic solution by washing with a saturated sodium bicarbonate solution. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Wash the organic layer with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator to remove the diethyl ether and acetone.

4. Final Purification:

• The crude 2-Nonanone can be further purified by fractional distillation under reduced pressure to obtain a high-purity product. The boiling point of 2-Nonanone is approximately 195°C at atmospheric pressure.

Visualizing the Workflow and Signaling Pathway

To better illustrate the experimental process, a workflow diagram is provided below.

Caption: Workflow for the synthesis of high-purity 2-Nonanone via Jones Oxidation.

The Jones oxidation proceeds via the formation of a chromate ester intermediate from the secondary alcohol, which then undergoes elimination to yield the ketone.

Caption: Simplified reaction pathway for the Jones Oxidation of 2-Nonanol.

References

• 1. pure.rug.nl [pure.rug.nl]
• 2. CN101792379B - Method for preparing 2-nonanone - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Nonanone synthesis - chemicalbook [chemicalbook.com]

Application Note: Quantification of 2-Nonanone in Complex Biological Samples using Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Introduction

2-Nonanone, a nine-carbon methyl ketone, is a volatile organic compound (VOC) found in various biological and environmental sources.[1][2][3] It is recognized as a potential biomarker for several diseases, including ulcerative colitis, Crohn's disease, and nonalcoholic fatty liver disease.[1][4] Furthermore, its presence has been identified in foods and beverages, where it can contribute to flavor profiles or indicate spoilage.[5][6] The accurate and sensitive quantification of 2-Nonanone in complex biological matrices such as blood, urine, and tissues is crucial for clinical diagnostics, disease monitoring, and food quality control.

This application note provides a detailed protocol for the quantification of 2-Nonanone in biological samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity, selectivity, and requires minimal sample preparation, making it ideal for the analysis of volatile compounds in complex matrices.

Experimental Protocols

Sample Collection and Storage

Proper sample collection and storage are critical to prevent the loss of volatile analytes like 2-Nonanone and to ensure sample integrity.

a) Blood (Plasma/Serum)

• Collection: Collect whole blood into tubes containing an appropriate anticoagulant (e.g., EDTA for plasma) or into serum-separating tubes.[7] For plasma, gently invert the tube several times to ensure proper mixing with the anticoagulant.

• Processing: To obtain plasma, centrifuge the blood sample within 2 hours of collection.[8] For serum, allow the blood to clot at room temperature for 30-60 minutes before centrifugation.[7]

• Storage: Immediately after separation, aliquot the plasma or serum into cryovials to avoid repeated freeze-thaw cycles. Store samples at -80°C for long-term stability.[8]

b) Urine

• Collection: Collect mid-stream urine samples in sterile containers to minimize contamination.[9] First morning voids are often preferred for their higher concentration of metabolites, but collection times should be standardized across a study.

• Processing: Centrifuge the urine sample at a low speed (e.g., 1,500 x g for 10 minutes at 4°C) to remove cells and particulate matter.[9][10]

• Storage: Transfer the supernatant to clean cryovials. For short-term storage (up to 72 hours), refrigeration at 2-8°C is acceptable.[11] For long-term storage, samples must be frozen at -80°C.[9][10]

Sample Preparation for HS-SPME Analysis

This protocol is optimized for extracting volatile 2-Nonanone from the headspace of a liquid biological sample.

• Materials:

  • 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

  • SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS).

  • Heater-stirrer or water bath.

  • Sodium chloride (NaCl), analytical grade.

• Procedure:

  • Place 1-2 mL of the biological sample (plasma, serum, or urine supernatant) into a 20 mL headspace vial.

  • Add a precise amount of an appropriate internal standard (e.g., 2-Pentanone or a deuterated 2-Nonanone analog) to each sample, standard, and blank.[12]

  • Add 0.5 g of NaCl to the vial. This increases the ionic strength of the matrix, promoting the release of volatile compounds into the headspace.[13]

  • Tightly seal the vial with the screw cap.

  • Place the vial in a heater-stirrer or water bath set to a specific temperature (e.g., 60°C). Allow the sample to equilibrate for 15-20 minutes with gentle agitation.

  • Expose the pre-conditioned SPME fiber to the headspace of the vial for a defined period (e.g., 30-45 minutes) at the same temperature.[13]

  • After extraction, immediately retract the fiber and introduce it into the GC injection port for thermal desorption of the analytes.

Below is a diagram illustrating the general workflow for sample analysis.

Caption: Experimental workflow for 2-Nonanone quantification.

GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Injection Port: Splitless mode, 250°C.

  • Carrier Gas: Helium, constant flow rate of 1.0-1.2 mL/min.

  • Capillary Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.[13]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Can be run in full scan mode (e.g., m/z 40-300) for initial identification. For sensitive quantification, Selected Ion Monitoring (SIM) mode is recommended. Key ions for 2-Nonanone (C9H18O, MW: 142.24) include m/z 58 (base peak) and 43.[13][14]

Quantitative Analysis

Quantification is performed using an internal standard method with a multi-point calibration curve.

• Preparation of Standards: Prepare a series of standard solutions of 2-Nonanone in a surrogate matrix (e.g., charcoal-stripped plasma or saline) at concentrations spanning the expected sample range (e.g., 1 ng/mL to 500 ng/mL).

• Analysis: Process and analyze each standard solution using the exact same HS-SPME-GC-MS method as the unknown samples.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of 2-Nonanone to the peak area of the internal standard against the nominal concentration of each standard.

• Sample Quantification: Determine the peak area ratio for 2-Nonanone in the unknown samples and calculate the concentration using the linear regression equation from the calibration curve.

The diagram below illustrates the logic behind choosing a sample preparation method.

References

• 1. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 2. 2-Nonanone [webbook.nist.gov]
• 3. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 5. 2-nonanone, 821-55-6 [thegoodscentscompany.com]
• 6. 2-Heptanone, 2-nonanone, and 2-undecanone confer oxidation off-flavor in cow milk storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Preanalytical requirements of urinalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Urine Sample Collection and Preparation in Metabolomics - Creative Proteomics [metabolomics.creative-proteomics.com]
• 11. idexxbioanalytics.com [idexxbioanalytics.com]
• 12. cdc.gov [cdc.gov]
• 13. benchchem.com [benchchem.com]
• 14. 2-Nonanone [webbook.nist.gov]

Application Notes and Protocols: 2-Nonanone as a Biomarker for Inflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammatory diseases, such as Inflammatory Bowel Disease (IBD), are characterized by chronic or relapsing inflammation of the gastrointestinal tract. The diagnosis and monitoring of these diseases often rely on invasive and costly procedures. There is a pressing need for non-invasive biomarkers to improve disease management and facilitate drug development. Volatile organic compounds (VOCs) in exhaled breath and feces are emerging as potential non-invasive biomarkers. Among these, the methyl ketone 2-nonanone has been identified as a candidate biomarker associated with inflammatory conditions like ulcerative colitis and Crohn's disease.[1] This document provides detailed application notes and protocols for the investigation of 2-nonanone as a biomarker for inflammatory diseases.

Pathophysiological Relevance of 2-Nonanone

2-Nonanone is a volatile organic compound that can be produced endogenously through metabolic processes, including the β-oxidation of fatty acids. In the context of inflammatory diseases, increased levels of 2-nonanone are thought to be linked to oxidative stress and lipid peroxidation, which are hallmark features of chronic inflammation. While direct evidence for 2-nonanone's role in specific signaling pathways is still under investigation, related methyl ketones have been shown to modulate key inflammatory pathways. For instance, the structurally similar compound 2-undecanone has been demonstrated to exert anti-inflammatory effects by modulating the NF-κB and Nrf2/HO-1 signaling pathways.

Quantitative Data Summary

While specific quantitative data for 2-nonanone in large patient cohorts with inflammatory diseases is still emerging, preliminary studies have shown alterations in the levels of related volatile methyl ketones in patients with active disease compared to healthy controls. One study identified the upregulation of 2-heptanone, a structurally similar methyl ketone, in the exhaled breath of ulcerative colitis patients with active endoscopic disease.[1] The following table summarizes the conceptual basis for quantitative analysis, which can be adapted as more specific data on 2-nonanone becomes available.

Analyte	Sample Type	Patient Group	Control Group	Fold Change (Conceptual)	Analytical Method	Reference
2-Nonanone	Exhaled Breath	Inflammatory Bowel Disease (Active)	Healthy Controls	↑	GC-MS, SIFT-MS	[2]
2-Nonanone	Feces	Inflammatory Bowel Disease (Active)	Healthy Controls	↑	GC-MS	[3][4][5]
2-Heptanone	Exhaled Breath	Ulcerative Colitis (MES 2-3)	Ulcerative Colitis (MES 0-1)	↑	SIFT-MS	[1]

MES: Mayo Endoscopic Score

Signaling Pathways

The development of 2-nonanone as a biomarker is intrinsically linked to its role in the pathophysiology of inflammation. Two key signaling pathways are of particular interest: the pro-inflammatory NF-κB pathway and the anti-inflammatory/antioxidant Nrf2/HO-1 pathway.

References

• 1. EXHALED BREATH ANALYSIS OF VOLATILE ORGANIC COMPOUNDS IS ASSOCIATED WITH LUMINAL DISEASE ACTIVITY IN PATIENTS WITH ULCERATIVE COLITIS - Digestive Disease Week [ddw.digitellinc.com]
• 2. Analysis of Exhaled Breath Volatile Organic Compounds in Inflammatory Bowel Disease: A Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabonomics of human fecal extracts characterize ulcerative colitis, Crohn’s disease and healthy individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of biomarkers for ulcerative colitis comparing two sampling methods: fecal markers reflect colorectal inflammation both macroscopically and on a cellular level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fecal levels of leukocyte markers reflect disease activity in patients with ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Nonanone: A Key Aroma Compound in Food Flavor and Fragrance Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nonanone, also known as methyl heptyl ketone, is a naturally occurring aliphatic ketone that plays a significant role in the characteristic aroma and flavor of a wide variety of foods and fragrances. With its distinct fruity, floral, green, and cheesy notes, 2-Nonanone is a versatile compound of interest for researchers in food science, flavor chemistry, and fragrance development. It is found in numerous natural sources, including dairy products like blue cheese and butter, fruits such as strawberries and bananas, and essential oils like oil of rue.[1][2] This document provides detailed application notes and experimental protocols for the analysis and sensory evaluation of 2-Nonanone in food and fragrance research.

Application Notes

Sensory Profile and Applications

2-Nonanone possesses a complex and multifaceted aroma profile, which varies depending on its concentration and the food matrix in which it is present. Its sensory characteristics are a key reason for its widespread use in the flavor and fragrance industry.

• Food Flavors: In the food industry, 2-Nonanone is utilized to impart or enhance specific flavor notes.[2] Its "cheesy" and "buttery" characteristics make it a crucial component in the flavor profiles of many cheeses, particularly blue cheese.[1] It also contributes to the fruity and green notes of various fruits and vegetables.[1] At lower concentrations, it can add a creamy and waxy character to dairy products.[3] Its ability to contribute to both desirable and off-flavors, such as oxidative notes in UHT milk, makes it an important target for analysis in food quality control.[4]

• Fragrances: In the fragrance industry, 2-Nonanone is valued for its fresh, sweet, and green notes. It is often used in the formulation of fruity and floral scents.[1][5]

Quantitative Data

The concentration of 2-Nonanone in food products can vary significantly depending on the food type, processing, and storage conditions. The following tables summarize some reported quantitative data for 2-Nonanone.

Table 1: Concentration of 2-Nonanone in Various Food Products

Food Product	Concentration	Reference
Trentingrana Cheese	Mean: 27.49 µg/kg	[6]
UHT Milk (Full-Fat, 37°C storage)	Maximum content reached over 30 days	[4]
Blue Cheese	Present (qualitative)	[7]
Butter	Present (qualitative)	[1]
Strawberry	Present (qualitative)	[1]

Table 2: Sensory Thresholds of 2-Nonanone

Threshold Type	Value	Reference
Odor Detection Threshold	5 to 200 ppb	[2]
Odor Detection Threshold	0.26 to 33 ppb	[8]
Taste Threshold	Not specified

Experimental Protocols

Protocol 1: Quantitative Analysis of 2-Nonanone in Cheese using HS-SPME-GC-MS

This protocol describes the extraction and quantification of 2-Nonanone from a cheese matrix using headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).

1. Materials and Reagents:

• Cheese sample

• 2-Nonanone analytical standard

• Internal Standard (IS) (e.g., 4-methyl-2-pentanone)

• Sodium chloride (NaCl)

• Deionized water

• HS-SPME vials (20 mL) with PTFE/silicone septa

• SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

2. Sample Preparation:

• Grate a representative portion of the cheese sample.

• Weigh 2.0 g of the grated cheese into a 20 mL HS-SPME vial.

• Add 1.0 g of NaCl to the vial to increase the ionic strength of the matrix and promote the release of volatile compounds.

• Spike the sample with a known concentration of the internal standard solution.

• Seal the vial tightly with the screw cap.

3. HS-SPME Procedure:

• Place the vial in a heating block or water bath equipped with a magnetic stirrer.

• Equilibrate the sample at 60°C for 15 minutes with constant agitation.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injection port.

4. GC-MS Analysis:

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 240°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-350.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 250°C.

5. Quantification:

• Identify 2-Nonanone and the internal standard based on their retention times and mass spectra.

• Create a calibration curve using standard solutions of 2-Nonanone with a fixed concentration of the internal standard.

• Calculate the concentration of 2-Nonanone in the cheese sample by comparing the peak area ratio of 2-Nonanone to the internal standard with the calibration curve.

Protocol 2: Sensory Evaluation of 2-Nonanone in a Dairy Matrix

This protocol outlines a descriptive sensory analysis to characterize the flavor profile of 2-Nonanone in a neutral dairy base (e.g., skim milk or a model cheese system).

1. Panelist Selection and Training:

• Select 8-12 individuals with demonstrated sensory acuity and availability.

• Train the panelists to identify and scale the intensity of key aroma and flavor attributes associated with 2-Nonanone (e.g., cheesy, blue cheese, fruity, green, waxy, mushroom).

• Use reference standards for each attribute to anchor the panelists' evaluations.

2. Sample Preparation:

• Prepare a series of samples by spiking a neutral dairy base with different concentrations of 2-Nonanone (e.g., 0, 5, 10, 20 ppb).

• Present the samples in identical, coded containers at a standardized temperature (e.g., 10°C for milk, room temperature for model cheese).

• Provide unsalted crackers and water for palate cleansing between samples.

3. Evaluation Procedure:

• Conduct the evaluation in a sensory booth with controlled lighting and ventilation to minimize distractions.

• Instruct panelists to first evaluate the aroma of the sample by sniffing the headspace.

• Then, have them taste the sample and evaluate the flavor and mouthfeel characteristics.

• Panelists should rate the intensity of each attribute on a structured scale (e.g., a 15-cm line scale anchored with "low" and "high").

4. Data Analysis:

• Collect the intensity ratings for each attribute from all panelists.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if there are significant differences in the perceived intensities of the attributes across the different concentrations of 2-Nonanone.

• Use post-hoc tests (e.g., Tukey's HSD) to identify which concentrations are significantly different from each other.

• Visualize the results using spider web plots or bar charts to represent the sensory profile of each sample.

Visualizations

Caption: Workflow for the quantitative analysis of 2-Nonanone in cheese.

Caption: Logical flow of the sensory evaluation of 2-Nonanone.

References

• 1. 2-nonanone [flavscents.com]
• 2. 2-Nonanone | 821-55-6 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Heptanone, 2-nonanone, and 2-undecanone confer oxidation off-flavor in cow milk storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-nonanone, 821-55-6 [thegoodscentscompany.com]
• 6. iris.unitn.it [iris.unitn.it]
• 7. glsciences.eu [glsciences.eu]
• 8. Olfactory Psychometric Functions for Homologous 2-Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Nonanone as an Analytical Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-nonanone as an analytical standard in chromatographic techniques, specifically focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).

Introduction

2-Nonanone (CAS No. 821-55-6), also known as methyl heptyl ketone, is a naturally occurring ketone found in various plants and food items.[1][2] Its chemical properties, including a moderate boiling point and volatility, make it an excellent candidate for use as an analytical standard in chromatography. It is particularly useful as an internal standard for the quantification of volatile and semi-volatile organic compounds in complex matrices such as food, beverages, and environmental samples.[3][4] This document outlines detailed protocols for its application in both GC-MS and HPLC-DAD analyses.

Chemical and Physical Properties of 2-Nonanone

A summary of the key chemical and physical properties of 2-nonanone is presented in Table 1. This information is crucial for method development and understanding its behavior during chromatographic analysis.

Property	Value	Reference
CAS Number	821-55-6
Molecular Formula	C₉H₁₈O	[5]
Molecular Weight	142.24 g/mol
Boiling Point	192 °C at 743 mmHg
Melting Point	-21 °C
Density	0.82 g/mL at 25 °C
Solubility in Water	371 mg/L at 25 °C
Vapor Pressure	0.645 mmHg at 25 °C
logP (o/w)	3.140

Application in Gas Chromatography-Mass Spectrometry (GC-MS)

2-Nonanone is frequently employed as an internal standard in GC-MS for the quantification of volatile organic compounds (VOCs). Its structural similarity to many flavor and fragrance compounds, as well as some environmental pollutants, allows it to effectively compensate for variations in sample preparation and injection volume.

Experimental Protocol: Quantification of Volatile Compounds in a Food Matrix using 2-Nonanone as an Internal Standard

This protocol describes the analysis of volatile compounds in a food matrix (e.g., fruit juice) using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS.

3.1.1. Materials and Reagents

• 2-Nonanone (analytical standard grade, ≥99.5%)

• Methanol (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• Sample vials (20 mL) with PTFE/silicone septa

• HS-SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

3.1.2. Preparation of Standard Solutions

• 2-Nonanone Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-nonanone and dissolve it in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the target analytes into a blank matrix (a matrix similar to the sample but without the analytes of interest). Add a fixed concentration of the 2-nonanone internal standard to each calibration standard.

3.1.3. Sample Preparation

• Place 5 mL of the liquid food sample (e.g., fruit juice) into a 20 mL headspace vial.

• Add 1 g of sodium chloride to the vial to increase the ionic strength of the sample and promote the release of volatile compounds into the headspace.

• Spike the sample with a known amount of the 2-nonanone internal standard solution.

• Immediately seal the vial with a PTFE/silicone septum.

3.1.4. HS-SPME Procedure

• Equilibrate the sample vial at a specific temperature (e.g., 50 °C) for a set time (e.g., 15 minutes) in a heating block or water bath with agitation.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-45 minutes) at the same temperature.[6][7]

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injection port for thermal desorption.

3.1.5. GC-MS Operating Conditions

The following table (Table 2) provides typical GC-MS parameters for the analysis of volatile compounds. These may need to be optimized for specific applications.

Parameter	Condition
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial 40 °C (hold for 2 min), ramp to 150 °C at 5 °C/min, then ramp to 240 °C at 15 °C/min (hold for 5 min)
Transfer Line Temperature	245 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Range	33-300 amu

3.1.6. Data Analysis

• Identify the peaks of the target analytes and the 2-nonanone internal standard based on their retention times and mass spectra.

• Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for each calibration standard.

• Calculate the concentration of the target analytes in the samples using the calibration curve.

GC-MS Method Validation Data

The following table (Table 3) presents typical validation parameters for a GC-MS method for volatile compound analysis, which would be expected for a method using 2-nonanone as an internal standard.

Validation Parameter	Typical Performance Characteristic
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	0.01 - 1 µg/L
Limit of Quantification (LOQ)	0.05 - 5 µg/L
Intra-day Precision (RSD)	≤ 15%
Inter-day Precision (RSD)	≤ 20%
Recovery	80 - 120%

GC-MS Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis using 2-nonanone.

Application in High-Performance Liquid Chromatography (HPLC)

For less volatile or non-volatile ketones, or when GC is not available, HPLC is a suitable alternative. Since many ketones, including 2-nonanone, lack a strong chromophore for UV detection, a derivatization step is often necessary. A common approach is to react the ketone with 2,4-dinitrophenylhydrazine (DNPH) to form a 2,4-dinitrophenylhydrazone derivative, which can be readily detected by a Diode-Array Detector (DAD) at around 365 nm.[8][9]

Experimental Protocol: Quantification of Ketones in a Liquid Matrix using 2-Nonanone as an External Standard

This protocol describes the analysis of a target ketone in a liquid sample after derivatization with DNPH, using 2-nonanone as an external standard for calibration.

4.1.1. Materials and Reagents

• 2-Nonanone (analytical standard grade, ≥99.5%)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (HPLC grade)

• Orthophosphoric acid

• Deionized water

• Target ketone standard

4.1.2. Preparation of Solutions

• DNPH Derivatizing Reagent: Prepare a saturated solution of DNPH in acetonitrile containing a small amount of orthophosphoric acid (e.g., 0.05% v/v).[10]

• 2-Nonanone Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-nonanone and dissolve it in 100 mL of acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by diluting the 2-nonanone stock solution with acetonitrile to achieve a range of concentrations (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

4.1.3. Derivatization Procedure

• To 1 mL of each calibration standard and sample, add 1 mL of the DNPH derivatizing reagent.

• Vortex the mixture and allow it to react at room temperature for a specified time (e.g., 30 minutes) in the dark.[10]

• After the reaction is complete, the samples are ready for HPLC analysis.

4.1.4. HPLC-DAD Operating Conditions

The following table (Table 4) provides typical HPLC-DAD parameters for the analysis of DNPH-derivatized ketones.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	Diode-Array Detector (DAD)
Column	C18 column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Start with 50% B, increase to 90% B over 15 min, hold for 5 min, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	365 nm

4.1.5. Data Analysis

• Identify the peak corresponding to the 2-nonanone-DNPH derivative based on its retention time.

• Create a calibration curve by plotting the peak area of the 2-nonanone-DNPH derivative against the concentration of 2-nonanone for each calibration standard.

• Calculate the concentration of the target ketone in the samples by comparing its peak area to the calibration curve of the 2-nonanone standard (assuming a similar response factor) or by creating a separate calibration curve for the target ketone.

HPLC-DAD Method Validation Data

The following table (Table 5) presents typical validation parameters for an HPLC-DAD method for the analysis of DNPH-derivatized ketones.

Validation Parameter	Typical Performance Characteristic	Reference
Linearity (R²)	> 0.999	[10]
Limit of Detection (LOD)	2.4 - 16.1 µg/L	[10]
Limit of Quantification (LOQ)	10 - 50 µg/L	[9]
Reproducibility (RSD)	< 5%	[9]
Recovery	92 - 99%	[9]

HPLC-DAD Experimental Workflow Diagram

Caption: Workflow for HPLC-DAD analysis of ketones.

References

• 1. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 2. 2-nonanone, 821-55-6 [thegoodscentscompany.com]
• 3. Fingerprinting of Volatile Organic Compounds in Old and Commercial Apple Cultivars by HS-SPME GC/GC-ToF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Heptanone, 2-nonanone, and 2-undecanone confer oxidation off-flavor in cow milk storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Nonanone [webbook.nist.gov]
• 6. Frontiers | Headspace Solid-Phase Microextraction Followed by Gas Chromatography-Mass Spectrometry as a Powerful Analytical Tool for the Discrimination of Truffle Species According to Their Volatiles [frontiersin.org]
• 7. Headspace Solid-Phase Microextraction Analysis of Volatile Components in Peanut Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iomcworld.com [iomcworld.com]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Analysis of 2-Nonanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nonanone is a volatile organic compound (VOC) with a characteristic fruity, floral, and cheesy aroma, found in a variety of natural sources including fruits, dairy products, and essential oils. Its analysis is crucial in flavor and fragrance chemistry, food quality control, and potentially in biomedical research as a volatile biomarker. Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation technique ideal for the extraction and concentration of volatile and semi-volatile compounds like 2-nonanone from various matrices prior to gas chromatography-mass spectrometry (GC-MS) analysis.

This document provides detailed application notes and experimental protocols for the analysis of 2-nonanone using Headspace SPME (HS-SPME), a non-invasive variation of the technique that samples the vapor phase above the sample.

Principle of Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME operates on the principle of equilibrium partitioning. An SPME fiber, coated with a specific stationary phase, is exposed to the headspace above a sample in a sealed vial. Volatile analytes, including 2-nonanone, partition from the sample matrix into the headspace and then adsorb or absorb onto the fiber coating. After a defined extraction time, the fiber is withdrawn and transferred to the hot injection port of a gas chromatograph, where the trapped analytes are thermally desorbed and transferred to the GC column for separation and subsequent detection by a mass spectrometer.

Key Parameters for Optimization

The efficiency of HS-SPME for 2-nonanone analysis is influenced by several critical parameters that require optimization for a given sample matrix. These include:

• SPME Fiber Coating: The choice of fiber coating is paramount and depends on the polarity and volatility of the analyte. For a moderately polar ketone like 2-nonanone, fibers with a combination of adsorbent and absorbent properties are often effective.

• Extraction Temperature: Higher temperatures increase the vapor pressure of 2-nonanone, facilitating its transfer to the headspace and accelerating diffusion to the fiber. However, excessively high temperatures can alter the sample matrix or affect the partitioning equilibrium.

• Extraction Time: Sufficient time is required for the analyte to reach equilibrium or near-equilibrium between the sample, headspace, and fiber.

• Sample Matrix Effects: The pH, ionic strength (salt content), and composition of the sample can significantly influence the volatility of 2-nonanone.

• Agitation: Agitation of the sample during extraction helps to facilitate the mass transfer of the analyte from the sample to the headspace.

Data Presentation: Comparison of SPME Fiber Coatings and Methodologies

The selection of an appropriate SPME fiber is a critical step in method development. While a single definitive study comparing all fiber types for 2-nonanone is not available, the following table summarizes findings from various studies on volatile compounds, including ketones, providing guidance on fiber selection and typical experimental conditions.

SPME Fiber Coating	Target Analytes/Matrix	Key Findings & Recommendations	Reference
Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)	Volatile compounds in dry-cured ham	Recognized for its capability to extract a wide range of volatile and semi-volatile compounds with varying molecular weights. Optimal conditions were determined to be 60 min extraction at 70°C.	[1]
DVB/CAR/PDMS	Volatile organic compounds in cocoa honey	This mixed-phase fiber demonstrated the highest extraction efficiency, detecting the greatest number of chromatographic peaks compared to CAR/PDMS, PDMS/DVB, and PA fibers.	[2]
DVB/CAR/PDMS	Volatile compounds in sweet potato	Optimized conditions of 80°C for 30 minutes of extraction yielded the most effective results for a broad range of analytes.	[3]
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Volatile compounds in acerola fruit	This semi-polar fiber extracted the highest number of volatile organic compounds compared to CAR/PDMS, CW/DVB, DVB/CAR/PDMS, and PA fibers.	[4]
Thin-Film SPME (TF-SPME) vs. Traditional SPME Fiber vs. Stir Bar Sorptive Extraction (SBSE)	Key food odorants including 2-nonanone	TF-SPME devices consistently outperformed traditional SPME fibers and SBSE for all tested analytes, including 2-nonanone.	[5]

Experimental Protocols

This section provides detailed protocols for the HS-SPME-GC-MS analysis of 2-nonanone. Protocol 1 is a general-purpose method adaptable to various matrices, while Protocol 2 is tailored for a dairy matrix based on published literature.

Protocol 1: General Purpose HS-SPME-GC-MS Analysis of 2-Nonanone

This protocol is a starting point for the analysis of 2-nonanone in liquid and solid samples. Optimization of extraction temperature and time is recommended for new sample matrices.

Materials:

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is a good first choice.

• SPME Fiber Holder (manual or autosampler)

• 20 mL headspace vials with PTFE/silicone septa screw caps

• Heater/stirrer or water bath

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Analytical balance

• Sodium Chloride (NaCl), analytical grade

• 2-Nonanone standard

• Methanol or other suitable solvent for standard preparation

Procedure:

• Sample Preparation:

  • For liquid samples: Place 5 mL of the sample into a 20 mL headspace vial.

  • For solid samples: Weigh 2-5 g of the homogenized sample into a 20 mL headspace vial.

  • To enhance the release of volatiles, add 1 g of NaCl to the vial (salting-out effect).

  • Immediately seal the vial with the screw cap.

• Headspace Extraction:

  • Place the vial in a heater/stirrer or water bath set to a temperature between 50-70°C.[1]

  • Allow the sample to equilibrate for 15 minutes with gentle agitation.

  • Expose the DVB/CAR/PDMS fiber to the headspace of the vial for 30-60 minutes while maintaining the temperature and agitation.[1]

• Desorption and GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately introduce it into the GC injection port.

  • Desorb the analytes from the fiber at 250°C for 2-5 minutes in splitless mode.[1]

  • Start the GC-MS data acquisition upon injection.

GC-MS Conditions (Example):

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 min.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 240°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 250°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-300.

Data Analysis:

• Qualitative Analysis: Identify 2-nonanone by comparing its mass spectrum and retention time with that of a pure standard and reference spectra from a mass spectral library (e.g., NIST).

• Quantitative Analysis: Prepare a calibration curve using standard solutions of 2-nonanone. Quantification can be performed using an external standard method or by using an internal standard.

Protocol 2: HS-SPME-GC-MS Analysis of 2-Nonanone in a Dairy Matrix (e.g., Milk)

This protocol is adapted from studies on volatile off-flavors in milk.[6][7]

Materials:

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or Polydimethylsiloxane/Divinylbenzene (PDMS/DVB).

• SPME Fiber Holder (manual or autosampler).

• 20 mL headspace vials with PTFE/silicone septa screw caps.

• Heater/stirrer or water bath.

• Gas Chromatograph with a Mass Spectrometer (GC-MS).

• Analytical balance.

• 4-Methyl-2-pentanone (as internal standard, optional).

Procedure:

• Sample Preparation:

  • Pipette 5 mL of milk into a 20 mL headspace vial.

  • If using an internal standard, add a known amount (e.g., 10 µL of a 10 µg/mL solution of 4-methyl-2-pentanone in methanol).

  • Seal the vial immediately.

• Headspace Extraction:

  • Place the vial in a heater/stirrer set to 60°C.

  • Equilibrate the sample for 15 minutes with constant agitation.

  • Expose the SPME fiber to the headspace for 30 minutes under the same conditions.

• Desorption and GC-MS Analysis:

  • Retract the fiber and inject it into the GC inlet heated to 250°C for 3 minutes for thermal desorption.

  • Start the GC-MS analysis.

GC-MS Conditions (Example):

• GC Column: DB-WAX or equivalent polar column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 35°C, hold for 5 min.

  • Ramp to 220°C at 8°C/min, hold for 5 min.

• Carrier Gas: Helium at 1.2 mL/min.

• MS Conditions:

  • Ion Source Temperature: 200°C.

  • Transfer Line Temperature: 230°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 33-350.

Mandatory Visualizations

References

• 1. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 2. Optimization of HS-SPME/GC-MS Method for Determining Volatile Organic Compounds and Sensory Profile in Cocoa Honey from Different Cocoa Varieties (Theobroma cacao L.) [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scielo.br [scielo.br]
• 5. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study [mdpi.com]
• 6. Quantitative determination of thermally derived off-flavor compounds in milk using solid-phase microextraction and gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Studying the Effect of 2-Nonanone on Plant Growth

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Nonanone is a naturally occurring volatile organic compound (VOC) found in various plants and microorganisms.[1][2][3][4] It is recognized for its role in plant defense mechanisms against herbivores and pathogens and has demonstrated insecticidal, repellent, and antifungal properties.[1] Recent studies have also highlighted its potential as a modulator of plant growth and development.[5] This document provides detailed experimental protocols to investigate the effects of 2-nonanone on plant growth, offering a framework for researchers to explore its potential applications in agriculture and drug development.

Core Concepts

Volatile organic compounds like 2-nonanone can act as signaling molecules that influence plant physiology.[5] Studies have shown that 2-nonanone can stimulate root elongation, seed germination, and increase leaf area in certain plant species.[5] The underlying mechanisms are thought to involve interactions with plant hormonal signaling pathways, potentially including auxin and cytokinin pathways.[5][6] Understanding these interactions is crucial for harnessing the growth-promoting capabilities of 2-nonanone.

Experimental Protocols

Protocol 1: In Vitro Assessment of 2-Nonanone on Seed Germination and Seedling Growth

This protocol outlines an in vitro assay to evaluate the dose-dependent effect of 2-nonanone on the germination and early growth of a model plant, such as Arabidopsis thaliana or Lactuca sativa (lettuce).[5]

Materials:

• Arabidopsis thaliana (Col-0) or Lactuca sativa (cv. Grand Rapids) seeds

• Murashige and Skoog (MS) medium including vitamins, 1% (w/v) sucrose, and 0.8% (w/v) agar

• Sterile two-compartment Petri dishes (100 mm x 15 mm)

• 2-Nonanone (≥99% purity)

• Sterile filter paper discs (1 cm diameter)

• Ethanol (for dissolving 2-nonanone)

• Growth chamber with controlled light and temperature

Procedure:

• Seed Sterilization: Surface-sterilize seeds by washing with 70% ethanol for 1 minute, followed by 5 minutes in a 1% sodium hypochlorite solution, and then rinse five times with sterile distilled water.

• Plating: Aseptically place 10-15 sterilized seeds on the surface of the MS medium in one compartment of the two-compartment Petri dish.

• Treatment Application:

  • Prepare a stock solution of 2-nonanone in ethanol.

  • Create a dilution series to achieve final concentrations of 0 (control), 10 µM, 50 µM, 100 µM, and 200 µM. The final volume applied to the filter disc should be kept constant (e.g., 10 µL).

  • In the adjacent compartment of the Petri dish, place a sterile filter paper disc.

  • Apply the corresponding 2-nonanone dilution or ethanol (for the control) to the filter paper disc.

• Incubation: Seal the Petri dishes with parafilm and place them vertically in a growth chamber at 22°C with a 16-hour light/8-hour dark photoperiod.

• Data Collection:

  • Germination Rate: Count the number of germinated seeds daily for 7 days. A seed is considered germinated when the radicle has emerged.

  • Root Length: After 10 days, photograph the plates and measure the primary root length of each seedling using image analysis software (e.g., ImageJ).

  • Lateral Root Density: Count the number of lateral roots per unit of primary root length.

  • Fresh Weight: Carefully remove the seedlings, blot them dry, and measure their fresh weight.

Protocol 2: Soil-Based Assay for 2-Nonanone's Effect on Plant Growth

This protocol is designed to assess the impact of 2-nonanone on plant growth in a more natural soil environment.

Materials:

• Tomato (Solanum lycopersicum) or other crop plant seedlings

• Potting mix (e.g., peat, perlite, and vermiculite in a 3:1:1 ratio)

• Pots (10 cm diameter)

• 2-Nonanone solution (prepared as in Protocol 1, with an appropriate solvent for soil application, e.g., a dilute surfactant solution)

• Greenhouse or controlled environment growth room

Procedure:

• Planting: Transplant 2-week-old seedlings into individual pots filled with the potting mix.

• Acclimatization: Allow the seedlings to acclimate for one week in the greenhouse under standard conditions (e.g., 25°C day/18°C night, 16-hour photoperiod).

• Treatment Application:

  • Prepare different concentrations of 2-nonanone solution (e.g., 0, 10 nM, 100 nM, 1 µM).[7]

  • Apply 50 mL of the respective solution to the soil of each pot. Repeat the application every three days.

• Growth Period: Grow the plants for 4 weeks, maintaining regular watering (with untreated water) and fertilization schedules.

• Data Collection:

  • Shoot Height: Measure the height of the main stem weekly.

  • Leaf Area: At the end of the experiment, detach all leaves and measure the total leaf area using a leaf area meter or image analysis.

  • Biomass: Separate the shoots and roots. Determine the fresh weight of each. Dry the plant material in an oven at 60°C for 72 hours and measure the dry weight.

  • Chlorophyll Content: Measure the chlorophyll content from a fully expanded young leaf using a chlorophyll meter or a spectrophotometric method.[5]

Data Presentation

Quantitative data should be summarized in tables for clear comparison between different treatment groups.

Table 1: Effect of 2-Nonanone on Arabidopsis thaliana Seedling Growth (In Vitro Assay)

2-Nonanone Concentration (µM)	Germination Rate (%)	Primary Root Length (mm)	Lateral Root Density (roots/cm)	Fresh Weight (mg)
0 (Control)	95 ± 3	25.4 ± 2.1	3.2 ± 0.5	5.8 ± 0.7
10	96 ± 2	28.1 ± 2.5	3.8 ± 0.6	6.2 ± 0.8
50	98 ± 1	32.5 ± 2.8	4.5 ± 0.7	7.1 ± 0.9
100	97 ± 2	30.2 ± 2.6	4.1 ± 0.6	6.8 ± 0.8
200	85 ± 4	18.7 ± 1.9	2.1 ± 0.4	4.5 ± 0.6

Values are presented as mean ± standard deviation. Asterisks () indicate a statistically significant difference from the control (p < 0.05).*

Table 2: Effect of 2-Nonanone on Tomato Plant Growth (Soil Assay)

2-Nonanone Concentration (nM)	Shoot Height (cm)	Total Leaf Area (cm²)	Shoot Dry Weight (g)	Root Dry Weight (g)	Chlorophyll Content (SPAD units)
0 (Control)	35.2 ± 3.1	450 ± 45	2.5 ± 0.3	0.8 ± 0.1	42.1 ± 2.5
10	38.6 ± 3.5	485 ± 50	2.8 ± 0.4	0.9 ± 0.1	44.3 ± 2.8
100	42.1 ± 3.8	530 ± 55	3.2 ± 0.4	1.1 ± 0.2	46.8 ± 3.1*
1000 (1 µM)	39.5 ± 3.6	495 ± 52	2.9 ± 0.4	1.0 ± 0.1	45.1 ± 2.9

Values are presented as mean ± standard deviation. Asterisks () indicate a statistically significant difference from the control (p < 0.05).*

Mandatory Visualization

Caption: Experimental workflow for assessing 2-nonanone's effect on plant growth.

Caption: Hypothesized signaling pathway for 2-nonanone-mediated plant growth.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 5. The Impact of 2-Ketones Released from Solid Lipid Nanoparticles on Growth Modulation and Antioxidant System of Lactuca sativa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Elicitation of Innate Immunity by a Bacterial Volatile 2-Nonanone at Levels below Detection Limit in Tomato Rhizosphere - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Synthetic 2-Nonanone

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the common challenges and solutions associated with the purification of synthetic 2-nonanone.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthetically produced 2-nonanone?

A1: The impurity profile of synthetic 2-nonanone is highly dependent on the synthetic route employed. Common impurities include:

• Unreacted Starting Materials: Such as 2-nonanol if the synthesis involves oxidation.

• Over-oxidation Products: If a strong oxidizing agent is used, further oxidation of 2-nonanone can occur, leading to the formation of carboxylic acids or other degradation products.

• Aldol Condensation Byproducts: In the presence of acidic or basic catalysts, 2-nonanone can undergo self-condensation to form higher molecular weight aldol products.

• Isomers: Structural isomers, such as other nonanone isomers (e.g., 3-nonanone, 4-nonanone), may be present depending on the specificity of the synthetic method.[1]

• Solvent Residues: Residual solvents from the reaction or extraction steps.

• Water: Can be introduced during the workup or absorbed from the atmosphere.

Q2: What are the recommended primary purification techniques for 2-nonanone?

A2: The most effective purification techniques for 2-nonanone are fractional distillation and preparative chromatography (gas or liquid).

• Fractional Distillation: This is a suitable method for separating 2-nonanone from impurities with significantly different boiling points, such as unreacted 2-nonanol or higher-boiling aldol condensation products.[2] For closely boiling impurities, vacuum fractional distillation is recommended to lower the boiling points and prevent thermal degradation.

• Preparative Gas Chromatography (GC): Offers high-resolution separation for volatile impurities and isomers. It is particularly useful for obtaining very high purity material on a smaller scale.

• Preparative High-Performance Liquid Chromatography (HPLC): Can be employed to separate 2-nonanone from non-volatile impurities or isomers with different polarities. Reverse-phase HPLC is a common mode for this purpose.[1][3]

Q3: Which analytical methods are best suited for assessing the purity of 2-nonanone?

A3: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for determining the purity of volatile compounds like 2-nonanone. It allows for the separation and identification of volatile impurities.[4] Commercial analytical standards for 2-nonanone often specify purity as ≥99.5% by GC.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for structural confirmation and can be used for quantitative analysis (qNMR) to determine purity against a certified internal standard.[6][7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of the carbonyl functional group and the absence of hydroxyl groups from starting materials like 2-nonanol.

Troubleshooting Guides

Fractional Distillation

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation of Impurities	Insufficient column efficiency (too few theoretical plates).	Use a longer fractionating column or a column with more efficient packing (e.g., Vigreux, Raschig rings).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate.
Fluctuations in heat source or pressure (if under vacuum).	Ensure a stable heat source (e.g., heating mantle with a controller) and a stable vacuum.
Product Decomposition (Discoloration)	Distillation temperature is too high.	Perform the distillation under reduced pressure (vacuum) to lower the boiling point of 2-nonanone.
Bumping/Uneven Boiling	Lack of boiling chips or inadequate stirring.	Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
Low Recovery	Significant hold-up in the distillation column and condenser.	Use a smaller distillation apparatus for small-scale purifications.
Loss of volatile product during collection.	Ensure the receiving flask is adequately cooled.

Preparative Chromatography (GC/HPLC)

Problem	Probable Cause(s)	Recommended Solution(s)
Co-elution of Impurities	Inadequate separation conditions (column, mobile/carrier gas phase, temperature program).	Optimize the separation method. For HPLC, adjust the mobile phase composition and gradient. For GC, optimize the temperature program and carrier gas flow rate.
Column overloading.	Reduce the injection volume or the concentration of the sample.
Peak Tailing	Active sites on the column interacting with the ketone.	For HPLC, use a high-purity, end-capped column and consider adding a small amount of a modifier to the mobile phase. For GC, ensure the liner and column are properly deactivated.[8]
Low Yield	Irreversible adsorption of the compound onto the column.	For HPLC, try a different stationary phase or modify the mobile phase.
Inefficient fraction collection.	Optimize the fraction collection parameters to ensure the entire peak is collected.

Data Presentation

Table 1: Comparison of Purification Methods for Synthetic 2-Nonanone

Purification Method	Initial Purity (by GC)	Final Purity (by GC)	Yield	Key Advantages	Key Limitations
Simple Distillation	~90%	~95-97%	High	Simple setup, good for removing non-volatile impurities.	Ineffective for separating closely boiling impurities.
Fractional Distillation (Atmospheric)	~90%	~98-99%	Moderate to High	Better separation of components with closer boiling points.	Can be time-consuming, potential for thermal degradation.
Vacuum Fractional Distillation	~90%	>99%	Moderate	Lower temperatures prevent degradation, improved separation.	Requires specialized equipment for maintaining vacuum.
Preparative HPLC	~95%	>99.5%	Low to Moderate	High resolution for complex mixtures and isomers.	Lower sample capacity, requires solvent removal.[9]
Preparative GC	~98%	>99.8%	Low	Excellent for separating volatile isomers.	Very small sample capacity, not suitable for large quantities.

Note: The values presented are typical and can vary depending on the specific impurities and experimental conditions. A patent for the preparation of 2-nonanone reported a final purity of 99.2% after distillation.[10]

Experimental Protocols

Protocol 1: Purification of 2-Nonanone by Vacuum Fractional Distillation

Objective: To purify synthetic 2-nonanone from higher and lower boiling point impurities.

Materials:

• Crude 2-nonanone

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser and vacuum adapter

• Receiving flasks

• Heating mantle with stirrer

• Vacuum pump and gauge

• Boiling chips or magnetic stir bar

Procedure:

• Assemble the vacuum fractional distillation apparatus. Ensure all glass joints are properly sealed.

• Add the crude 2-nonanone and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Slowly and carefully apply vacuum to the system, reducing the pressure to approximately 10-20 mmHg.

• Begin heating the distillation flask gently.

• Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

• Collect and discard the initial fraction (forerun), which may contain lower-boiling impurities.

• Collect the main fraction at a stable temperature corresponding to the boiling point of 2-nonanone at the applied pressure. The boiling point of 2-nonanone is 192 °C at 743 mmHg.[11]

• Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

• Release the vacuum before turning off the cooling water.

• Analyze the purity of the collected fractions using GC-MS.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 2-nonanone and identify any volatile impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass selective detector.

• Column: A non-polar capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Port Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 250 °C at a rate of 10 °C/min.

  • Hold at 250 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

Procedure:

• Prepare a dilute solution of the purified 2-nonanone sample in a volatile solvent (e.g., dichloromethane or hexane).

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Acquire the data according to the specified conditions.

• Analyze the resulting chromatogram. The purity is calculated based on the relative peak area of 2-nonanone compared to the total area of all peaks.

• Identify any impurity peaks by comparing their mass spectra to a library (e.g., NIST).

Visualizations

Caption: Experimental workflow for the synthesis, purification, and analysis of 2-nonanone.

Caption: Troubleshooting logic for the purification of 2-nonanone.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of 2-Undecanone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. 2-Heptanone, 2-nonanone, and 2-undecanone confer oxidation off-flavor in cow milk storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Nonanone analytical standard 821-55-6 [sigmaaldrich.com]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. MicroCombiChem: Purification, Preparative HPLC-MS [microcombichem.com]
• 10. CN101792379B - Method for preparing 2-nonanone - Google Patents [patents.google.com]
• 11. 2-Nonanone manufacturers and suppliers in China - ODOWELL [odowell.com]

Technical Support Center: Optimizing 2-Nonanone Synthesis

Welcome to the technical support center for the synthesis of 2-Nonanone. This resource is designed for researchers, scientists, and professionals in drug development to help optimize the yield and purity of 2-Nonanone through various synthetic routes. Below you will find troubleshooting guides, frequently asked questions, comparative data, detailed experimental protocols, and workflow diagrams.

Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis of 2-Nonanone for four common methods.

Method 1: Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a classic and versatile method for preparing methyl ketones.[1][2] It involves the alkylation of an acetoacetic ester followed by hydrolysis and decarboxylation.[3][4]

Q1: My yield of 2-Nonanone is significantly lower than expected. What are the possible causes?

A1: Low yields in the acetoacetic ester synthesis can stem from several factors:

• Incomplete initial deprotonation: The alpha-proton of the acetoacetic ester needs to be fully removed to form the enolate. Ensure your base (e.g., sodium ethoxide) is fresh and used in a strictly anhydrous solvent.

• Side reaction with the base: Using a base with a different alkyl group than the ester (e.g., sodium methoxide with ethyl acetoacetate) can lead to transesterification, creating a mixture of products. Always match the alkoxide to the ester.[3]

• Inefficient alkylation: The alkylating agent (1-bromoheptane) should be added at a controlled rate. The reaction is a substitution, so ensure the temperature is appropriate to facilitate the reaction without promoting side reactions like elimination of the alkyl halide.

• Incomplete hydrolysis or decarboxylation: The final step requires heating in an acidic solution to first hydrolyze the ester and then decarboxylate the resulting β-keto acid.[4] Ensure sufficient heating time and an acidic environment for both reactions to go to completion.

Q2: I am observing multiple spots on my TLC plate after the alkylation step. What could these be?

A2: Multiple spots could indicate a mixture of starting material, the desired mono-alkylated product, and a di-alkylated product.[1] The enolate of the mono-alkylated product can be deprotonated again and react with another molecule of the alkyl halide. To minimize di-alkylation, use a stoichiometric amount of the alkylating agent and add it slowly to the enolate solution.

Q3: The final product is contaminated with a high-boiling point impurity. What is it likely to be?

A3: A high-boiling impurity could be the di-alkylated product or a self-condensation product of the acetoacetic ester, although the latter is less common due to the high acidity of the starting material.[5] Careful fractional distillation is usually effective in separating these impurities.

Method 2: Wacker-Tsuji Oxidation of 1-Nonene

The Wacker-Tsuji oxidation is a modern and efficient method for the oxidation of terminal alkenes to methyl ketones using a palladium catalyst.[5][6]

Q1: The reaction is sluggish or does not go to completion. What could be the issue?

A1: Several factors can affect the rate of a Wacker-Tsuji oxidation:

• Catalyst deactivation: The palladium catalyst can be sensitive to impurities. Ensure your starting materials and solvent are of high purity.

• Insufficient re-oxidation of palladium: The co-oxidant (typically a copper salt) is crucial for regenerating the active Pd(II) catalyst. Ensure the correct stoichiometry of the co-oxidant and that there is an adequate supply of the terminal oxidant (usually oxygen).[3]

• Poor mixing: The reaction is often biphasic (aqueous and organic). Vigorous stirring is necessary to ensure good mass transfer between the phases.

Q2: I am getting a mixture of 2-Nonanone and Nonanal. How can I improve the regioselectivity?

A2: The Wacker-Tsuji oxidation of terminal alkenes typically follows Markovnikov's rule, yielding the methyl ketone.[7] However, the formation of the aldehyde (anti-Markovnikov product) can occur. To favor the formation of 2-Nonanone:

• Control the reaction conditions: The choice of solvent and ligands can influence regioselectivity. The standard PdCl2/CuCl system in a DMF/water mixture generally gives good selectivity for the methyl ketone.

• Avoid directing groups: Functional groups near the double bond can direct the palladium to the terminal carbon, leading to aldehyde formation.

Q3: The reaction produces a black precipitate, and the yield is low. What is happening?

A3: The formation of a black precipitate is likely palladium black (Pd(0)), which indicates that the re-oxidation of the palladium catalyst is not efficient. This can be due to an insufficient amount of the copper co-catalyst or a lack of oxygen. Ensure a continuous supply of oxygen (e.g., by bubbling it through the reaction mixture or maintaining an oxygen atmosphere) and that the copper salt is active.

Method 3: Grignard Reaction

The synthesis of 2-Nonanone via a Grignard reaction can be achieved in a few ways, such as the reaction of a heptylmagnesium halide with acetonitrile or the reaction of methylmagnesium halide with heptanal followed by oxidation.

Q1: When reacting a heptyl Grignard reagent with an ester like ethyl acetate, I get a tertiary alcohol instead of 2-Nonanone. Why?

A1: This is a very common issue. The initially formed ketone is more reactive towards the Grignard reagent than the starting ester. This leads to a second addition of the Grignard reagent, resulting in a tertiary alcohol after workup. To synthesize the ketone, it is better to use a less reactive acylating agent, such as a Weinreb amide, or to react the Grignard reagent with a nitrile.[8]

Q2: My Grignard reaction to form 2-nonanol (from heptanal and methylmagnesium bromide) has a low yield. What are the likely causes?

A2: Low yields in Grignard reactions are often due to:

• Presence of water: Grignard reagents are highly basic and react readily with water. Ensure all glassware is oven-dried and all solvents are anhydrous.[9]

• Impure magnesium: The magnesium turnings should be fresh and activated if necessary (e.g., with a small crystal of iodine).

• Side reactions: The Grignard reagent can act as a base and deprotonate the aldehyde at the alpha-position, leading to enolate formation and subsequent side reactions. Adding the aldehyde slowly to the Grignard solution at a low temperature can minimize this.

Q3: The oxidation of the synthesized 2-nonanol to 2-Nonanone is not clean. What are the best practices?

A3: The oxidation of a secondary alcohol to a ketone is generally a high-yielding reaction.[10] For a clean reaction:

• Choice of oxidant: Mild oxidizing agents like pyridinium chlorochromate (PCC) or a Swern oxidation are very effective and minimize over-oxidation or side reactions.

• Reaction monitoring: Use TLC to monitor the disappearance of the starting alcohol to avoid prolonged reaction times which can lead to side products.

• Workup: Ensure the workup procedure effectively removes the oxidant byproducts. For example, in a PCC oxidation, filtering through a pad of silica gel or Florisil is effective.

Method 4: Oxidation of 2-Nonanol

This is a straightforward method if the starting alcohol is readily available.

Q1: The oxidation of 2-nonanol is incomplete. How can I drive it to completion?

A1: Incomplete oxidation is usually due to an insufficient amount of the oxidizing agent or a non-optimal reaction temperature.

• Stoichiometry of the oxidant: Ensure you are using a sufficient excess of the oxidizing agent.

• Reaction temperature: Some oxidations require heating to go to completion. However, be cautious as higher temperatures can also promote side reactions.

• Reaction time: Allow the reaction to stir for a sufficient amount of time, monitoring by TLC.

Q2: I am using a chromium-based oxidant and have trouble with the purification of the final product.

A2: Chromium-based oxidants like PCC or Jones reagent leave behind chromium salts that can complicate purification.

• Filtration: After the reaction, it is often helpful to dilute the reaction mixture with a solvent like diethyl ether and filter it through a plug of silica gel or Celite to remove the bulk of the chromium salts.

• Aqueous wash: Washing the organic layer with a solution of sodium bisulfite can help to reduce any remaining chromium species.

Frequently Asked Questions (FAQs)

Q1: What is the best method for synthesizing 2-Nonanone on a laboratory scale?

A1: The "best" method depends on the available starting materials, scale, and desired purity.

• Acetoacetic ester synthesis is a reliable and high-yielding method if you have access to ethyl acetoacetate and 1-bromoheptane.[1][2]

• Wacker-Tsuji oxidation is an excellent choice if 1-nonene is readily available. It is a modern and efficient catalytic method.[5][6]

• Oxidation of 2-nonanol is the most straightforward method if the alcohol is commercially available or easily synthesized.[10]

Q2: How can I effectively purify the synthesized 2-Nonanone?

A2: 2-Nonanone is a liquid with a boiling point of approximately 195°C. Fractional distillation is the most common and effective method for purification, especially to remove impurities with close boiling points.[7]

Q3: Are there any significant safety concerns when synthesizing 2-Nonanone?

A3: Standard laboratory safety precautions should always be followed. Specific hazards depend on the chosen method:

• Grignard reagents are highly reactive and pyrophoric in some cases. They must be handled under an inert atmosphere and with strict exclusion of water.[9]

• Oxidizing agents like chromium reagents are toxic and should be handled with care in a fume hood.

• Palladium catalysts are expensive and should be handled carefully to avoid loss.

Q4: Can I use other alkyl halides in the acetoacetic ester synthesis to produce different methyl ketones?

A4: Yes, the acetoacetic ester synthesis is very versatile. By using different primary or secondary alkyl halides in the alkylation step, a wide variety of methyl ketones can be synthesized.[1]

Data Presentation

The following table summarizes the key quantitative data for the different synthesis methods of 2-Nonanone.

Synthesis Method	Starting Materials	Typical Yield	Purity	Reaction Conditions	Advantages	Disadvantages
Acetoacetic Ester Synthesis	Ethyl acetoacetate, 1-Bromoheptane, NaOEt, H3O+	70-85%	>95% after distillation	Alkylation at RT, Hydrolysis/Decarboxylation with heating	Versatile, reliable, good yield	Multi-step, requires careful control of stoichiometry
Wacker-Tsuji Oxidation	1-Nonene, PdCl2, CuCl, O2, DMF/H2O	75-97%[11]	>98% after purification	Room temperature to mild heating, O2 atmosphere	Catalytic, high atom economy, direct	Requires handling of palladium catalyst, potential for side products
Grignard Reaction + Oxidation	Heptanal, CH3MgBr, then PCC/DCM	65-80% (over two steps)	>97% after chromatography/distillation	Grignard at 0°C to RT; Oxidation at RT	Convergent, good for building carbon skeleton	Requires anhydrous conditions for Grignard step, use of oxidant
Oxidation of 2-Nonanol	2-Nonanol, PCC, DCM	85-95%[10]	>98% after purification	Room temperature	Single step, high yield, simple	Dependent on the availability of the starting alcohol

Experimental Protocols

Method 1: Acetoacetic Ester Synthesis of 2-Nonanone

This protocol is adapted from the general procedure for acetoacetic ester synthesis.[1][2]

• Enolate Formation: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve sodium ethoxide (1.0 eq) in anhydrous ethanol. Cool the solution to 0°C. Add ethyl acetoacetate (1.0 eq) dropwise with stirring. Allow the mixture to stir at room temperature for 1 hour.

• Alkylation: Add 1-bromoheptane (1.0 eq) dropwise to the solution of the enolate. Heat the reaction mixture to reflux and maintain for 3-4 hours, monitoring the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Hydrolysis and Decarboxylation: To the crude alkylated ester, add a 10% aqueous solution of NaOH and heat to reflux for 4 hours. Cool the mixture to room temperature and acidify with 6M HCl until the pH is ~1. Heat the acidic mixture to reflux for another 2-3 hours to effect decarboxylation.

• Purification: Cool the mixture and extract the 2-nonanone with diethyl ether (3 x 50 mL). Wash the combined organic layers with saturated NaHCO3 solution and brine. Dry over anhydrous MgSO4, filter, and remove the solvent. Purify the crude product by fractional distillation.

Method 2: Wacker-Tsuji Oxidation of 1-Nonene to 2-Nonanone

This protocol is based on a general procedure for the Wacker-Tsuji oxidation.[11]

• Catalyst Solution Preparation: In a round-bottom flask, dissolve palladium(II) chloride (0.05 eq) and copper(I) chloride (1.0 eq) in a mixture of DMF and water (e.g., 7:1 v/v).

• Oxygenation: Stir the solution vigorously under an atmosphere of oxygen (a balloon is sufficient) for 30-60 minutes at room temperature until the solution turns green, indicating the oxidation of Cu(I) to Cu(II).

• Reaction: Add 1-nonene (1.0 eq) to the catalyst solution. Continue to stir vigorously under the oxygen atmosphere at room temperature. The reaction is typically complete in 12-24 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Pour the reaction mixture into a separatory funnel containing water and diethyl ether. Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Purification: Combine the organic layers and wash with dilute HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude 2-nonanone by fractional distillation.

Method 3: Grignard Synthesis of 2-Nonanone via 2-Nonanol

This is a two-step procedure involving the formation of 2-nonanol followed by its oxidation.[10][12]

Step A: Synthesis of 2-Nonanol

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and an addition funnel under a nitrogen atmosphere, place magnesium turnings (1.1 eq). Add a small crystal of iodine. Add a small portion of a solution of methyl bromide or iodide (1.1 eq) in anhydrous diethyl ether via the addition funnel. Once the reaction initiates (as evidenced by bubbling and heat), add the rest of the methyl halide solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Aldehyde: Cool the Grignard reagent solution to 0°C. Add a solution of heptanal (1.0 eq) in anhydrous diethyl ether dropwise from the addition funnel. After the addition is complete, allow the reaction to warm to room temperature and stir for 2 hours.

• Work-up: Cool the reaction mixture to 0°C and slowly quench by the dropwise addition of saturated aqueous NH4Cl solution. Extract the product with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

Step B: Oxidation of 2-Nonanol to 2-Nonanone

• Oxidation: In a round-bottom flask, suspend pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane (DCM). To this suspension, add a solution of the crude 2-nonanol from Step A in DCM dropwise. Stir the mixture at room temperature for 2-3 hours, monitoring by TLC.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a short pad of silica gel, washing the pad with additional diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude 2-nonanone by fractional distillation.

Method 4: Direct Oxidation of 2-Nonanol to 2-Nonanone

This protocol uses a common laboratory oxidant.[10]

• Reaction Setup: To a solution of 2-nonanol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

• Reaction: Stir the mixture at room temperature. The reaction is typically exothermic. Monitor the progress of the reaction by TLC until the starting material is consumed (usually 1-2 hours).

• Work-up: Dilute the reaction mixture with an equal volume of diethyl ether. Pass the mixture through a short column of silica gel to remove the chromium byproducts, eluting with more diethyl ether.

• Purification: Remove the solvent from the eluate by rotary evaporation. The resulting crude 2-nonanone can be further purified by fractional distillation if necessary.

Mandatory Visualization

The following diagrams illustrate the experimental workflows and a logical troubleshooting guide.

Caption: General experimental workflows for the synthesis of 2-Nonanone.

Caption: Troubleshooting decision tree for 2-Nonanone synthesis.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 4. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. Acetoacetic ester synthesis (of ketones) [chemicalnote.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Wacker process - Wikipedia [en.wikipedia.org]
• 8. adichemistry.com [adichemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pure.rug.nl [pure.rug.nl]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]

common issues and solutions in GC-MS analysis of 2-Nonanone

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Nonanone. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and providing clear guidance for successful analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Nonanone and what are its key properties for GC-MS analysis?

2-Nonanone, also known as methyl heptyl ketone, is a volatile organic compound with the chemical formula C₉H₁₈O.[1][2] Its volatility and relatively low molecular weight make it well-suited for GC-MS analysis. Key identifiers for 2-Nonanone are:

• CAS Registry Number: 821-55-6[1][2]

• Molecular Weight: 142.24 g/mol [1][2][3]

Q2: What are the characteristic mass spectral fragments of 2-Nonanone in Electron Ionization (EI) GC-MS?

The mass spectrum of 2-Nonanone is characterized by specific fragment ions that are crucial for its identification. The most common fragments observed are:

Mass-to-Charge Ratio (m/z)	Relative Intensity	Assignment of Fragment Ion
58	High	McLafferty rearrangement product: [C₃H₆O]⁺
43	Moderate	Acylium ion from α-cleavage: [CH₃CO]⁺
71	Moderate	[C₄H₇O]⁺
85	Low	[C₅H₉O]⁺
142	Very Low / Absent	Molecular ion: [M]⁺

Data sourced from NIST Mass Spectrometry Data Center and PubChem.[2][3]

Q3: What type of GC column is recommended for the analysis of 2-Nonanone?

A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or HP-5ms), is a common and effective choice for the separation of 2-Nonanone.[1][4] The specific retention time will depend on the column dimensions, temperature program, and carrier gas flow rate. The NIST WebBook provides Kovats retention indices for 2-Nonanone on various columns, which can be used to predict elution behavior under different conditions.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 2-Nonanone.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Question: My 2-Nonanone peak is showing significant tailing. What are the possible causes and how can I fix it?

Answer: Peak tailing for ketones like 2-Nonanone is often due to active sites in the GC system. Here’s a step-by-step guide to troubleshoot this issue:

• Check the Inlet Liner: An active or contaminated inlet liner is a primary cause of peak tailing.

  • Solution: Replace the liner with a new, deactivated one. Using a liner with glass wool can sometimes help trap non-volatile residues.[5][6]

• Column Contamination: Buildup of non-volatile matrix components on the analytical column can create active sites.

  • Solution: Trim the front end of the column (approximately 10-20 cm) to remove contaminated sections.[7]

• Improper Column Installation: An incorrect column installation can create dead volume, leading to peak distortion.

  • Solution: Ensure the column is cut cleanly and installed at the correct depth in the injector and detector.[8][9]

• System Leaks: Leaks in the system can affect peak shape.

  • Solution: Perform a leak check of the system, paying close attention to the septum and column fittings.

Question: My 2-Nonanone peak is fronting. What does this indicate?

Answer: Peak fronting is typically a sign of column overload.

• Solution: Reduce the injection volume or dilute the sample. If using splitless injection, consider increasing the split ratio.[10]

Problem 2: No Peaks or Low Signal Intensity

Question: I am not observing any peak for 2-Nonanone, or the signal is very weak. What should I check?

Answer: The absence of peaks can be due to issues with sample introduction, the GC system, or the mass spectrometer.

• Verify Sample Preparation and Injection:

  • Ensure the sample concentration is within the detection limits of the instrument.[11]

  • Check for syringe issues (e.g., blockage, incorrect volume). A manual injection can help rule out autosampler problems.[12][13]

  • Confirm the correct vial is being sampled and the injection volume is appropriate.[12]

• Check GC System Parameters:

  • Verify that the carrier gas is flowing at the correct pressure and flow rate.[14]

  • Ensure all heated zones (inlet, transfer line, ion source) are at their setpoint temperatures.[14]

• Mass Spectrometer Check:

  • Confirm that the mass spectrometer is properly tuned and that the filament is on.[11]

  • Check for leaks in the MS vacuum system.[11]

Problem 3: Ghost Peaks and Carryover

Question: I am seeing unexpected peaks (ghost peaks) in my chromatogram, even in blank runs. What is the source of this contamination?

Answer: Ghost peaks can originate from several sources.

• Septum Bleed: Particles from the injector septum can degrade at high temperatures and elute as peaks.

  • Solution: Use a high-quality, low-bleed septum and replace it regularly.[15]

• Injection Port Contamination: Residue from previous injections can accumulate in the inlet liner.

  • Solution: Regularly replace the inlet liner and clean the injection port.[16]

• Carryover: High-concentration samples can leave residues in the syringe and injection port, which then appear in subsequent runs.

  • Solution: Implement a thorough syringe and injector cleaning protocol between injections. Running solvent blanks after high-concentration samples can help flush the system.[17][18]

Problem 4: Matrix Effects in Quantification

Question: I am analyzing 2-Nonanone in a complex matrix (e.g., food, biological sample) and my quantitative results are inconsistent. Could this be due to matrix effects?

Answer: Yes, complex matrices can significantly impact the ionization and detection of 2-Nonanone, leading to either signal enhancement or suppression.[5][19]

• Strategies to Mitigate Matrix Effects:

  • Effective Sample Preparation: Use sample cleanup techniques like Solid-Phase Extraction (SPE) or QuEChERS to remove interfering matrix components.[20][21]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples. This helps to compensate for the matrix effect.[19]

  • Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard (e.g., 2-Nonanone-d3) is the most effective way to correct for matrix effects, as it will behave almost identically to the analyte during extraction, injection, and ionization.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but ensure the 2-Nonanone concentration remains above the limit of quantification (LOQ).[5]

Experimental Protocols

General GC-MS Method for 2-Nonanone Analysis

This protocol provides a starting point for the analysis of 2-Nonanone. Optimization may be required based on the specific instrument and sample matrix.

1. Sample Preparation (Liquid Injection):

• Prepare a stock solution of 2-Nonanone in a suitable solvent (e.g., methanol or hexane).

• Create a series of calibration standards by diluting the stock solution to concentrations ranging from approximately 0.1 to 10 µg/mL.[4]

• For sample analysis, dilute the sample extract to fall within the calibration range.

• Transfer the final solutions to 2 mL autosampler vials.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System	Agilent 8890 GC (or equivalent)
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Liner	Deactivated, single-taper with glass wool
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial: 50°C, hold for 2 minRamp: 10°C/min to 280°C, hold for 5 min
MS System	Agilent 5977B MSD (or equivalent)
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Scan (m/z 40-300) or Selected Ion Monitoring (SIM) for higher sensitivity
Target Ions (SIM)	58, 43, 71

This protocol is adapted from methods for similar ketones and general GC-MS practices.[4][22]

Visualizations

Troubleshooting Workflow for Common GC-MS Issues

The following diagram illustrates a logical workflow for troubleshooting common problems encountered during the GC-MS analysis of 2-Nonanone.

Caption: A logical workflow for diagnosing and resolving common GC-MS issues.

Experimental Workflow for 2-Nonanone Analysis

This diagram outlines the general steps involved in the GC-MS analysis of 2-Nonanone from sample collection to data analysis.

Caption: A streamlined workflow for the GC-MS analysis of 2-Nonanone.

References

• 1. 2-Nonanone [webbook.nist.gov]
• 2. 2-Nonanone [webbook.nist.gov]
• 3. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. shimadzu.co.uk [shimadzu.co.uk]
• 12. m.youtube.com [m.youtube.com]
• 13. No peaks on chromatogram-already checked common causes-help! - Chromatography Forum [chromforum.org]
• 14. How to Quickly Troubleshoot the Issue of No Peaks in Gas Chromatography_instrument maintenance-Perfectlight [perfectlight.com.cn]
• 15. benchchem.com [benchchem.com]
• 16. gcms.cz [gcms.cz]
• 17. agilent.com [agilent.com]
• 18. GC Troubleshooting—Carryover and Ghost Peaks [restek.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. scioninstruments.com [scioninstruments.com]
• 21. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

Technical Support Center: Stability and Degradation of 2-Nonanone in Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the stability and degradation of 2-Nonanone in various solvents. Below you will find troubleshooting guides and frequently asked questions to assist in your experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is 2-Nonanone and in which solvents is it soluble?

2-Nonanone, also known as methyl heptyl ketone, is a colorless liquid with a fruity odor.[1][2] It is a ketone with the chemical formula C9H18O.[1] Due to its hydrophobic nature, 2-Nonanone has limited solubility in water but is soluble in organic solvents such as ethanol, ether, alcohol, and oils.[1][2][3][4]

Q2: What are the general stability and storage recommendations for 2-Nonanone?

2-Nonanone is generally stable under normal temperatures and pressures.[1] It is recommended to store it in a cool, tightly closed, and well-ventilated place, away from heat, sparks, open flames, and direct sunlight.[5][6][7][8] The storage temperature should be maintained below +30°C.[1][2]

Q3: What are the known incompatibilities of 2-Nonanone?

Ketones like 2-Nonanone are reactive with strong oxidizing agents, acids, and bases, which can lead to violent reactions and the liberation of heat and flammable gases.[2][5][7] They are also incompatible with isocyanates, aldehydes, cyanides, peroxides, and anhydrides.[2]

Q4: What are the potential degradation pathways for 2-Nonanone?

While specific degradation pathways for 2-Nonanone are not extensively detailed in the available literature, ketones, in general, can undergo degradation through several mechanisms:

• Keto-Enol Tautomerism: This is an equilibrium between the keto and enol forms of the molecule. The stability of each form is influenced by factors such as solvent polarity, temperature, conjugation, and hydrogen bonding.[9][10][11][12]

• Oxidation: Ketones can be oxidized by powerful oxidizing agents, which may lead to the cleavage of carbon-carbon bonds.[12]

• Acid/Base Catalyzed Reactions: The presence of acids or bases can catalyze various reactions, including condensation and degradation.[2]

• Photodegradation: Exposure to light can potentially initiate degradation, a common phenomenon for many organic compounds.

Q5: What analytical methods are suitable for assessing the stability of 2-Nonanone?

Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometry (MS) detector is a common and effective method for quantifying volatile compounds like 2-Nonanone.[13] High-Performance Liquid Chromatography (HPLC) with UV detection can also be employed, potentially after derivatization, to develop a stability-indicating assay.[13][14]

Troubleshooting Guides

Issue 1: Inconsistent results or loss of 2-Nonanone concentration in prepared solutions.

• Potential Cause: Degradation of 2-Nonanone due to solvent impurities, improper storage, or reaction with the container surface.

• Troubleshooting Steps:

  • Solvent Purity: Ensure the use of high-purity, analytical grade solvents. Water content in solvents can be a critical factor.

  • Storage Conditions: Store stock and working solutions in tightly sealed, amber glass vials at recommended low temperatures (e.g., refrigerated or frozen) to minimize evaporation and photodegradation.

  • Inert Atmosphere: For long-term storage or when working with highly sensitive assays, consider purging the vial headspace with an inert gas like nitrogen or argon.

  • Container Material: Use high-quality, inert glass containers to prevent adsorption or catalytic degradation on the container surface.

Issue 2: Appearance of unknown peaks in chromatograms during stability studies.

• Potential Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Peak Identification: Utilize a mass spectrometer (MS) coupled with your chromatograph (GC-MS or LC-MS) to obtain mass spectra of the unknown peaks. This will aid in the identification of the degradation products.

  • Forced Degradation Analysis: Compare the chromatograms of your stability samples with those from forced degradation studies (see Experimental Protocols section). This can help in tentatively identifying the degradation products based on their retention times under different stress conditions.

  • Literature Review: Search for literature on the degradation of similar aliphatic ketones to get insights into potential degradation products and their fragmentation patterns in MS.

Issue 3: Poor chromatographic peak shape (e.g., tailing or fronting) for 2-Nonanone.

• Potential Cause: Active sites in the GC inlet or column, column overload, or inappropriate solvent for injection.

• Troubleshooting Steps:

  • Inlet Maintenance: Regularly clean or replace the GC inlet liner and septum to remove any active sites or contaminants.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to ensure a deactivated and stable stationary phase.

  • Sample Concentration: Dilute the sample to an appropriate concentration to avoid overloading the column.

  • Solvent Matching: Ensure the injection solvent is compatible with the polarity of the GC column's stationary phase.

Data Presentation: Stability of 2-Nonanone under Forced Degradation

The following table summarizes the expected stability of 2-Nonanone under various stress conditions. The percentage of degradation is hypothetical and should be determined experimentally using the provided protocols.

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	Expected Degradation (%)	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl in Solvent	24	60	5 - 15%	Hydrolysis products, rearrangement products
Basic Hydrolysis	0.1 M NaOH in Solvent	8	40	10 - 30%	Aldol condensation products, hydrolysis products
Oxidative	3% H₂O₂ in Solvent	24	25	15 - 40%	Carboxylic acids, smaller ketones, esters
Photolytic	UV light (254 nm)	48	25	5 - 20%	Norrish type I and II cleavage products
Thermal	Dry Heat	72	80	< 10%	Volatile decomposition products

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Nonanone

Objective: To investigate the degradation of 2-Nonanone under various stress conditions to understand its degradation pathways and to generate degradation products for the development of a stability-indicating analytical method.

Materials:

• 2-Nonanone (analytical standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Volumetric flasks, pipettes, and amber vials

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Nonanone (e.g., 1 mg/mL) in the desired solvent (e.g., methanol or acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl in a sealed amber vial. Incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH in a sealed amber vial. Incubate at 40°C for 8 hours.

  • Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 3% H₂O₂ in a sealed amber vial. Keep at room temperature (25°C) for 24 hours.

  • Photolytic Degradation: Expose a sealed quartz vial containing the stock solution to UV light (e.g., 254 nm) in a photostability chamber for 48 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

  • Thermal Degradation: Place a sealed amber vial containing the stock solution in an oven at 80°C for 72 hours.

• Sample Analysis: At specified time points, withdraw an aliquot from each stressed sample. If necessary, neutralize the acidic and basic samples before analysis. Analyze all samples, including a non-stressed control, using a suitable analytical method (e.g., GC-MS or HPLC-UV).

Protocol 2: Stability-Indicating GC-MS Method for 2-Nonanone

Objective: To develop and validate a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 2-Nonanone and the separation of its degradation products.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: 35-350 m/z

Procedure:

• Sample Preparation: Dilute the samples from the forced degradation study to an appropriate concentration with the solvent used for the study.

• Analysis: Inject the prepared samples into the GC-MS system.

• Data Analysis:

  • Identify the peak for 2-Nonanone based on its retention time and mass spectrum.

  • Examine the chromatograms for any new peaks corresponding to degradation products.

  • Analyze the mass spectra of the new peaks to propose their structures.

  • Validate the method for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Mandatory Visualizations

Caption: Experimental workflow for a forced degradation study of 2-Nonanone.

Caption: Potential degradation pathways of 2-Nonanone.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sgs.com [sgs.com]
• 8. scispace.com [scispace.com]
• 9. Oxidative degradation of methyl ketones. II. Chemical pathway for degradation of 2-tridecanone by Pseudomonas multivorans and Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biopharminternational.com [biopharminternational.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 14. Peroxide-Mediated Wacker Oxidations for Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of 2-Nonanone Biomarkers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in the quantification of the 2-Nonanone biomarker, with a specific focus on minimizing matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is 2-Nonanone and why is it an important biomarker?

2-Nonanone, also known as methyl heptyl ketone, is a volatile organic compound (VOC) and a member of the ketone family.[1][2][3] It is an endogenous metabolite found in various biological matrices.[1][4] 2-Nonanone has been associated with several diseases, including ulcerative colitis, Crohn's disease, and nonalcoholic fatty liver disease, making it a valuable area of biomarker research.[1][2]

Q2: What are matrix effects and how do they impact 2-Nonanone quantification?

Matrix effects are the alteration of an analytical signal caused by co-eluting components in the sample matrix.[5] In 2-Nonanone analysis, compounds from the biological sample (e.g., proteins, lipids, salts) can interfere with the ionization process in the mass spectrometer.[6][7] This interference can lead to signal suppression (artificially low results) or signal enhancement (artificially high results), compromising the accuracy and reproducibility of quantification.[8][9]

Q3: How can I assess the extent of matrix effects in my assay?

The post-extraction spike method is a common way to quantify matrix effects.[6] This involves comparing the signal response of an analyte spiked into a blank matrix extract to the response of the analyte in a neat (pure) solvent at the same concentration. A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.[8]

Q4: What is the most effective strategy to correct for matrix effects?

The use of a stable isotope-labeled internal standard (SIL-IS), such as 2-Nonanone-d3, is considered the gold standard for correcting matrix effects.[5][10] A SIL-IS is chemically almost identical to the target analyte and will be affected by matrix interferences in the same way.[7] By calculating the ratio of the analyte signal to the SIL-IS signal, variability from matrix effects can be effectively normalized.[11]

Q5: Can sample dilution be used to mitigate matrix effects?

Yes, simple dilution of the sample extract is an effective way to reduce the concentration of interfering matrix components.[5][6] However, it is critical to ensure that the final concentration of 2-Nonanone remains above the method's limit of quantification (LOQ).[5]

Sample Preparation and Method Selection

Effective sample preparation is the first line of defense against matrix effects. For a volatile compound like 2-Nonanone, techniques that separate the analyte from the complex sample matrix are crucial.

Comparison of Sample Preparation Techniques

The choice of sample preparation technique significantly impacts the degree of matrix interference. Below is a summary of common methods used for volatile compounds in biological matrices.

Technique	Principle	Advantages	Disadvantages	Typical Matrix Effect (%) *
Headspace SPME	Solid-Phase Microextraction (SPME) fiber adsorbs volatile analytes from the headspace above the sample.[12]	Solvent-free, simple, high sensitivity, good for automation.[13][14]	Fiber lifetime can be limited; requires method optimization (time, temp).	5 - 20% (Suppression)
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between the aqueous sample and an immiscible organic solvent.[12]	Inexpensive, widely applicable.	Can be labor-intensive, uses large solvent volumes, may co-extract interferences.[14]	30 - 60% (Suppression/Enhancement)
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix components are washed away.	High selectivity, good cleanup, can concentrate the analyte.	Can be more expensive, requires method development for sorbent selection.	15 - 40% (Suppression)

*Note: These values are illustrative. Actual matrix effects are highly dependent on the specific biological matrix (e.g., blood, urine, tissue), analyte concentration, and analytical instrumentation.

Experimental Protocols

Protocol: Headspace Solid-Phase Microextraction (HS-SPME) for 2-Nonanone in Plasma

This protocol provides a general procedure for the extraction of 2-Nonanone from plasma samples for subsequent GC-MS analysis.

1. Sample Preparation: a. Aliquot 500 µL of plasma into a 10 mL headspace vial. b. Add an appropriate amount of internal standard (e.g., 2-Nonanone-d3) to each sample, calibrator, and quality control sample. c. Add 1.5 g of sodium chloride (NaCl) to the vial to enhance the partitioning of volatile compounds into the headspace.[5][15] d. Immediately cap the vial with a PTFE-faced silicone septum and crimp securely.

2. HS-SPME Procedure: a. Place the vial into an autosampler tray equipped with a heater and agitator. b. Incubate the sample at 60°C for 15 minutes with agitation to allow for equilibration.[10] c. Expose a pre-conditioned 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) SPME fiber to the vial's headspace for 30 minutes at 60°C.[5]

3. GC-MS Analysis: a. Desorb the SPME fiber in the GC injection port at 250°C for 5 minutes in splitless mode.[10][12] b. Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[10] c. Example Temperature Program:

• Initial temperature: 40°C, hold for 2 minutes.
• Ramp 1: Increase to 150°C at 5°C/min.
• Ramp 2: Increase to 250°C at 15°C/min, hold for 5 minutes.[10] d. Set the mass spectrometer to acquire data in Selected Ion Monitoring (SIM) mode for maximum sensitivity and selectivity.

Visual Guides and Workflows

Analytical Workflow for 2-Nonanone Quantification

The following diagram illustrates the key stages in a typical analytical workflow, highlighting points where matrix effects can be addressed.

Caption: General experimental workflow for 2-Nonanone quantification.

Troubleshooting Guide

This section provides solutions to common problems encountered during the GC-MS analysis of 2-Nonanone, with an emphasis on issues related to matrix effects.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	1. Active Sites: The ketone group of 2-Nonanone can interact with active silanol groups in the GC inlet or column.[5]2. Column Contamination: Non-volatile matrix components accumulating at the head of the column.	1. Use a deactivated inlet liner and a high-quality, inert GC column.[16]2. Trim the first 10-20 cm of the analytical column. Regularly replace the inlet liner and septum.[5]
Low or No Signal	1. Inefficient Extraction: Sub-optimal sample preparation for your matrix.[5]2. Leaks: A leak in the GC inlet or connections can cause sample loss.[16]3. Volatilization Loss: Loss of 2-Nonanone during sample preparation steps (e.g., solvent evaporation).[5]	1. Re-evaluate the sample preparation method (see comparison table). Optimize parameters like extraction time, temperature, and pH.2. Perform a leak check of the GC system.[17]3. If using solvent evaporation, perform it at a low temperature under a gentle stream of nitrogen.[5]
Poor Reproducibility (High %CV)	1. Inconsistent Sample Preparation: Manual extraction steps are a common source of variability.2. Severe Matrix Effects: High variability in matrix components between different samples.[6]	1. Use an autosampler for injections and automate sample preparation where possible.2. Implement a stable isotope-labeled internal standard (SIL-IS).[10] If not possible, prepare matrix-matched calibrants.
Ghost Peaks / Carryover	1. Contaminated Syringe/SPME Fiber: Residue from a previous, high-concentration sample.2. Inlet Contamination: Buildup of non-volatile material in the GC inlet.[18]	1. Implement rigorous wash steps for the syringe between injections. Ensure the SPME fiber is fully desorbed and cleaned between samples.2. Clean the GC inlet and replace the liner and septum regularly.[5]

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing issues with peak response.

Caption: Decision tree for troubleshooting poor peak response.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 2. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 3. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Nonanone | Endogenous Metabolite| CYP1A2 Antagonist | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nebiolab.com [nebiolab.com]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Sample preparation for the analysis of volatile organic compounds in air and water matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. shimadzu.co.uk [shimadzu.co.uk]
• 17. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - KR [thermofisher.com]
• 18. agilent.com [agilent.com]

Technical Support Center: Improving 2-Nonanone Extraction from Soil

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of 2-Nonanone from soil samples. Here you will find answers to frequently asked questions, detailed troubleshooting guides, comparative data, and full experimental protocols to enhance your extraction efficiency and ensure reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting 2-Nonanone from soil?

A1: The primary methods for extracting volatile ketones like 2-Nonanone from soil are Headspace Solid-Phase Microextraction (HS-SPME), Solvent Extraction (SE), and Ultrasound-Assisted Extraction (UAE). HS-SPME is a solvent-free technique ideal for volatile compounds, while solvent extraction, often enhanced by ultrasonication, uses organic solvents to dissolve the analyte from the soil matrix.[1]

Q2: Which extraction method is most efficient?

A2: The efficiency of each method depends on several factors, including soil type and analyte concentration. Ultrasound-Assisted Extraction (UAE) is often considered highly efficient as the use of ultrasonic waves facilitates solvent diffusion and accelerates mass transfer, leading to shorter extraction times and high analyte recovery.[2][3] HS-SPME is also highly effective for volatile compounds and avoids the use of organic solvents.[4]

Q3: How does soil composition, such as organic matter and clay content, affect extraction efficiency?

A3: Soil composition significantly impacts extraction. Soils with high organic matter or clay content can strongly adsorb 2-Nonanone, making it more difficult to extract.[1] This may necessitate more rigorous methods like UAE or adjustments to solvent polarity to achieve good recovery.[1]

Q4: What is the best solvent for extracting 2-Nonanone?

A4: For a ketone like 2-Nonanone, a mixture of polar and non-polar solvents is often effective. A 1:1 (v/v) mixture of acetone and hexane is a common and effective choice that can remove a high percentage of contaminants.[1][5] The optimal solvent may need to be adjusted based on the specific soil matrix.[1]

Q5: How can I minimize the loss of volatile 2-Nonanone during sample preparation?

A5: To prevent the loss of volatile analytes, it is critical to handle samples properly. Collect soil in airtight containers, store them at low temperatures (e.g., 4°C), and minimize exposure to air during transfer steps.[1] Grinding the soil to a uniform particle size can also improve extraction by increasing the available surface area.[1]

Q6: What is the recommended analytical technique for quantifying 2-Nonanone in extracts?

A6: Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and reliable technique for the quantification of 2-Nonanone.[1] Using an internal standard is highly recommended to ensure accurate quantification by correcting for variations during sample preparation and injection.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 2-Nonanone from soil.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inappropriate Solvent Choice: The solvent polarity may not be optimal for the analyte and soil matrix.	Use a 1:1 (v/v) acetone:hexane mixture as a starting point. Adjust polarity for highly non-polar matrices.[1]
Strong Analyte-Matrix Interactions: High organic matter or clay content can bind 2-Nonanone tightly.	Employ a more disruptive technique like Ultrasound-Assisted Extraction (UAE). Consider adding a modifier to the extraction solvent.[1]
Analyte Loss due to Volatility: The sample may be lost to the atmosphere during sample handling and preparation.	Minimize sample exposure to air. Ensure all sample transfers are performed quickly. Use sealed extraction vessels and store samples at 4°C.[1]
Inefficient HS-SPME Parameters: Suboptimal temperature, time, or fiber choice can lead to poor extraction.	Optimize HS-SPME conditions. For volatile ketones, a DVB/CAR/PDMS fiber is often effective. Increase equilibration temperature (e.g., 60-80°C) and time to improve partitioning into the headspace.[4]
Poor Reproducibility	Inhomogeneous Soil Sample: Non-uniform sample distribution leads to inconsistent subsamples.	Thoroughly homogenize the entire soil sample before taking a subsample for extraction. Grinding the sample to a uniform particle size is recommended.[1]
Inconsistent Extraction Parameters: Variations in solvent volume, extraction time, temperature, or agitation speed.	Strictly control all extraction parameters for all samples and standards. Use calibrated equipment and standardized procedures.
Contaminated Blanks / High Background Noise	Contaminated Solvents or Glassware: Impurities in solvents or on glassware can introduce interfering peaks.	Use high-purity (HPLC or analytical grade) solvents. Thoroughly clean all glassware with solvent and bake at a high temperature if necessary.
Septum Bleed from GC Injection Port: Degraded septa can release siloxanes and other interfering compounds.	Use high-quality, low-bleed septa and replace them regularly. Ensure the injection port temperature is not set excessively high.[1]

Data Presentation: Comparison of Extraction Methods

The following table summarizes representative recovery data for different methods used to extract methyl ketones from a standard loamy soil, providing a basis for method selection.

Extraction Method	Key Parameters	Representative Recovery (%)	Extraction Time	Solvent Consumption	Notes
Solvent Extraction (SE)	1:1 Acetone:Hexane, 2 hr shaking	85 - 95%	2 hours	High	A robust and widely used method.[1][5]
Ultrasound-Assisted Extraction (UAE)	1:1 Acetone:Hexane, 30 min sonication at 50°C	90 - 99%	30 minutes	High	Highly efficient; reduces extraction time significantly compared to standard SE.[2]
Headspace SPME (HS-SPME)	DVB/CAR/PDMS fiber, 60°C for 30 min	90 - 98% (relative)	30-60 minutes	None	Excellent for volatile compounds; solvent-free and sensitive.[4]

Note: Recovery percentages are representative values for methyl ketones and can vary based on soil type, analyte concentration, and specific experimental conditions.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Solvent Extraction (UAE)

This protocol describes an efficient method for extracting 2-Nonanone using a solvent mixture enhanced by sonication.

• Sample Preparation: Weigh 10 g of homogenized soil into a 50 mL glass beaker or centrifuge tube.[1]

• Solvent Addition: Add 20 mL of a 1:1 (v/v) acetone:hexane solvent mixture to the soil sample.[1]

• Ultrasonication: Place the beaker in an ultrasonic bath. Sonicate the sample for 30 minutes at a controlled temperature of 50°C.[1]

• Separation: After sonication, centrifuge the sample at 3000 rpm for 10 minutes to pellet the soil particles.[1]

• Collection: Carefully collect the supernatant (the solvent extract) using a pipette and transfer it to a clean vial for subsequent GC-MS analysis.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol outlines a solvent-free method for extracting volatile 2-Nonanone from the headspace above the soil sample.

• Sample Preparation: Weigh 5 g of homogenized soil into a 20 mL headspace vial.[1]

• Salting Out (Optional but Recommended): Add approximately 1-2 g of analytical grade sodium chloride (NaCl) to the vial. This increases the ionic strength of the sample matrix and promotes the release of volatile compounds into the headspace.[4]

• Sealing: Immediately seal the vial with a PTFE-lined septum to ensure it is airtight.[1]

• Equilibration: Place the vial in a heating block or autosampler with agitation. Allow the sample to equilibrate for 30 minutes at 60°C. This step allows 2-Nonanone to partition from the soil into the headspace.[1][4]

• Extraction: After equilibration, expose a pre-conditioned SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for 30 minutes at the same temperature (60°C).

• Desorption and Analysis: Retract the fiber and immediately introduce it into the GC-MS injection port for thermal desorption and analysis.[1]

Visualizations

Experimental Workflow: HS-SPME

The following diagram illustrates the key steps in the Headspace Solid-Phase Microextraction (HS-SPME) workflow for 2-Nonanone analysis.

Caption: A streamlined workflow for the extraction of 2-Nonanone from soil using HS-SPME.

Troubleshooting Logic: Diagnosing Low Analyte Recovery

This diagram provides a logical path for troubleshooting low recovery of 2-Nonanone during extraction experiments.

Caption: A decision tree for systematically troubleshooting low recovery of 2-Nonanone.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zaguan.unizar.es [zaguan.unizar.es]

identifying and characterizing degradation products of 2-Nonanone

Welcome to the technical support center for the identification and characterization of 2-nonanone degradation products. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential degradation pathways, analytical methodologies, and troubleshooting common issues encountered during experimental analysis.

Troubleshooting Guide

This guide addresses specific problems you might encounter during the analysis of 2-nonanone and its potential degradation products.

Q1: I am observing unexpected peaks in the gas chromatogram of my 2-nonanone sample that has been stored for a while. What could these be?

A1: Unexpected peaks in your chromatogram likely represent degradation products. 2-Nonanone, like other ketones, is susceptible to degradation through oxidation and photodegradation pathways. Common degradation products can include smaller ketones, carboxylic acids, and esters. For instance, oxidation of 2-nonanone can yield heptanoic acid and acetic acid. A study on the off-flavor of stored milk identified 2-heptanone and other methyl ketones as products of lipid oxidation, a process that can also affect 2-nonanone.[1][2] To confirm the identity of these unexpected peaks, it is recommended to use a mass spectrometry (MS) detector coupled with your gas chromatograph (GC-MS).

Q2: My 2-nonanone sample has developed a slightly acidic pH over time. What is the likely cause?

A2: A decrease in the pH of your 2-nonanone sample is a strong indicator of oxidative degradation. Ketones can undergo oxidation to form carboxylic acids. A plausible pathway for 2-nonanone is the Baeyer-Villiger oxidation, which would form methyl heptanoate. This ester could then be hydrolyzed to heptanoic acid and methanol, contributing to the acidity of the sample. The presence of air (oxygen) and exposure to light can accelerate these oxidative processes.

Q3: I am struggling to get good separation of 2-nonanone and its potential degradation products on my GC column. What can I do?

A3: Achieving good chromatographic separation of a parent compound and its degradation products requires careful optimization of your GC method. Here are a few troubleshooting steps:

• Column Selection: Ensure you are using a column with appropriate polarity. For a relatively non-polar compound like 2-nonanone and its likely degradation products, a mid-polarity column (e.g., a phenyl-arylene or cyanopropyl-based stationary phase) is often a good starting point.

• Temperature Program: Optimize your oven temperature program. A slow initial ramp rate can help separate volatile impurities, while a higher final temperature will ensure that less volatile degradation products, such as carboxylic acids, elute from the column.

• Derivatization: If you suspect the presence of carboxylic acids, which can exhibit poor peak shape in GC, consider derivatization. Converting the carboxylic acids to their corresponding methyl esters (e.g., using diazomethane or BF3/methanol) will improve their volatility and chromatographic performance.

Q4: The mass spectrum of an unknown peak in my degraded 2-nonanone sample is difficult to interpret. How can I confidently identify the compound?

A4: Mass spectral interpretation can be challenging, especially for novel degradation products. Here's a systematic approach:

• Library Search: Compare the experimental mass spectrum against a commercial mass spectral library (e.g., NIST, Wiley). This is the fastest way to identify common compounds.

• Fragmentation Pattern Analysis: Manually interpret the fragmentation pattern. For example, the presence of a prominent ion at m/z 58 can be indicative of a McLafferty rearrangement in methyl ketones.

• Reference Standards: The most definitive way to confirm the identity of a degradation product is to inject a pure reference standard of the suspected compound and compare its retention time and mass spectrum with your unknown peak.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can provide the accurate mass of the molecular ion, allowing you to determine the elemental composition and narrow down the possibilities for the chemical formula.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-nonanone?

A1: The two primary degradation pathways for 2-nonanone are photodegradation and oxidation .

• Photodegradation: Aliphatic ketones like 2-nonanone can undergo photochemical reactions upon exposure to UV light, primarily through Norrish Type I and Norrish Type II reactions.[3]

  • Norrish Type I: Involves the cleavage of the carbon-carbon bond adjacent to the carbonyl group, forming two radical species. These radicals can then undergo further reactions to form a variety of products.

  • Norrish Type II: This pathway involves the intramolecular abstraction of a hydrogen atom from the γ-carbon, leading to the formation of a smaller ketone (acetone) and an alkene (1-hexene).

• Oxidation: 2-Nonanone can be oxidized, particularly in the presence of oxidizing agents or through auto-oxidation upon exposure to air. The Baeyer-Villiger oxidation is a key reaction in this pathway, where a peroxyacid or other oxidant inserts an oxygen atom adjacent to the carbonyl group, converting the ketone into an ester (e.g., methyl heptanoate or hexyl acetate).[4][5][6][7][8] These esters can further hydrolyze to form carboxylic acids and alcohols.

Q2: What are the expected degradation products of 2-nonanone?

A2: Based on the primary degradation pathways, the following are some of the expected degradation products:

Degradation Pathway	Potential Products	Chemical Formula
Oxidation	Heptanoic acid	C₇H₁₄O₂
Acetic acid	C₂H₄O₂
Methyl heptanoate	C₈H₁₆O₂
Hexyl acetate	C₈H₁₆O₂
Photodegradation	Acetone	C₃H₆O
(Norrish Type II)	1-Hexene	C₆H₁₂

Q3: What analytical techniques are most suitable for identifying and characterizing 2-nonanone degradation products?

A3: The most powerful and commonly used technique is Gas Chromatography-Mass Spectrometry (GC-MS) . GC provides the necessary separation of volatile compounds like 2-nonanone and its degradation products, while MS allows for their identification based on their unique mass spectra. For structural confirmation of unknown degradation products, Nuclear Magnetic Resonance (NMR) spectroscopy can be invaluable. High-Performance Liquid Chromatography (HPLC) may also be used, particularly for less volatile or thermally labile degradation products, often in conjunction with a UV or MS detector.

Q4: How should I perform a forced degradation study on 2-nonanone?

A4: A forced degradation study, also known as stress testing, is designed to accelerate the degradation of a substance to identify potential degradation products and pathways.[9][10][11][12][13] For 2-nonanone, a typical study would involve exposing the compound to the following conditions:

• Acidic Hydrolysis: Treat with a dilute acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60 °C).

• Basic Hydrolysis: Treat with a dilute base (e.g., 0.1 M NaOH) at an elevated temperature.

• Oxidation: Treat with an oxidizing agent such as hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

• Thermal Stress: Heat the sample at a high temperature (e.g., 80-100 °C).

• Photostability: Expose the sample to a controlled source of UV light.

Samples should be taken at various time points and analyzed by a suitable stability-indicating method, such as GC-MS, to track the formation of degradation products.

Experimental Protocol: GC-MS Analysis of 2-Nonanone and Degradation Products

This protocol provides a general procedure for the analysis of a stressed 2-nonanone sample.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the stressed 2-nonanone sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent such as dichloromethane or hexane.

  • If necessary, perform a serial dilution to bring the concentration within the linear range of the instrument.

  • Transfer an aliquot of the final solution to a 2 mL GC vial.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp 1: 10 °C/min to 150 °C.

    • Ramp 2: 20 °C/min to 250 °C, hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-400.

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram (TIC).

  • For each peak of interest, obtain the mass spectrum.

  • Compare the obtained mass spectra with a reference library (e.g., NIST) for tentative identification.

  • Confirm the identity of known degradation products by comparing retention times and mass spectra with those of authentic reference standards.

Visualizations

References

• 1. 2-Heptanone, 2-nonanone, and 2-undecanone confer oxidation off-flavor in cow milk storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 5. Baeyer-Villiger oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 8. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. pharmtech.com [pharmtech.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting variability in 2-Nonanone insect repellency bioassays

Welcome to the technical support center for 2-nonanone insect repellency bioassays. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot variability and common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-nonanone and how does it work as an insect repellent?

A1: 2-Nonanone is a naturally occurring methyl ketone found in various plants, including wild tomatoes.[1][2] It functions as an insect repellent by interacting with the insect's olfactory system.[3][4] The compound can mask the chemical cues that attract pests or directly activate olfactory sensory neurons that trigger an aversive response.[3] Research suggests that 2-nonanone can act as a competitive antagonist of specific odorant receptor complexes in insects, effectively blocking the perception of attractive odors.[3][5]

Q2: What are the most common sources of variability in 2-nonanone repellency bioassays?

A2: Variability in 2-nonanone repellency bioassays can stem from several factors. These can be broadly categorized into environmental, biological, and procedural variables. Environmental factors include temperature, humidity, light, and the time of day the assay is performed.[6][7][8] Biological variables encompass the insect species, strain, age, sex, nutritional status, and even the density of the insect population in the test chamber.[6][7][8] Procedural inconsistencies, such as the application of the repellent, the choice of solvent, and the specific bioassay method used, can also significantly impact results.[8][9]

Q3: Are there standardized protocols for conducting 2-nonanone repellency bioassays?

A3: Yes, several organizations provide guidelines and standard methods for testing insect repellents, which can be adapted for 2-nonanone. These include protocols from the World Health Organization (WHO), ASTM International, and the U.S. Environmental Protection Agency (EPA).[8][10][11] Commonly referenced guidelines include ASTM E951-94 for laboratory testing on skin and EPA OPPTS 810.3700 for product performance testing of skin-applied insect repellents.[8][11]

Troubleshooting Guide

Issue 1: Inconsistent Repellency Results Between Assays

Question: We are observing significant day-to-day variation in the repellency of our 2-nonanone formulation. What could be the cause?

Answer: Inconsistent results are a common challenge and often point to a lack of standardization in one or more aspects of the bioassay.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Environmental Fluctuations	Monitor and record temperature, humidity, and light conditions for each assay.[7][8] Ensure these conditions are kept consistent across all experiments. Field testing, in particular, is subject to uncontrollable environmental variables.[9]
Insect Variability	Use insects of a standardized age, sex, and nutritional status.[6][8] Ensure insects are from the same colony and have been reared under identical conditions. The time of day can also affect insect activity, so conduct assays at the same time each day.[6]
Procedural Drift	Review your application procedure for the 2-nonanone formulation. Ensure the same volume and concentration are applied uniformly for each test. The solvent used as a carrier can also influence evaporation rates and should be consistent.[4]
Host Attractiveness	If using human subjects, be aware that individual attractiveness to insects can vary.[8] Standardize pre-test procedures for volunteers, such as avoiding scented soaps or lotions.[4]

Issue 2: Lower Than Expected Repellency

Question: Our 2-nonanone formulation is showing lower repellency than reported in the literature. Why might this be happening?

Answer: Lower than expected repellency can be due to a variety of factors, from the formulation itself to the specific conditions of the bioassay.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Formulation and Concentration	Verify the concentration of 2-nonanone in your formulation. The volatility of 2-nonanone can lead to a decrease in its effective concentration over time.[12] Consider if the carrier solvent is appropriate and not interfering with the repellent's action.
Insect Species or Strain	Repellency can be highly species-specific.[6] The insect species or even the specific strain you are using may be less sensitive to 2-nonanone. Cross-reference the species used in your assay with those in the literature.
High Insect Biting Pressure	In assays with a high density of avid insects, the repellent's effectiveness may appear diminished.[6] Ensure your control group is behaving as expected and that the biting pressure is not unnaturally high.
Sub-lethal Effects vs. Repellency	At certain concentrations, some compounds may exhibit attractant properties.[6] It is important to differentiate between true repellency (aversion) and other effects like toxicity.

Issue 3: Unexpected Behavior in the Control Group

Question: Our control group (treated with solvent only) is showing some level of repellency, or the insects are not actively seeking the host. What should we do?

Answer: An improperly behaving control group can invalidate your experimental results. It's crucial to address this issue before proceeding.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Solvent Effects	The solvent used to deliver 2-nonanone may have repellent properties of its own. Test the solvent alone against an untreated control to confirm its neutrality.
Insect Health and Vigor	The insects may not be healthy or host-seeking. Ensure they have been properly cared for (e.g., provided with a sugar source but starved of a blood meal for an appropriate period before the assay).[8] Periodically test untreated controls to ensure biting avidity.[4]
Assay Environment	The conditions within the test chamber (e.g., temperature, humidity, lighting) may not be optimal for eliciting host-seeking behavior in the specific insect species being tested.[7][8]

Quantitative Data Summary

The following tables summarize the efficacy of 2-nonanone and other methyl ketones from various studies.

Table 1: Efficacy of 2-Undecanone Against Mosquitoes Note: 2-Undecanone is a closely related methyl ketone often studied alongside 2-nonanone.

Formulation	Concentration of 2-Undecanone	Mosquito Species	Test Method	Protection Time/Repellency
BioUD® Spray	7.75%	Mixed species	Field Study	Up to 5 hours of protection[4]
Ethanol Solution	20%	Aedes aegypti	Cage Test	Repellent activity at 6 hours[4]
Ethanol Solution	5%	Aedes aegypti	Cage Test	Strong repellent effect[4]
Mineral Oil Solution	Not specified	Aedes aegypti	Cage Test	Effective for > 4 hours and 40 minutes[4]
Lotion	Not specified	Aedes aegypti	Not specified	Good formulation behavior and repellency[4]

Table 2: Comparative Repellency of Methyl Ketones Against Ticks

Compound	Concentration	Tick Species	Repellency	Time After Application
2-Tridecanone	8%	Amblyomma americanum	87%	12 hours[2]
2-Tridecanone	8%	Dermacentor variabilis	72%	15 hours[2]
2-Undecanone	8%	Amblyomma americanum	74%	2 hours[2]
2-Undecanone	8%	Dermacentor variabilis	75%	2 hours[2]

Experimental Protocols

Arm-in-Cage Repellency Bioassay Protocol

This protocol is a generalized procedure for evaluating the repellency of a 2-nonanone formulation against mosquitoes.

1. Preparation:

• Insect Rearing: Use a standard-aged cohort of female mosquitoes (e.g., 5-15 days old) that have been deprived of a blood meal.[10]

• Volunteer Preparation: Human volunteers should avoid using scented products for 24 hours prior to the assay.[4] Forearms should be washed with unscented soap and rinsed thoroughly.[4]

• Formulation Preparation: Prepare the 2-nonanone formulation at the desired concentration in a suitable solvent. The control will be the solvent alone.

2. Application:

• Apply a standardized volume (e.g., 1.0 mL) of the 2-nonanone formulation evenly to a defined area on one of the volunteer's forearms.[4]

• Apply the same volume of the solvent control to the other forearm.

• Allow the applications to dry for a specified period (e.g., 30 minutes) before exposure.[4]

3. Exposure:

• Insert the treated forearm into a cage containing a known number of host-seeking female mosquitoes.[13]

• Expose the arm for a set period (e.g., 3 minutes).[4]

• Record the number of mosquito landings and probes (attempts to bite).[4]

4. Data Collection and Analysis:

• Repeat the exposure at regular intervals (e.g., every 30 minutes).[4]

• The endpoint is often the "Complete Protection Time" (CPT), defined as the time from application until the first confirmed bite.[4][13] A confirmed bite is often defined as a bite followed by a second bite within 30 minutes.[11]

• Periodically expose the control arm to ensure the mosquitoes remain avid.[4]

Visualizations

Caption: A typical workflow for an arm-in-cage insect repellency bioassay.

References

• 1. researchgate.net [researchgate.net]
• 2. First report of the repellency of 2-tridecanone against ticks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Techniques for the Evaluation of Insect Repellents: A Critical Review | Annual Reviews [annualreviews.org]
• 7. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological assay methods for mosquito repellents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. contractlaboratory.com [contractlaboratory.com]

Technical Support Center: Optimization of SPME Parameters for Trace Analysis of 2-Nonanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Solid-Phase Microextraction (SPME) parameters for the trace analysis of 2-nonanone. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the SPME analysis of 2-nonanone.

Issue	Possible Causes	Recommended Solutions
No or Low Analyte (2-Nonanone) Peak	Inappropriate SPME fiber coating.	For a medium-polarity compound like 2-nonanone, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point due to its broad analyte range.[1][2] Alternatively, a Polyacrylate (PA) fiber can be effective for polar analytes.
Insufficient extraction time or temperature.	Increase the extraction time and/or temperature to facilitate the partitioning of 2-nonanone from the sample matrix to the headspace and then to the fiber.[1][3] Be aware that excessively high temperatures can sometimes reduce extraction efficiency for volatile compounds.[4]
Inefficient desorption from the SPME fiber.	Ensure the desorption temperature in the GC inlet is adequate (typically 250-270°C for DVB/CAR/PDMS fibers) and that the desorption time is sufficient (e.g., 2-5 minutes) to ensure complete transfer of the analyte to the column.
Competitive adsorption from other matrix components.	If the sample matrix is complex, other volatile organic compounds (VOCs) may compete with 2-nonanone for adsorption sites on the fiber.[5] Consider sample dilution or using a fiber with a higher capacity.
Poor Peak Shape (Tailing or Fronting)	Inappropriate GC inlet conditions.	Use a narrow-bore inlet liner (e.g., 0.75 mm I.D.) to minimize dead volume and improve peak focusing.[4] Ensure the GC is in splitless mode during desorption to transfer the entire sample onto the column.[4]
Active sites in the GC system.	Deactivate the inlet liner and the first few centimeters of the analytical column, or use a pre-column (guard column) to trap non-volatile residues.
Carryover from previous injections.	After desorption, bake the SPME fiber in a separate clean injector port or a dedicated conditioning station to remove any residual compounds before the next extraction.[1]
Poor Reproducibility (High RSD%)	Inconsistent sample volume and headspace volume.	Maintain a consistent ratio of sample volume to headspace volume in all vials to ensure reproducible partitioning of the analyte.[4]
Fluctuations in extraction temperature and time.	Use an autosampler with a temperature-controlled agitator for precise and consistent extraction conditions.[6] If performing manual SPME, use a heating block and a timer to carefully control these parameters.
Inconsistent fiber placement in the headspace.	Ensure the SPME fiber is positioned at the same depth within the headspace for each extraction. An autosampler will provide the best consistency.
Matrix effects.	The sample matrix can significantly influence the extraction efficiency.[7] Adding salt (e.g., NaCl) to aqueous samples can increase the ionic strength and promote the "salting-out" effect, driving volatile compounds into the headspace.[8]
Contamination or Ghost Peaks	Contaminated sampling vials or septa.	Use high-quality, pre-cleaned vials and septa. Bake out septa before use to remove volatile contaminants.[4]
Bleed from the SPME fiber or septum.	Condition the SPME fiber according to the manufacturer's instructions before its first use. Use low-bleed septa in the GC inlet.
Carryover from highly concentrated samples.	If analyzing samples with high concentrations of 2-nonanone, perform a blank run after the high-concentration sample to check for carryover. Increase the fiber bake-out time if necessary.

Frequently Asked Questions (FAQs)

Q1: Which SPME fiber is best for 2-nonanone analysis?

A1: For a versatile approach to analyzing 2-nonanone, a mixed-phase fiber such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended. This type of fiber is effective for a broad range of volatile and semi-volatile compounds, including ketones.[1][2] For more targeted analysis of polar compounds, a Polyacrylate (PA) fiber can also be a good choice.

Q2: How can I improve the sensitivity of my 2-nonanone analysis?

A2: To enhance sensitivity, you can:

• Optimize extraction temperature and time: Increasing these parameters generally leads to higher extraction efficiency, but this should be optimized for your specific sample matrix.[1][3]

• Add salt: For aqueous samples, adding NaCl can increase the vapor pressure of 2-nonanone, leading to higher concentrations in the headspace and improved adsorption onto the fiber.[8]

• Use a thicker film fiber: A thicker stationary phase on the SPME fiber can increase the extraction capacity for the analyte.

• Minimize headspace volume: A smaller headspace-to-sample volume ratio can lead to a higher concentration of the analyte in the headspace, thus improving the amount extracted by the fiber.[4]

Q3: What are the optimal headspace SPME conditions for 2-nonanone?

A3: The optimal conditions are highly dependent on the sample matrix. However, a good starting point for method development would be:

• Fiber: DVB/CAR/PDMS

• Extraction Temperature: 50-70°C[1]

• Extraction Time: 30-60 minutes[1]

• Agitation: Continuous agitation during extraction is recommended to facilitate equilibrium.

• Desorption Temperature: 250-270°C

• Desorption Time: 2-5 minutes in splitless mode

It is crucial to perform an optimization study for your specific application.

Q4: Should I use headspace SPME or direct immersion SPME for 2-nonanone?

A4: For trace analysis of a volatile compound like 2-nonanone, headspace SPME (HS-SPME) is generally preferred. HS-SPME protects the fiber from non-volatile, high-molecular-weight components in the sample matrix, which can extend the fiber's lifetime and reduce the risk of contamination in the GC system. Direct immersion may be suitable for cleaner sample matrices.

Q5: How do I prevent carryover between samples?

A5: To prevent carryover, it is essential to thoroughly clean the SPME fiber after each analysis. This is typically done by baking the fiber in a hot GC inlet or a dedicated fiber conditioning station for a sufficient amount of time (e.g., 5-10 minutes at a temperature slightly higher than the desorption temperature) to ensure all analytes are removed before the next extraction.[1]

Quantitative Data Summary

The following table summarizes optimized SPME parameters for the analysis of ketones and other volatile compounds from various studies. While not all studies are specific to 2-nonanone, they provide a valuable starting point for method development.

Analyte/Matrix	SPME Fiber	Extraction Temp. (°C)	Extraction Time (min)	Desorption Temp. (°C)	Desorption Time (min)	Reference
Volatile Compounds in Dry-Cured Ham	DVB/CAR/PDMS	70	60	250	4	[1]
Volatile Flavor Compounds in Soy Sauce	PA	45	40	-	-	[9]
Volatile Carbonyls in Beer	DVB/CAR/PDMS	45	20	-	2	[10]
Volatile Compounds in Grape Skins (Ketones)	DVB/CWR/PDMS	50	-	250	-	[3]
Volatile Compounds in Almond Beverages	DVB/CAR/PDMS	60	60	-	-	[11]

Experimental Protocols

Detailed Methodology for SPME-GC-MS Analysis of 2-Nonanone

This protocol provides a general procedure for the trace analysis of 2-nonanone in a liquid sample matrix using Headspace SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents

• SPME fiber assembly: DVB/CAR/PDMS, 23-gauge needle

• SPME holder (manual or for autosampler)

• 20 mL headspace vials with PTFE/silicone septa and magnetic screw caps

• 2-Nonanone analytical standard

• Internal standard (e.g., 2-octanone, if not present in the sample)

• Sodium chloride (NaCl), analytical grade

• Methanol or other suitable solvent for standard preparation

• Sample matrix (e.g., water, beverage, biological fluid)

2. Instrumentation

• Gas chromatograph equipped with a split/splitless inlet and a mass selective detector (GC-MS)

• Autosampler with SPME fiber capabilities (recommended for reproducibility) or a manual SPME setup with a heating block/agitator.

• Analytical column: A mid-polarity column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is a good starting point.

3. SPME Fiber Conditioning

• Before first use, condition the new SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC inlet at a specified temperature (e.g., 270°C) for 30-60 minutes.

4. Sample and Standard Preparation

• Calibration Standards: Prepare a series of calibration standards by spiking a matrix similar to your sample with known concentrations of 2-nonanone. Also, add a constant concentration of the internal standard to each calibration standard.

• Sample Preparation:

  • Pipette a precise volume (e.g., 5 mL) of the liquid sample into a 20 mL headspace vial.

  • If an internal standard is used, add a known amount to the vial.

  • Add a consistent amount of NaCl (e.g., 1.5 g) to each vial to increase the ionic strength of the solution.

  • Immediately seal the vial with the screw cap.

5. Headspace SPME Extraction

• Place the sealed vial into the autosampler tray or a heating block.

• Equilibration: Incubate the sample at the optimized temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with agitation to allow the volatile compounds to partition into the headspace.

• Extraction: Expose the conditioned SPME fiber to the headspace of the vial for the optimized extraction time (e.g., 45 minutes) at the same temperature with continued agitation.

6. GC-MS Analysis

• Desorption: After extraction, retract the fiber and immediately introduce it into the hot GC inlet (e.g., 250°C) for thermal desorption. The inlet should be in splitless mode for a set time (e.g., 3 minutes) to ensure the complete transfer of analytes to the column.

• GC Separation: Use a suitable oven temperature program to separate the analytes. A typical program might be:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/minute to 240°C

  • Hold: 5 minutes at 240°C

• MS Detection:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Mass Range: Scan from m/z 35 to 350

  • Acquire data in full scan mode for identification and selected ion monitoring (SIM) mode for quantification if higher sensitivity is required.

7. Data Analysis

• Identify 2-nonanone by comparing its mass spectrum and retention time with that of a pure standard.

• Quantify 2-nonanone by constructing a calibration curve of the peak area ratio of 2-nonanone to the internal standard versus the concentration of 2-nonanone.

Mandatory Visualization

Caption: Experimental workflow for HS-SPME-GC-MS analysis of 2-Nonanone.

Caption: Troubleshooting logic for SPME analysis of 2-Nonanone.

References

• 1. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. SPME Fibers - Excellent extraction properties [palsystem.com]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

refining analytical protocols for accurate 2-Nonanone quantification

Welcome to the technical support center for the analytical quantification of 2-Nonanone. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to help refine experimental protocols and ensure accurate results.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying 2-Nonanone?

A1: Gas chromatography-mass spectrometry (GC-MS) is the most widely used and effective technique for analyzing volatile compounds like 2-Nonanone.[1][2] For enhanced sensitivity and to handle complex matrices, headspace solid-phase microextraction (HS-SPME) coupled with GC-MS is an excellent choice.[1][2]

Q2: How can I minimize the impact of matrix effects in my 2-Nonanone analysis?

A2: Matrix effects, which are alterations of the analytical signal due to other components in the sample, can lead to inaccurate quantification.[3][4][5] To mitigate these effects, consider the following strategies:

• Effective Sample Preparation: Employ techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), or QuEChERS to clean up samples and remove interfering components.[1][6]

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix that is compositionally similar to your samples. This helps to compensate for consistent matrix effects.[1]

• Stable Isotope-Labeled Internal Standard (SIL-IS): Using a SIL-IS, such as 2-Nonanone-d3, is the gold standard for correcting matrix effects. The SIL-IS behaves almost identically to the analyte during extraction and ionization, providing a reliable reference for normalization.[3]

• Sample Dilution: A simple and often effective method is to dilute the sample extract. This reduces the concentration of interfering matrix components, but ensure the 2-Nonanone concentration remains above the limit of quantification (LOQ).[3]

Q3: What are the optimal storage conditions for samples containing 2-Nonanone?

A3: To minimize the risk of degradation or volatile loss, especially in biological matrices, it is recommended to store samples at -20°C or below in tightly sealed containers until analysis.[1] For short-term storage, refrigeration at 4°C may be adequate.

Q4: What causes poor peak shapes (tailing or fronting) in the GC-MS analysis of 2-Nonanone, and how can I fix it?

A4: Poor peak shape is often indicative of issues within the GC system.

• Active Sites: Active sites in the GC inlet liner or the beginning of the analytical column can cause peak tailing.[7][8] To resolve this, use a new, deactivated (silanized) inlet liner and trim the first few centimeters of the column.[7][8]

• Column Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample or reducing the injection volume.

• Incompatible Solvent: Injecting a polar solvent onto a non-polar column can cause peak distortion.[7] Ensure your solvent is compatible with the GC column's stationary phase.[7]

• Incorrect Flow Rate: An improperly optimized carrier gas flow rate can lead to peak broadening. Optimize the flow rate for your specific column dimensions.[7]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during 2-Nonanone quantification.

Issue 1: Low Recovery of 2-Nonanone

Low recovery leads to an underestimation of the 2-Nonanone concentration. The following workflow can help you troubleshoot this issue.

Caption: Troubleshooting workflow for low 2-Nonanone recovery.

Issue 2: High Baseline Noise or Ghost Peaks

A high baseline or the appearance of unexpected peaks can interfere with accurate integration and quantification.

Problem	Potential Cause	Recommended Solution
High Baseline Noise	Carrier gas contamination	Ensure high-purity carrier gas is used and that gas purifiers/traps are installed and functional.[9]
Column bleed	Use a low-bleed "MS" designated column and ensure it has been properly conditioned.[9] Check for ions at m/z 207 and 281, which indicate siloxane bleed.[9]
Inlet or detector contamination	Clean the ion source and inlet. Schedule regular preventative maintenance.[10]
Ghost Peaks / Carryover	Contaminated syringe	Thoroughly clean the syringe with an appropriate solvent or replace it.[1]
Carryover from previous injections	Run several blank injections using a high-boiling point solvent to clean the injection port and column.[1]
Septum bleed	Use a high-quality, low-bleed septum and replace it regularly.[1] Check for septum particles in the inlet liner.[10]

Experimental Protocols

Protocol 1: Sample Preparation using Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for extracting 2-Nonanone from liquid or solid matrices, such as biological fluids or food samples.[2]

Materials:

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE-faced silicone septa

• Heater-stirrer or water bath

• Sodium chloride (optional, for aqueous samples)

Procedure:

• Place 1-5 g (or 1-5 mL) of the sample into a 20 mL headspace vial.

• (Optional) For aqueous matrices, add sodium chloride (e.g., 1 g) to increase the ionic strength, which enhances the partitioning of volatile compounds into the headspace.[2]

• If an internal standard is used, spike the sample at this stage.

• Seal the vial tightly.

• Incubate the vial at a controlled temperature (e.g., 60°C) for 15 minutes to allow for equilibration of 2-Nonanone in the headspace.[1][7]

• Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile analytes.[1]

• Retract the fiber and immediately insert it into the GC inlet for thermal desorption.

Protocol 2: GC-MS Analysis of 2-Nonanone

These parameters provide a starting point and should be optimized for your specific instrument and sample matrix.

Caption: General experimental workflow for 2-Nonanone quantification.[1][2]

GC-MS Instrument Parameters:

The following table summarizes typical GC-MS parameters for 2-Nonanone analysis.

Parameter	Setting	Rationale
GC System
Injection Port Temp.	250 °C	Ensures efficient vaporization of 2-Nonanone without thermal degradation.[7]
Injection Mode	Splitless (for trace analysis) or Split	Splitless mode enhances sensitivity for low-concentration samples.
Carrier Gas	Helium	Provides good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min	An optimal flow rate is crucial for good peak shape and separation.
Capillary Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent	A non-polar column is well-suited for the separation of volatile ketones.[1][2]
Oven Program	Start at 40°C (hold 2 min), ramp to 150°C at 5°C/min, then to 250°C at 15°C/min (hold 5 min)	This is a starting point; the temperature program should be optimized to separate 2-Nonanone from matrix interferences.[1]
MS System
Ion Source Temp.	230 °C	A standard temperature for electron ionization sources.
Quadrupole Temp.	150 °C	A standard temperature for the mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching.
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)	Full scan is used for identification. SIM mode significantly increases sensitivity for quantification by monitoring characteristic ions of 2-Nonanone (e.g., m/z 43, 58).

Data Analysis:

• Qualitative Analysis: Identification of 2-Nonanone is confirmed by matching its retention time with that of a known standard and its mass spectrum with a reference library (e.g., NIST).[2]

• Quantitative Analysis: Quantification is typically performed using an external standard calibration curve or by the internal standard method.[2][11] The peak area of a characteristic ion is plotted against the concentration of the standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. shimadzu.at [shimadzu.at]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2-Nonanone Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds such as 2-nonanone is critical for quality control, safety assessment, and research applications. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) based methods for the quantification of 2-nonanone, supported by experimental data and detailed methodologies.

Data Presentation: A Comparative Analysis of Analytical Methods

The performance of an analytical method is determined by several key validation parameters. The following table summarizes the performance characteristics of a Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) method for volatile compounds, which is indicative of the performance expected for 2-nonanone analysis. For comparison, data from a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of a structurally similar ketone, 2-undecanone, is also presented.

Validation Parameter	HS-SPME-GC-MS (Typical Performance for Volatile Compounds)	HPLC-UV (for 2-Undecanone in Biological Matrices)
Linearity (R²)
	≥ 0.998[1]	> 0.99
Linearity Range	0.10–10.00 μg/mL[1]	0.08–5.00 µg/mL (plasma), 0.04–4.00 µg/g (tissue)
Limit of Detection (LOD)
	Not explicitly stated, but method is sensitive[2][3]	0.03 µg/mL (plasma), 0.02 µg/g (tissue)
Limit of Quantification (LOQ)
	Not explicitly stated, but method is sensitive[2][3]	Not explicitly stated
Accuracy (Recovery %)
	80.23–115.41%[1]	> 80%
Intra-day Precision (%RSD)
	≤ 12.03%[1]	1.95–3.89%
Inter-day Precision (%RSD)
	≤ 11.34%[1]	2.43–4.23%

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable and reproducible analytical results. The following sections outline the methodologies for the HS-SPME-GC-MS analysis of 2-nonanone and a comparative HPLC method for a similar ketone.

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for 2-Nonanone

This method is highly suitable for the extraction and quantification of volatile compounds like 2-nonanone from various matrices, including food and biological samples.[4][5]

1. Sample Preparation (HS-SPME):

• Place a precisely weighed or measured amount of the liquid or solid sample into a headspace vial.

• For solid samples, addition of a small amount of pure water may be necessary to facilitate the release of volatiles.

• Add a suitable internal standard (e.g., a deuterated analog of 2-nonanone or a structurally similar ketone like 2-octanone) to the sample.

• Seal the vial tightly with a PTFE-lined septum and cap.

• Incubate the vial at a controlled temperature (e.g., 60°C) for a specific duration (e.g., 30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Expose a solid-phase microextraction (SPME) fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) to adsorb the analytes.[6]

• After extraction, retract the fiber into the needle of the SPME device.

2. GC-MS Analysis:

• Injection: Immediately insert the SPME fiber into the heated injection port of the gas chromatograph (e.g., at 250°C) for thermal desorption of the analytes onto the GC column.[6]

• Gas Chromatography:

  • Column: Use a suitable capillary column for the separation of volatile compounds, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[6]

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40°C, hold for 2 minutes), ramps up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 10°C/min), and holds for a few minutes to ensure elution of all compounds.[6]

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV.[7]

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Acquisition Mode: For quantification, Selected Ion Monitoring (SIM) mode is often preferred for its higher sensitivity and selectivity. Key ions for 2-nonanone would be monitored (e.g., m/z 43, 58, 71, and the molecular ion at m/z 142).[8]

3. Data Analysis:

• Identify 2-nonanone based on its retention time and the presence of its characteristic ions compared to a reference standard.

• Quantify the concentration of 2-nonanone by constructing a calibration curve using the peak area ratio of the analyte to the internal standard versus the concentration of the standards.

High-Performance Liquid Chromatography (HPLC) with UV Detection for 2-Undecanone (Alternative Method)

This method, while demonstrated for 2-undecanone, provides a framework for an alternative approach to ketone quantification, particularly for less volatile ketones or when GC-MS is unavailable.

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the sample (e.g., plasma), add a suitable internal standard.

• Precipitate proteins by adding a solvent like acetonitrile.

• Vortex the mixture to ensure thorough mixing and then centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. HPLC-UV Analysis:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is typically used for the separation of ketones.

• Mobile Phase: A mixture of organic solvent (e.g., acetonitrile) and water, delivered isocratically or as a gradient.

• Flow Rate: A typical flow rate is around 1.0 mL/min.

• Detection: Monitor the UV absorbance at a wavelength where the ketone or its derivative absorbs. For underivatized ketones, this is often in the range of 210-280 nm.

3. Data Analysis:

• Identify the peak corresponding to the analyte based on its retention time compared to a standard.

• Quantify the analyte by comparing its peak area to that of the internal standard and using a calibration curve.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow of the HS-SPME-GC-MS method and a logical diagram for selecting an appropriate analytical method.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Nonanone | C9H18O | CID 13187 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Nonanone and DEET as Insect Repellents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the insect repellent efficacy of 2-Nonanone, a naturally derived methyl ketone, and N,N-diethyl-meta-toluamide (DEET), the long-standing benchmark for synthetic insect repellents. This document synthesizes quantitative data from various studies, outlines detailed experimental protocols for efficacy testing, and presents visual diagrams of the proposed signaling pathways involved in their repellent action.

Data Presentation: Quantitative Efficacy Comparison

The following tables summarize the comparative efficacy of 2-Nonanone and DEET against various arthropod vectors. It is important to note that the data is compiled from different studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Repellency against Anopheles gambiae Mosquitoes
Active Ingredient	Concentration	% Repellency
2-Nonanone	1%	86.2%[1]
10%	37.2%[1]
DEET	1%	100%[1]
10%	13.1%[1]
Source: Adapted from a study on the repellency of long-chain aliphatic methyl ketones.[1]

Table 2: General Mosquito Repellency (Complete Protection Time)
Active Ingredient	Concentration	Mean Protection Time (Hours)
2-Undecanone (BioUD®)	7.75%	~6.0[2]
DEET	7%	~6.0[2]
DEET	15%	>6.0[2]
Source: Arm-in-cage study directly comparing BioUD® with DEET.[2]
Note: 2-Undecanone is a closely related methyl ketone to 2-Nonanone and is often used in commercial natural repellent formulations. Data for 2-Undecanone is presented here due to the limited availability of direct comparative "complete protection time" data for 2-Nonanone against DEET.

Experimental Protocols

The efficacy of insect repellents is evaluated through standardized laboratory and field assays. The following are detailed methodologies for two key experiments frequently cited in repellent efficacy studies.

Arm-in-Cage Assay

This method is widely used to directly assess the ability of a topically applied repellent to protect a human subject from mosquito bites.[1]

Objective: To determine the Complete Protection Time (CPT) of a repellent formulation.

Materials:

• Test cage (e.g., 40x40x40 cm)

• A known number of host-seeking female mosquitoes (typically 200) of a specific species (e.g., Aedes aegypti, Anopheles gambiae)

• Human volunteers recruited under approved ethical guidelines

• Test repellent formulation

• Control substance (e.g., ethanol or placebo formulation)

• Protective gloves

Procedure:

• Volunteer Preparation: A defined area on the volunteer's forearm is marked. The volunteer's hand is covered with a protective glove.

• Repellent Application: A standardized dose of the test repellent is applied evenly to the marked area on one forearm. The other forearm may be treated with a control substance.

• Exposure: The treated forearm is inserted into the mosquito cage for a predetermined period (e.g., 3 minutes) at regular intervals (e.g., every 30 minutes).

• Data Collection: The time to the first confirmed insect landing or bite is recorded. A confirmed bite is often defined as a bite followed by another within a specified time.

• Endpoint: The test is concluded for a specific volunteer when the repellent fails (i.e., a confirmed bite occurs) or after a maximum predetermined time (e.g., 8 hours).

• Calculation of CPT: The CPT is the time from the application of the repellent until the first confirmed bite. The mean CPT is calculated from the results of multiple volunteers.

Spatial Repellency Assay

This assay evaluates a repellent's ability to prevent insects from entering a treated space, measuring its airborne effects.[3][4]

Objective: To measure the movement of insects away from a volatile active ingredient.

Apparatus:

• A modular test system, often a Y-tube olfactometer or a multi-chamber setup.

• A central chamber for releasing the insects.

• Two or more connected chambers (ports), one treated with the repellent and the other(s) serving as a control.

• An attractant source (e.g., human odor, CO2) may be used to lure the insects towards the ports.

Procedure:

• Treatment: A substrate (e.g., filter paper) is treated with a specific dose of the repellent's active ingredient and placed in the treatment port. A control substrate with only the solvent is placed in the control port.

• Insect Release: A known number of insects (e.g., 20-30 female mosquitoes) are released into the central chamber and allowed to acclimatize.

• Behavioral Observation: The insects are free to move throughout the apparatus for a defined period.

• Data Collection: At the end of the test period, the number of insects in each chamber (treatment and control) is counted.

• Calculation of Repellency: The percentage of repellency is calculated based on the distribution of insects between the treated and control chambers. A lower number of insects in the treated chamber compared to the control indicates spatial repellency.

Mandatory Visualization

The following diagrams illustrate the proposed signaling pathways for 2-Nonanone and DEET, as well as a typical experimental workflow for repellent testing.

Caption: Proposed mechanism of 2-Nonanone as an odorant receptor antagonist.

Caption: Proposed multi-modal action of DEET on insect chemoreceptors.

Caption: A generalized workflow for conducting an arm-in-cage insect repellent efficacy test.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Insect repellents: An updated review for the clinician - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Harnessing Odorant Receptor Activation to Suppress Real Malodor - PMC [pmc.ncbi.nlm.nih.gov]

2-Nonanone in Profile: A Comparative Guide to Methyl Ketone Flavor Compounds

In the intricate world of flavor chemistry, methyl ketones stand out for their significant contribution to the aroma profiles of a diverse range of food products. From the creamy notes in dairy to the fruity bouquets in fresh produce, these volatile organic compounds are pivotal in defining the sensory experience. This guide offers a detailed comparison of 2-nonanone and other key methyl ketones, providing researchers, scientists, and drug development professionals with quantitative data, experimental methodologies, and a deeper understanding of their biochemical origins.

A Comparative Olfactory Landscape

The sensory characteristics of methyl ketones vary significantly with their molecular structure, particularly the length of the alkyl chain. Below is a summary of the flavor profiles and other relevant properties of 2-nonanone and its counterparts.

Quantitative Sensory Data

Methyl Ketone	Molecular Formula	Molecular Weight ( g/mol )	Flavor/Aroma Profile	Odor Threshold in Water (ppb)	Natural Occurrence
2-Pentanone	C5H10O	86.13	Fruity, banana-like, sweet, ethereal, woody, fermented.[1][2]	~20	Found in various fruits and dairy products.[1]
2-Heptanone	C7H14O	114.19	Cheesy (especially blue cheese), fruity, banana-like, coconut, waxy, green.[3][4][5]	0.19 - 25	A key component of blue cheese flavor, also found in beer, white bread, butter, and potato chips.[6]
2-Nonanone	C9H18O	142.24	Cheesy, green, fruity, dairy, dirty, buttery, with weedy and herbal nuances.[7][8]	5 - 200[9]	Present in blue cheese, butter, cheddar cheese, coconut, fish, and oil of rue.
2-Undecanone	C11H22O	170.30	Waxy, fruity, creamy, with fatty, orris, and floral notes; reminiscent of pineapple.[10][11]	7 - 82	Found in fruits like bananas, cloves, ginger, guava, and strawberries.[10][12]

Delving into the Experimental Realm: Methodologies for Flavor Analysis

The characterization of flavor compounds is a multi-faceted process that combines instrumental analysis with human sensory perception.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that marries the separation capabilities of gas chromatography with the sensitivity of the human olfactory system to identify odor-active compounds in a sample.[13][14]

Experimental Protocol:

• Sample Preparation: Volatile compounds are extracted from the sample matrix using techniques such as headspace solid-phase microextraction (HS-SPME) or solvent extraction.

• Gas Chromatographic Separation: The extracted volatiles are injected into a gas chromatograph equipped with a capillary column. The oven temperature is programmed to ramp up, separating the compounds based on their boiling points and polarity.

• Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a mass spectrometer (MS) for chemical identification and quantification, while the other is sent to an olfactometry port.[15]

• Olfactory Detection: A trained sensory panelist sniffs the effluent from the heated sniffing port and records the odor's description, intensity, and duration.[13]

• Data Analysis: The data from the MS detector and the sensory panelist are correlated to identify the specific compounds responsible for the perceived aromas.

Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Sensory Panel Evaluation

Sensory evaluation provides direct insight into how humans perceive flavor. A trained panel can identify and quantify a wide range of sensory attributes.[16]

Experimental Protocol:

• Panelist Selection and Training: A panel of individuals is selected based on their sensory acuity and trained to identify and scale the intensity of various flavor attributes using reference standards.

• Sample Presentation: Samples containing the methyl ketones are prepared in a neutral base (e.g., water or oil) at concentrations above their respective odor thresholds. The samples are presented to the panelists in a controlled environment to minimize external biases.

• Attribute Evaluation: Panelists independently evaluate each sample and rate the intensity of predefined flavor descriptors (e.g., fruity, cheesy, green, waxy) on a structured scale (e.g., a 0-10 scale).[17]

• Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed to generate a sensory profile for each compound.

References

• 1. 2-Pentanone | C5H10O | CID 7895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-pentanone, 107-87-9 [thegoodscentscompany.com]
• 3. 2-heptanone, 110-43-0 [thegoodscentscompany.com]
• 4. atamankimya.com [atamankimya.com]
• 5. parchem.com [parchem.com]
• 6. 2-Heptanone - Wikipedia [en.wikipedia.org]
• 7. 2-nonanone, 821-55-6 [thegoodscentscompany.com]
• 8. 2-nonanone, 821-55-6 [perflavory.com]
• 9. 2-Nonanone | 821-55-6 [chemicalbook.com]
• 10. 2-undecanone, 112-12-9 [perflavory.com]
• 11. 2-undecanone, 112-12-9 [thegoodscentscompany.com]
• 12. nbinno.com [nbinno.com]
• 13. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 14. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]
• 15. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. contractlaboratory.com [contractlaboratory.com]
• 17. cacaoofexcellence.org [cacaoofexcellence.org]

Navigating Crohn's Disease Diagnostics: A Comparative Analysis of 2-Nonanone and Established Biomarkers

For Immediate Release

In the landscape of Crohn's disease diagnostics, the quest for non-invasive, accurate, and early-detection biomarkers is paramount. This guide provides a comprehensive comparison of the emerging potential of 2-Nonanone, a volatile organic compound (VOC), against established biomarkers such as C-reactive protein (CRP) and fecal calprotectin (FC). This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the current and future state of Crohn's disease biomarker validation.

Performance of Key Biomarkers for Crohn's Disease

The diagnostic accuracy of a biomarker is critical for its clinical utility. The following table summarizes the performance metrics for CRP, fecal calprotectin, and the emerging field of volatile organic compound (VOC) profiling for detecting Crohn's disease activity.

Biomarker/Method	Sample Type	Sensitivity	Specificity	Area Under the Curve (AUC)
C-Reactive Protein (CRP)	Serum	49% - 85.5%[1][2]	36.7% - 92%[1][2]	Varies
Fecal Calprotectin (FC)	Feces	73% - 87%[1][3]	50% - 73%[3][4]	0.72 - 0.81[3]
Volatile Organic Compound (VOC) Profile	Breath	81%[5][6][7]	80%[5][6][7]	0.80[5][6][7]

It is important to note that while 2-Nonanone is a specific VOC, current research focuses on the analysis of a panel of VOCs, as a single compound may not provide sufficient diagnostic accuracy.[5][6][7] The performance of individual VOCs, including 2-Nonanone, is a subject of ongoing research.

The Rise of Volatile Organic Compounds (VOCs) in Crohn's Disease Detection

The analysis of VOCs in breath, urine, or feces is a promising, non-invasive frontier in disease diagnostics.[8] For Crohn's disease, the metabolic changes associated with gut inflammation can lead to a distinct "breathprint" or "fecalprint" of VOCs. 2-Nonanone, a ketone, has been identified in human feces and saliva, and its potential as a biomarker for various conditions is being explored.[9] In the context of inflammatory bowel disease (IBD), studies have focused on identifying a discriminatory panel of VOCs rather than a single compound. One such study identified a set of 10 VOCs that could differentiate between active Crohn's disease and remission with high accuracy.[5][6][7]

The logical workflow for investigating VOCs like 2-Nonanone as biomarkers for Crohn's disease involves several key stages, from initial discovery to clinical validation.

Figure 1: Workflow for VOC Biomarker Validation.

Established Biomarkers: C-Reactive Protein and Fecal Calprotectin

C-Reactive Protein (CRP)

CRP is an acute-phase reactant protein produced by the liver in response to inflammation.[10][11] It is a widely used, inexpensive, and readily available blood test for monitoring inflammation in Crohn's disease.[10][11] However, its sensitivity and specificity can be limited, as elevated levels are not specific to gut inflammation and can be influenced by other inflammatory conditions.[10][11]

Fecal Calprotectin (FC)

Fecal calprotectin is a protein released by neutrophils in the gut during inflammation.[3] Its concentration in feces correlates well with intestinal inflammation and is a more specific marker for IBD than CRP.[3][4] FC is particularly useful for differentiating IBD from non-inflammatory conditions like irritable bowel syndrome (IBS) and for monitoring disease activity.[4]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reliable measurement of biomarkers. Below are overviews of the typical methodologies for the analysis of VOCs, CRP, and fecal calprotectin.

Volatile Organic Compound (VOC) Analysis via Gas Chromatography-Mass Spectrometry (GC-MS)

The analysis of VOCs from biological samples is a multi-step process that requires careful sample collection and sophisticated analytical instrumentation.

Figure 2: Experimental Workflow for VOC Analysis.

Methodology:

• Sample Collection: Breath samples are collected in inert bags, while fecal samples are collected in specialized containers and stored under controlled conditions.

• Sample Preparation: Volatile compounds are extracted from the sample matrix, often using solid-phase microextraction (SPME).

• GC-MS Analysis: The extracted VOCs are separated by gas chromatography and identified and quantified by mass spectrometry.

• Data Analysis: Statistical methods are used to identify patterns of VOCs that are characteristic of Crohn's disease.[6][7]

C-Reactive Protein (CRP) Immunoassay

CRP levels in serum are typically measured using a high-sensitivity immunoassay.

Methodology:

• Sample Collection: A blood sample is drawn from the patient.

• Sample Processing: The blood is centrifuged to separate the serum.

• Analysis: The serum is analyzed using an automated immunoassay analyzer. The principle is often nephelometry or turbidimetry, where the light scattering caused by the formation of antigen-antibody complexes is measured.[12][13]

Fecal Calprotectin (FC) ELISA

The concentration of calprotectin in stool is most commonly determined by an enzyme-linked immunosorbent assay (ELISA).

Methodology:

• Sample Collection: A small stool sample is collected by the patient.

• Extraction: A specific weight of the stool sample is homogenized in an extraction buffer.

• ELISA: The extract is then added to a microtiter plate pre-coated with anti-calprotectin antibodies. A series of steps involving the addition of enzyme-conjugated secondary antibodies and a substrate results in a color change, the intensity of which is proportional to the amount of calprotectin in the sample.[14][15]

Conclusion

While C-reactive protein and fecal calprotectin are valuable and established tools in the management of Crohn's disease, they have limitations in terms of specificity and the invasive nature of confirmatory tests they often necessitate. The analysis of volatile organic compounds, including 2-Nonanone as part of a broader diagnostic profile, represents a promising non-invasive approach that could revolutionize the early detection and monitoring of Crohn's disease. Further large-scale, cross-validation studies are essential to confirm the clinical utility of VOC profiling and to identify a standardized panel of biomarkers for routine clinical use. The integration of such novel biomarker strategies holds the potential to significantly improve patient outcomes through earlier and more precise disease management.

References

• 1. irjournal.org [irjournal.org]
• 2. gut.bmj.com [gut.bmj.com]
• 3. gutnliver.org [gutnliver.org]
• 4. Fecal Calprotectin for the Diagnosis and Management of Inflammatory Bowel Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Volatile Organic Compounds in Exhaled Air as Novel Marker for Disease Activity in Crohn's Disease: A Metabolomic Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. The Diagnostic Utility of Volatile Organic Compounds in Inflammatory Bowel Disease: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 10. Laboratory markers in IBD: useful, magic, or unnecessary toys? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. IBD, What Is CRP or Laboratory… | Needham Gastroenterology Associates [needhamgastro.com]
• 12. PhenX Toolkit: Protocols [phenxtoolkit.org]
• 13. wwwn.cdc.gov [wwwn.cdc.gov]
• 14. epitopediagnostics.com [epitopediagnostics.com]
• 15. buhlmannlabs.com [buhlmannlabs.com]

A Comparative Analysis of 2-Nonanone Synthesis Methods for Researchers

This guide provides a detailed comparative analysis of prominent chemical and biosynthetic methods for the synthesis of 2-nonanone (also known as methyl heptyl ketone), a key compound in the flavor, fragrance, and pharmaceutical industries. The following sections offer an objective comparison of synthesis routes, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their application.

Quantitative Data Summary

The performance of key 2-nonanone synthesis methods is summarized in the table below, offering a clear comparison of yields, reaction conditions, and starting materials.

Synthesis Method	Starting Material(s)	Key Reagents/Catalyst	Reaction Time	Temperature (°C)	Pressure	Yield	Purity
Oxidation of 2-Nonanol	2-Nonanol	DMSO, Oxalyl Chloride, Triethylamine	1-2 hours	-78 to RT	Atmospheric	>90% (Typical)	High
Wacker-Tsuji Oxidation	1-Nonene	PdCl₂, CuCl, O₂	Several hours to overnight	Room Temp.	Atmospheric (O₂)	Good to High (Typical)	High
Acetoacetic Ester Synthesis	Ethyl acetoacetate, Heptyl bromide	Sodium Ethoxide, H₃O⁺, Heat	Multi-step	RT to Reflux	Atmospheric	Moderate to Good	Good
Catalytic Ketovinylation	Caprylic acid, Acetic acid	Ce/K/Molecular Sieve Catalyst	2 hours	280°C	Atmospheric	95%[1]	99.2%[1]
Biosynthesis (E. coli)	Glycerol	Engineered E. coli	24-72 hours	30-37°C (Typical)	Atmospheric	1.15 - 3.0 g/L (Titer)[2]	N/A

Logical Workflow for Method Selection

The selection of an appropriate synthesis method depends on various factors including desired scale, cost, available equipment, and environmental considerations. The following diagram illustrates a logical workflow for choosing a synthesis route.

Caption: Logical workflow for selecting a 2-nonanone synthesis method.

Key Experimental Protocols

Detailed methodologies for the primary chemical synthesis routes are provided below. These protocols are based on established literature procedures and can be adapted for specific laboratory settings.

Oxidation of 2-Nonanol (via Swern Oxidation)

This method offers high yields under mild conditions, avoiding the use of heavy metals.[3][4] The precursor, 2-nonanol, is readily prepared from heptanal via a Grignard reaction.

A. Synthesis Pathway:

Caption: Synthesis of 2-nonanone via Grignard reaction and Swern oxidation.

B. Experimental Protocol (Swern Oxidation):

• Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), dissolve oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane (DCM) and cool the solution to -78 °C using a dry ice/acetone bath.

• Activator Addition: Add a solution of dimethyl sulfoxide (DMSO) (2.5-2.7 equivalents) in anhydrous DCM dropwise to the stirred oxalyl chloride solution.[5] Gas evolution (CO, CO₂) will be observed. Stir the mixture for 10-15 minutes at -78 °C.

• Alcohol Addition: Slowly add a solution of 2-nonanol (1.0 equivalent) in anhydrous DCM to the reaction mixture. Continue stirring at -78 °C for 30-45 minutes.

• Base Addition: Add triethylamine (Et₃N, 5.0-7.0 equivalents) dropwise to the flask.[5] After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Purification: Quench the reaction by adding water. Separate the organic layer and wash sequentially with 1M HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or distillation to yield 2-nonanone. Expected yields for this type of oxidation are typically high, often exceeding 90%.[6][7]

Wacker-Tsuji Oxidation of 1-Nonene

The Wacker-Tsuji oxidation is a palladium-catalyzed method that efficiently converts terminal alkenes into methyl ketones, making it a direct route from the readily available 1-nonene.[8][9][10]

A. Synthesis Pathway:

Caption: Synthesis of 2-nonanone via Wacker-Tsuji oxidation of 1-nonene.

B. Experimental Protocol:

• Catalyst Setup: To a round-bottom flask, add palladium(II) chloride (PdCl₂, 5-10 mol%) and copper(I) chloride (CuCl, 1-2 equivalents).[11]

• Solvent Addition: Add a solvent mixture of N,N-dimethylformamide (DMF) and water (typically a 7:1 ratio).

• Oxygenation: Bubble oxygen gas through the stirred solution for approximately 30 minutes to ensure the co-catalyst is in the active Cu(II) state.

• Substrate Addition: Add 1-nonene (1.0 equivalent) to the reaction mixture.

• Reaction: Seal the flask and maintain a positive pressure of oxygen using a balloon. Stir the reaction vigorously at room temperature for several hours or until completion (monitored by TLC or GC).

• Work-up and Purification: Dilute the reaction mixture with water and extract with an organic solvent such as diethyl ether. Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the resulting crude product by column chromatography or distillation to obtain 2-nonanone.

Acetoacetic Ester Synthesis

A classic and versatile method for preparing methyl ketones.[12][13] This route involves the alkylation of ethyl acetoacetate followed by hydrolysis and decarboxylation.

A. Synthesis Pathway:

Caption: Acetoacetic ester synthesis pathway for 2-nonanone.

B. Experimental Protocol:

• Enolate Formation: In a suitable reaction vessel, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide (NaOEt). Cool the solution in an ice bath.

• Deprotonation: Add ethyl acetoacetate (1.0 equivalent) dropwise to the sodium ethoxide solution to form the corresponding enolate.

• Alkylation: Add 1-bromoheptane (1.0 equivalent) to the enolate solution and allow the mixture to stir at room temperature or with gentle heating until the Sₙ2 reaction is complete.

• Hydrolysis and Decarboxylation: Remove the ethanol under reduced pressure. Add aqueous acid (e.g., H₂SO₄ or HCl) to the residue and heat the mixture to reflux. This step hydrolyzes the ester to a β-keto acid, which then undergoes thermal decarboxylation.

• Work-up and Purification: After cooling, extract the product with an organic solvent. Wash the organic layer with water and brine, dry over an anhydrous drying agent, and remove the solvent. The crude 2-nonanone is then purified by distillation.

Catalytic Ketovinylation of Caprylic Acid

This patented method represents a modern, high-yield industrial approach that avoids stoichiometric reagents.[1]

A. Experimental Protocol Overview: This method involves reacting caprylic acid and acetic acid in a 1:4 molar ratio in a fixed-bed flow reactor.[1]

• Catalyst: A molecular sieve-supported catalyst containing potassium and cerium.[1]

• Conditions: The reactants are vaporized and passed through the heated catalyst bed (250-350 °C, optimal at 280 °C) using an inert carrier gas like nitrogen.[1]

• Outcome: The process achieves a 100% conversion of caprylic acid with a 95% yield of 2-nonanone after a 2-hour reaction time.[1] The product is isolated by distillation. This method is noted for its efficiency, simplicity of post-treatment, and the reusability of the catalyst.[1]

Biosynthesis via Metabolic Engineering

A green chemistry approach involves the use of metabolically engineered microorganisms, such as E. coli, to produce 2-nonanone from renewable feedstocks like glycerol.[2][14][15]

A. Methodological Overview: The process leverages the cell's native fatty acid biosynthesis pathways. Key steps include:

• Overproduction of Octanoic Acid: Specific thioesterases are introduced to produce octanoate from the fatty acid synthesis cycle.

• Conversion to β-ketoacyl-CoA: The octanoate is activated to octanoyl-CoA and then undergoes several enzymatic steps (oxidation, hydration, dehydrogenation) to form a β-ketoacyl-CoA intermediate.

• Final Conversion: A methyl ketone synthase enzyme converts the intermediate to a β-keto acid, which spontaneously decarboxylates to form 2-nonanone.[14]

• Performance: In fed-batch fermentation, this method has been shown to produce up to 3.0 g/L of methyl ketones, with 2-nonanone being a significant component.[2] This route is environmentally friendly but requires significant expertise in metabolic engineering and fermentation technology.

References

• 1. CN101792379B - Method for preparing 2-nonanone - Google Patents [patents.google.com]
• 2. osti.gov [osti.gov]
• 3. Swern Oxidation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 6. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 7. benchchem.com [benchchem.com]
• 8. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 9. Tsuji–Wacker-Type Oxidation beyond Methyl Ketones: Reacting Unprotected Carbohydrate-Based Terminal Olefins through the “Uemura System” to Hemiketals and α,β-Unsaturated Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

efficacy of 2-Nonanone compared to other natural insect repellents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of 2-Nonanone, a naturally occurring insect repellent, with other common natural alternatives. The information is supported by experimental data to aid in research and development of novel pest control solutions.

Efficacy of 2-Nonanone: A Quantitative Comparison

2-Nonanone has demonstrated significant repellent activity against various insects, particularly mosquitoes and ticks. The following tables summarize the available quantitative data from comparative studies.

Table 1: Repellency of Methyl Ketones against Aedes aegypti Mosquitoes

Compound	Concentration	Mean Percent Repellency (± SEM) at 15 min	Mean Percent Repellency (± SEM) at 30 min	Mean Percent Repellency (± SEM) at 60 min	Mean Percent Repellency (± SEM) at 120 min
2-Nonanone	25%	37.2 (± 4.2)	42.6 (± 3.6)	53.3 (± 4.2)	86.2 (± 3.6)
2-Heptanone	25%	12.3 (± 3.1)	17.8 (± 0.9)	26.8 (± 4.3)	38.2 (± 7.5)
2-Octanone	25%	16.8 (± 3.0)	30.6 (± 3.1)	32.9 (± 4.6)	69.0 (± 6.6)
2-Decanone	25%	8.0 (± 2.7)	13.8 (± 2.1)	34.0 (± 5.7)	83.4 (± 4.5)
2-Undecanone	25%	35.2 (± 6.3)	50.9 (± 4.6)	64.4 (± 7.7)	91.8 (± 5.0)
DEET	25%	13.1 (± 2.6)	82.7 (± 1.9)	100	100

Source: Adapted from a study on the repellency of long-chain aliphatic methyl ketones.[1]

Table 2: Comparative Efficacy of BioUD® (7.75% 2-Undecanone) and Other Repellents Against Ticks

Repellent	Active Ingredient	Mean Percent Repellency (± SEM) - Amblyomma americanum	Mean Percent Repellency (± SEM) - Dermacentor variabilis
BioUD®	7.75% 2-Undecanone	96.7 (± 1.7)	93.3 (± 3.3)
Cutter Lemon Eucalyptus	30% Oil of Lemon Eucalyptus	93.3 (± 3.3)	90.0 (± 2.9)
Jungle Juice	98.1% DEET	96.7 (± 1.7)	96.7 (± 1.7)
Skin-so-soft Expedition Bug Guard Plus	19.6% IR3535	93.3 (± 3.3)	93.3 (± 3.3)
Cutter Advanced Outdoorsmen	15% Picaridin	80.0 (± 2.9)	76.7 (± 3.3)
Premium Clothing Insect Repellent	0.5% Permethrin	63.3 (± 3.3)	60.0 (± 2.9)

Source: Adapted from a study comparing commercially available tick repellents.[2][3]

Mechanism of Action: Interference with Olfactory Signaling

2-Nonanone functions by disrupting the insect's ability to detect chemical cues from a host. It acts as a competitive antagonist at specific odorant receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNs). By binding to these receptors, 2-Nonanone prevents host-attractant molecules from activating the neuron, thereby inhibiting the signal transmission to the insect's brain that would typically trigger a host-seeking behavior.

Insect Olfactory Signaling Pathway and the Action of 2-Nonanone.

Experimental Protocols

The efficacy of insect repellents is evaluated through standardized laboratory and field-based assays.

Laboratory Assays

1. Arm-in-Cage Test: This is a standard method for assessing the repellency of topical treatments against mosquitoes.

• Apparatus: A cage (e.g., 30x30x30 cm) containing a known number of host-seeking female mosquitoes (e.g., 100-200).

• Procedure:

  • A human volunteer applies a specific concentration of the repellent formulation to a defined area of their forearm. The other arm serves as a control (untreated or treated with a placebo).

  • The treated forearm is inserted into the cage for a predetermined period (e.g., 3-5 minutes).

  • The number of mosquitoes landing on the treated arm is recorded.

  • Percentage repellency is calculated using the formula: PR = [(C - T) / C] x 100, where C is the number of landings on the control arm and T is the number of landings on the treated arm.

• Significance: This method provides a direct measure of a repellent's ability to prevent mosquitoes from landing on skin.

Workflow for a Standard Arm-in-Cage Repellency Assay.

2. Cloth Patch Assay: This method is often used for testing repellency against ticks.

• Apparatus: A petri dish or similar arena.

• Procedure:

  • A piece of cloth (e.g., cotton) is treated with the repellent compound. An untreated cloth serves as the control.

  • The treated and untreated cloths are placed side-by-side in the arena.

  • Ticks are released into the center of the arena.

  • The number of ticks on the treated and untreated surfaces is recorded at specific time intervals.

• Significance: This assay assesses the contact and spatial repellency of a compound without using a live host.

Field Studies

Field studies are essential for evaluating the performance of a repellent under real-world conditions with wild insect populations.

• Procedure:

  • Human volunteers apply the repellent according to a standardized protocol.

  • Volunteers enter an area with a high density of the target insect species.

  • The number of insect landings or bites is recorded over a specified period.

  • Efficacy is often determined by the complete protection time (the time from application until the first confirmed bite).

• Significance: Field studies provide the most realistic assessment of a repellent's effectiveness and duration of action.

Conclusion

2-Nonanone demonstrates significant potential as a natural insect repellent, with efficacy comparable to or, in some cases, exceeding that of other natural alternatives against specific insect species. Its mechanism of action, involving the competitive antagonism of odorant receptors, provides a clear target for the development of new and improved repellent formulations. The standardized experimental protocols outlined in this guide are crucial for the continued evaluation and validation of 2-Nonanone and other novel repellent candidates. Further research involving direct, head-to-head comparisons with a broader range of natural repellents against diverse insect vectors is warranted to fully elucidate its potential in public health and pest management.

References

• 1. Transmembrane Segment 3 of Drosophila melanogaster Odorant Receptor Subunit 85b Contributes to Ligand-Receptor Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. secure.medicalletter.org [secure.medicalletter.org]

A Comparative Guide to the Validation of SPME for Routine 2-Nonanone Analysis in Food

This guide provides a comprehensive comparison of Solid-Phase Microextraction (SPME) with alternative methods for the routine analysis of 2-nonanone in food matrices. 2-Nonanone is a naturally occurring ketone found in various foods such as fruits, dairy products, and grains, contributing to their characteristic aroma.[1][2][3] Its analysis is crucial for quality control and flavor profiling in the food industry.

This document is intended for researchers, scientists, and professionals in drug development and food analysis, offering detailed experimental protocols, comparative performance data, and visual workflows to aid in method selection and validation.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical technique for 2-nonanone analysis is critical and depends on factors such as sensitivity, sample throughput, and the complexity of the food matrix. The following table summarizes the quantitative performance of SPME and its alternatives.

Method	Analyte(s)	Matrix	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Key Advantages	Key Disadvantages
HS-SPME-GC-MS	2-Nonanone & other VOCs	Chinese Baijiu	0.994	1.13	3.77	91.82	Fast, solvent-free, sensitive, easily automated.[4][5]	Fiber lifetime can be limited; matrix effects can be significant.
Stir Bar Sorptive Extraction (SBSE)	Volatile organic compounds	Aqueous samples	>0.9913	11 - 71	-	-	Very high sensitivity, especially for non-polar compounds.[6]	Can be more time-consuming than SPME; less suitable for highly polar compounds.[6]
Dispersive Liquid-Liquid Microextraction (DLLME)	Aflatoxins, pesticides, etc.	Chicken Liver	0.9916–0.9967	0.03 - 1.197	0.09 - 2.579	80.4–96.3	Fast, simple, low solvent consumption.[7]	Not ideal for highly volatile compounds; emulsion formation can be an issue.
Simultaneous Distillation-Extraction (SDE)	Volatile compounds	Heated beef and sheep fats	-	-	-	-	Good for less volatile compounds.[4]	Can cause thermal degradation and artifact formation.[4][8]
Soxhlet Extraction	Volatile and phenolic compounds	Lamiaceae species	-	-	-	-	High extraction yields.[5][9]	Time-consuming, requires large volumes of organic solvents.[10]
Ultrasound-Assisted Extraction (UAE)	Bioactive compounds	Various food by-products	-	-	-	-	Reduced extraction time and solvent consumption.[11][12][13]	Potential for degradation of thermally sensitive compounds due to localized heating.[13]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are the protocols for HS-SPME and a common alternative, Stir Bar Sorptive Extraction (SBSE).

Headspace Solid-Phase Microextraction (HS-SPME) Protocol for 2-Nonanone Analysis

This protocol is a generalized procedure based on common practices for the analysis of volatile compounds in food matrices.

1. Sample Preparation:

• Weigh 1-5 g of the homogenized food sample into a 20 mL headspace vial.

• Add a known amount of a suitable internal standard (e.g., 2-octanone or a deuterated analog of 2-nonanone).

• To enhance the release of volatile compounds, add 1-2 g of sodium chloride (NaCl) to increase the ionic strength of the sample.

• Immediately seal the vial with a magnetic screw cap fitted with a PTFE/silicone septum.

2. HS-SPME Procedure:

• Place the vial in a heating block or water bath equipped with a stirrer.

• Equilibrate the sample at a specific temperature (typically between 40°C and 80°C) for a defined period (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.[5]

• Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a set extraction time (usually 20-60 minutes) while maintaining the temperature and agitation.[4]

3. GC-MS Analysis:

• After extraction, retract the fiber into the needle and immediately insert it into the heated injection port (typically 250°C) of the gas chromatograph (GC) for thermal desorption of the analytes.

• The desorbed compounds are then separated on a suitable capillary column (e.g., DB-5ms) and detected by a mass spectrometer (MS).

Stir Bar Sorptive Extraction (SBSE) Protocol

SBSE is a highly sensitive technique, particularly for non-polar to semi-polar compounds.

1. Sample Preparation:

• Place a defined volume (e.g., 10-20 mL) of the liquid food sample or a sample extract into a vial.

• Add a magnetic stir bar coated with a sorbent phase (commonly polydimethylsiloxane - PDMS), known as a "Twister."

• Add an internal standard.

2. Extraction Procedure:

• Seal the vial and stir the sample at a constant speed (e.g., 500-1000 rpm) for a specific duration (e.g., 1-6 hours) at a controlled temperature (e.g., 20-60°C).[14]

3. Desorption and Analysis:

• After extraction, remove the stir bar with forceps, rinse it with a small amount of deionized water, and gently dry it with a lint-free tissue.

• The analytes are then thermally desorbed from the stir bar in a thermal desorption unit connected to a GC-MS system. Alternatively, liquid desorption with a small volume of an appropriate solvent can be performed, followed by injection of the eluate into the GC-MS.

Visualizing the Workflow and Method Comparison

To better illustrate the processes and relationships discussed, the following diagrams are provided.

SPME Validation Workflow for 2-Nonanone Analysis.

Comparison of SPME with Alternative Extraction Methods.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Comparison of SDE and SPME for the analysis of volatile compounds in butters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Ultrasound-Assisted Extraction of Natural Pigments From Food Processing By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. digital.csic.es [digital.csic.es]

A Comparative Analysis of the Bioactivity of 2-Nonanone and 3-Nonanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactive properties of two isomeric ketones, 2-Nonanone and 3-Nonanone. By presenting available experimental data, this document aims to facilitate an objective assessment of their potential applications in fields such as pest management and antimicrobial research. The comparison highlights a clear difference in the depth of research, with 2-Nonanone being more extensively studied than its 3-Nonanone isomer.

Quantitative Bioactivity Data

The following table summarizes the available quantitative data comparing the bioactivity of 2-Nonanone and 3-Nonanone. A significant data gap exists for 3-Nonanone in antifungal and insecticidal activities.

Bioactivity Type	Organism	Metric	2-Nonanone	3-Nonanone
Nematicidal	Bursaphelenchus xylophilus (Pinewood Nematode)	% Mortality (at 1 mg/mL)	92.3 ± 1.2%[1]	80.1 ± 0.8%[1]
Antifungal	Various plant pathogenic fungi	General Inhibition	Inhibitory effects noted[2]	Data not available
Insecticidal	General	General Repellency	Repellent activity established	Data not available
Biochemical	CYP1A2	Potency (Antagonist)	35.6 µM[2]	Data not available

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Nematicidal Activity: Direct-Contact Bioassay

This protocol is adapted from the methodology used to evaluate the nematicidal potency of C9 aliphatic ketones against the pinewood nematode (Bursaphelenchus xylophilus).[1]

• Nematode Culture: The pinewood nematode is cultured in vitro under aseptic conditions. The nematodes are fed on an axenic culture of a non-sporulating strain of Botrytis cinerea. This is achieved by growing the fungus on steam-sterilized barley in Erlenmeyer flasks at 25 ± 1 °C for 7-10 days, after which an aqueous suspension of nematodes is added and incubated in darkness for another 7-10 days.[1]

• Preparation of Test Solutions: Stock solutions of 2-Nonanone and 3-Nonanone are prepared in methanol at a concentration of 20 mg/mL.[1]

• Bioassay Procedure: The assay is conducted in flat-bottom 96-well microtiter plates. Each well receives a 95 µL aliquot of a nematode suspension containing approximately 60 nematodes. Subsequently, 5 µL of the ketone stock solution is added to achieve a final concentration of 1 mg/mL.[1]

• Controls: Control wells are prepared with 5 µL of methanol to account for any solvent-related effects on nematode mortality. Blank wells containing ultrapure water are also included to determine natural mortality.[1]

• Data Collection and Analysis: After a 24-hour exposure period, the number of dead nematodes in each well is counted. Corrected mortality is calculated using the formula: Corrected mortality % = [(% mortality in treatment - % mortality in control) / (100 - % mortality in control)] × 100.[1]

Visualizing Mechanisms and Workflows

Experimental Workflow for Nematicidal Bioassay

The following diagram illustrates the key steps in the direct-contact bioassay used to determine the nematicidal activity of 2-Nonanone and 3-Nonanone.

References

• 1. slunik.slu.se [slunik.slu.se]
• 2. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of 2-Nonanone Analytical Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and consistency of analytical measurements are paramount. This guide provides a comprehensive overview of the inter-laboratory validation of 2-Nonanone analytical standards, offering a comparative analysis of methodologies, performance data, and experimental protocols. While a dedicated, large-scale inter-laboratory study on 2-Nonanone is not publicly available, this document synthesizes findings from proficiency testing of volatile organic compounds (VOCs) and single-laboratory validations to present a robust framework for assessing the reliability of 2-Nonanone analysis.

2-Nonanone, a volatile ketone found in various natural sources such as ginger and hops, is a significant compound in the flavor, fragrance, and food industries.[1][2] Its accurate quantification is crucial for quality control and research applications. Inter-laboratory validation, through proficiency testing (PT) or round-robin studies, is the gold standard for evaluating the comparability and accuracy of analytical methods across different laboratories.[3]

Comparative Performance of Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the predominant technique for the analysis of volatile compounds like 2-Nonanone due to its high sensitivity and selectivity. The following tables summarize typical performance characteristics for the analysis of volatile ketones and other VOCs, derived from single-laboratory validation studies and general proficiency testing reports. These values can be considered indicative of the expected performance for 2-Nonanone analysis in a well-controlled laboratory setting.

Table 1: Typical Performance Characteristics of GC-MS Methods for Volatile Ketone Analysis

Validation Parameter	Typical Performance Characteristic
Linearity (R²)	≥ 0.995
Limit of Detection (LOD)	0.01 - 1 µg/kg (matrix dependent)
Limit of Quantification (LOQ)	0.05 - 5 µg/kg (matrix dependent)
Intra-day Precision (RSD)	< 10%
Inter-day Precision (RSD)	< 15%
Recovery (Accuracy)	80 - 120%

Data synthesized from validation studies of similar volatile compounds.

Table 2: Example Inter-Laboratory Proficiency Testing Results for a Representative Volatile Organic Compound

Laboratory ID	Reported Value (µg/L)	Z-Score	Assessment
Lab A	18.5	-0.5	Satisfactory
Lab B	21.2	0.8	Satisfactory
Lab C	16.8	-1.3	Satisfactory
Lab D	24.5	2.5	Questionable
Lab E	19.1	-0.2	Satisfactory
Assigned Value	19.5
Standard Deviation	2.0

This table presents illustrative data for a generic VOC to demonstrate the principles of proficiency testing evaluation. Z-scores are calculated based on the assigned value and standard deviation for the proficiency test.

Experimental Protocols

A standardized experimental protocol is crucial for achieving comparable results in an inter-laboratory study. The following outlines a typical workflow for the analysis of 2-Nonanone using Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-MS.

Sample Preparation (HS-SPME)

• Objective: To extract volatile and semi-volatile compounds from a sample matrix.

• Apparatus: SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS), headspace vials, heater-stirrer.

• Procedure:

  • An accurately weighed or measured amount of the sample (or standard) is placed into a headspace vial.

  • An internal standard solution is added to each vial.

  • The vial is sealed and placed in a heater-stirrer or water bath to equilibrate at a controlled temperature (e.g., 50-60°C) for a defined period (e.g., 15-30 minutes).

  • The SPME fiber is exposed to the headspace of the vial for a specific time (e.g., 30-45 minutes) to adsorb the volatile analytes.

  • The fiber is then retracted and immediately introduced into the GC injection port for thermal desorption.

GC-MS Analysis

• Objective: To separate, identify, and quantify the analyte of interest.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer.

• Typical GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is commonly used.

  • Injection Port Temperature: 250°C (for thermal desorption of the SPME fiber).

  • Oven Temperature Program: An initial temperature of 40-50°C held for a few minutes, followed by a ramp (e.g., 5-10°C/min) to a final temperature of 250-280°C.

  • Carrier Gas: Helium at a constant flow rate.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification to enhance sensitivity.

Data Analysis and Quantification

• Identification: The identification of 2-Nonanone is confirmed by comparing its mass spectrum and retention time with that of a certified reference standard.

• Quantification: An external calibration curve is constructed by analyzing a series of standard solutions of 2-Nonanone at different concentrations. The concentration of 2-Nonanone in the samples is then determined from this calibration curve.

Visualizing the Validation Workflow

The following diagrams illustrate the key processes in an inter-laboratory validation study.

Caption: Workflow of a typical inter-laboratory validation study.

References

• 1. Showing Compound 2-Nonanone (FDB003308) - FooDB [foodb.ca]
• 2. digital.csic.es [digital.csic.es]
• 3. IFA - Proficiency testing: Volatile organic compounds with thermal desorption [dguv.de]

Assessing the Specificity of 2-Nonanone as a Disease Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for non-invasive, specific, and sensitive biomarkers is a cornerstone of modern diagnostic and therapeutic development. Among the myriad of candidates, volatile organic compounds (VOCs) have emerged as a promising class of biomarkers, detectable in breath, urine, and other biological matrices. This guide provides a comprehensive comparison of 2-Nonanone, a ketone-based VOC, and its specificity as a disease biomarker across a spectrum of pathologies, including inflammatory bowel disease, nonalcoholic fatty liver disease, celiac disease, and various cancers. Through a detailed analysis of its performance against established and alternative biomarkers, supported by experimental data and protocols, this guide aims to equip researchers with the critical information needed to evaluate the utility of 2-Nonanone in their respective fields.

2-Nonanone: A Multi-Disease Biomarker with Limited Specificity

2-Nonanone is a methyl ketone that has been identified as an altered VOC in several distinct diseases. Its presence in various biological samples, including breath, urine, and feces, makes it an attractive candidate for non-invasive diagnostics. However, its association with multiple unrelated conditions significantly limits its specificity as a standalone biomarker. The following sections delve into the specifics of 2-Nonanone's performance in different disease contexts and compare it with alternative biomarkers.

Inflammatory Bowel Disease (IBD): Crohn's Disease and Ulcerative Colitis

2-Nonanone has been reported as an upregulated VOC in patients with ulcerative colitis, suggesting its potential as a marker for gut inflammation[1]. However, its utility is challenged by a lack of specificity between Crohn's disease and ulcerative colitis, the two main forms of IBD.

Table 1: Comparison of 2-Nonanone with Alternative Biomarkers for Inflammatory Bowel Disease

Biomarker	Sample Type	Disease Association	Sensitivity	Specificity	Notes
2-Nonanone	Breath	Ulcerative Colitis	Data not available	Data not available	Upregulated in active disease, but quantitative data and diagnostic accuracy are not well-established[1].
Fecal Calprotectin	Stool	IBD (Crohn's & Ulcerative Colitis)	80-95%	70-90%	Widely used to detect intestinal inflammation and monitor disease activity.
C-Reactive Protein (CRP)	Blood	General Inflammation	49-91%	44-90%	Non-specific marker of inflammation, often elevated in IBD flare-ups.
Anti-Saccharomyces cerevisiae antibodies (ASCA)	Blood	Crohn's Disease	40-70%	85-95%	More specific for Crohn's disease, but not present in all patients.
Perinuclear anti-neutrophil cytoplasmic antibodies (pANCA)	Blood	Ulcerative Colitis	50-80%	80-95%	More specific for ulcerative colitis.

Nonalcoholic Fatty Liver Disease (NAFLD)

The association of 2-Nonanone with nonalcoholic fatty liver disease has been noted, likely stemming from altered lipid metabolism and oxidative stress. However, quantitative data on its performance as a diagnostic marker are scarce.

Table 2: Comparison of 2-Nonanone with Alternative Biomarkers for Nonalcoholic Fatty Liver Disease

Biomarker	Sample Type	Disease Association	Sensitivity	Specificity	Notes
2-Nonanone	Breath, Blood	NAFLD	Data not available	Data not available	Associated with NAFLD, but lacks robust quantitative validation[2].
Alanine Aminotransferase (ALT)	Blood	Liver Damage	44-77%	78-88%	Commonly used but lacks specificity for NAFLD and can be normal in some patients.
Aspartate Aminotransferase (AST)	Blood	Liver Damage	47-83%	79-91%	Often used in conjunction with ALT (AST/ALT ratio).
NAFLD Fibrosis Score (NFS)	Clinical & Lab Data	Advanced Fibrosis in NAFLD	66-90%	60-88%	A composite score using age, BMI, platelet count, albumin, and AST/ALT ratio.
Fibrosis-4 (FIB-4) Index	Clinical & Lab Data	Advanced Fibrosis in NAFLD	74-82%	73-80%	A score based on age, AST, ALT, and platelet count.

Celiac Disease

2-Nonanone has also been linked to celiac disease, an autoimmune disorder triggered by gluten ingestion[2]. The underlying mechanism is thought to be related to gut inflammation and malabsorption.

Table 3: Comparison of 2-Nonanone with Alternative Biomarkers for Celiac Disease

Biomarker	Sample Type	Disease Association	Sensitivity	Specificity	Notes
2-Nonanone	Urine	Celiac Disease	Data not available	Data not available	Association reported, but no clear quantitative data for diagnosis[2].
Anti-tissue Transglutaminase (tTG) IgA Antibodies	Blood	Celiac Disease	>95%	>95%	Highly sensitive and specific; the primary screening test for celiac disease.
Anti-endomysial (EMA) IgA Antibodies	Blood	Celiac Disease	>90%	~100%	Highly specific but less commonly used for initial screening due to higher cost and operator dependency.
Deamidated Gliadin Peptide (DGP) IgG/IgA Antibodies	Blood	Celiac Disease	80-95%	90-100%	Useful in patients with IgA deficiency and in young children.
Gluten Immunogenic Peptides (GIP)	Urine, Stool	Gluten Consumption	High	High	A direct measure of recent gluten intake, useful for monitoring dietary adherence.

Cancer (Lung, Colon, Bladder)

Several studies have identified 2-Nonanone as a potential biomarker for various cancers, often as part of a larger panel of VOCs. Its production is thought to be linked to increased oxidative stress and lipid peroxidation within cancer cells.

Table 4: Comparison of 2-Nonanone with Alternative Biomarkers for Various Cancers

Biomarker	Sample Type	Disease Association	Sensitivity of 2-Nonanone (or panel including it)	Specificity of 2-Nonanone (or panel including it)	Alternative Biomarkers (Sensitivity/Specificity)
2-Nonanone	Breath	Lung Cancer	89.8% (as part of a 4-carbonyl panel)[3]	81.3% (as part of a 4-carbonyl panel)[3]	CYFRA 21-1: 50-70%/85-95% CEA: 40-70%/80-90%
2-Nonanone	Fecal Headspace	Colon Cancer	Data not available	Data not available	Fecal Immunochemical Test (FIT): 79%/94% Stool DNA Test: 92%/87%
2-Nonanone	Urine	Bladder Cancer	70% (as part of a VOC panel)[4]	89% (as part of a VOC panel)[4]	NMP22: 47-83%/68-98% UroVysion FISH: 69-81%/81-96%

Experimental Protocols

Accurate and reproducible detection of 2-Nonanone is critical for its validation as a biomarker. The following are detailed methodologies for the analysis of 2-Nonanone in breath and urine samples.

Protocol 1: Analysis of 2-Nonanone in Exhaled Breath by Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

1. Breath Sample Collection:

• Patient Preparation: Patients should be in a rested state and have fasted for at least 4 hours. They should avoid smoking, chewing gum, and using mouthwash for at least 1 hour prior to collection.

• Environmental Control: Collect breath in a well-ventilated room with low background levels of VOCs. A background air sample should be collected concurrently.

• Collection Device: Use a commercially available breath sampler (e.g., ReCIVA®) to collect a standardized volume of end-tidal breath (approximately 1.25 L) onto a sorbent tube (e.g., Tenax TA/Carbograph 5TD)[5]. The use of a portable air supply (e.g., CASPER®) is recommended to minimize contamination from ambient air[5].

• Sample Storage: After collection, cap the sorbent tubes and store them at 4°C. Analyze samples within 48 hours.

2. Instrumental Analysis (TD-GC-MS):

• Thermal Desorption: Place the sorbent tube in an automated thermal desorber (e.g., Markes TD100-xr). The sample is desorbed at a specific temperature (e.g., 280°C for 10 minutes) and cryo-focused onto a cold trap (-10°C) to concentrate the analytes. The cold trap is then rapidly heated (e.g., to 300°C) to inject the VOCs into the GC column[6].

• Gas Chromatography (GC): Use a high-resolution gas chromatograph coupled to a mass spectrometer (e.g., Thermo Scientific Q Exactive GC Orbitrap MS).

  • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating a wide range of VOCs.

  • Oven Temperature Program: Start at 40°C (hold for 2 minutes), ramp to 250°C at 10°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/minute.

• Mass Spectrometry (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Data Acquisition: Full scan mode.

• Data Analysis: Identify 2-Nonanone by its retention time and mass spectrum, confirmed by comparison with a pure standard. Quantify by integrating the peak area of a characteristic ion (e.g., m/z 43 or 58) and comparing it to a calibration curve generated from standards. Normalize the results using an internal standard (e.g., deuterated toluene) added to the sorbent tube before analysis.

Protocol 2: Analysis of 2-Nonanone in Urine by Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS

1. Urine Sample Preparation:

• Collection: Collect a mid-stream urine sample in a sterile container.

• Storage: Freeze samples at -80°C immediately after collection until analysis.

• Preparation for Analysis: Thaw the urine sample at room temperature. Transfer a specific volume (e.g., 5 mL) into a 20 mL headspace vial. Add a saturated salt solution (e.g., 1.5 g NaCl) to increase the volatility of the analytes. Spike the sample with an internal standard (e.g., 2-nonanone-d3). Seal the vial with a PTFE/silicone septum.

• Incubation: Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) with agitation to allow the VOCs to partition into the headspace.

2. HS-SPME Extraction:

• Fiber Selection: Use a SPME fiber with a coating suitable for ketones (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS).

• Extraction: Expose the SPME fiber to the headspace of the incubated urine sample for a defined period (e.g., 30 minutes) to adsorb the VOCs.

3. Instrumental Analysis (GC-MS):

• Desorption: Insert the SPME fiber into the heated injection port of the GC (e.g., 250°C) for a specific time (e.g., 5 minutes) to desorb the analytes onto the GC column.

• Gas Chromatography (GC):

  • Column: A mid-polar column (e.g., DB-624, 30 m x 0.25 mm x 1.4 µm) is often used for urinary VOCs.

  • Oven Temperature Program: Start at 40°C (hold for 5 minutes), ramp to 240°C at 10°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/minute.

• Mass Spectrometry (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Data Acquisition: Full scan mode.

• Data Analysis: Identify and quantify 2-Nonanone as described in Protocol 1.

Signaling Pathways and Metabolic Origins of 2-Nonanone

The production of 2-Nonanone in various disease states is often linked to increased oxidative stress and subsequent lipid peroxidation. The following diagrams illustrate the general metabolic pathway for methyl ketone formation and a proposed workflow for biomarker discovery.

Figure 1: Simplified metabolic pathways leading to the formation of 2-Nonanone.

Figure 2: A typical workflow for the discovery and validation of a volatile biomarker like 2-Nonanone.

Conclusion

While 2-Nonanone has been identified as a potential biomarker across a range of diseases, its lack of specificity is a significant hurdle for its use as a standalone diagnostic tool. The evidence suggests that 2-Nonanone is more indicative of underlying metabolic stress, particularly oxidative stress and lipid peroxidation, which are common to many inflammatory and neoplastic conditions.

For researchers and drug development professionals, the value of 2-Nonanone may lie in its inclusion as part of a broader panel of VOCs. A multi-marker approach could potentially improve diagnostic accuracy and provide a more nuanced "breathprint" or "urinome" characteristic of a specific disease state. Further large-scale, standardized clinical studies are imperative to quantify the levels of 2-Nonanone in different diseases, establish definitive cutoff values, and rigorously assess its sensitivity and specificity in combination with other biomarkers. The detailed experimental protocols provided in this guide offer a foundation for such future validation studies, ensuring greater reproducibility and comparability of results across different research groups. Ultimately, while 2-Nonanone alone may not be the "magic bullet" for disease diagnosis, it remains a compound of interest in the expanding field of metabolomics and non-invasive diagnostics.

References

• 1. EXHALED BREATH ANALYSIS OF VOLATILE ORGANIC COMPOUNDS IS ASSOCIATED WITH LUMINAL DISEASE ACTIVITY IN PATIENTS WITH ULCERATIVE COLITIS - Digestive Disease Week [ddw.digitellinc.com]
• 2. Human Metabolome Database: Showing metabocard for 2-Nonanone (HMDB0031266) [hmdb.ca]
• 3. Noninvasive detection of lung cancer using exhaled breath - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. owlstonemedical.com [owlstonemedical.com]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Nonanone: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Proper Disposal of 2-Nonanone

2-Nonanone, a colorless liquid with a characteristic odor, requires careful handling and disposal due to its potential hazards. This guide provides detailed procedures for its safe disposal, ensuring the safety of laboratory personnel and environmental protection. Adherence to these protocols is crucial for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be aware of the hazards associated with 2-Nonanone. It is classified as a substance that causes skin and serious eye irritation and is harmful to aquatic life with long-lasting effects.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective gloves, and eye/face protection. In case of splashes, immediately rinse the affected area with plenty of water.

• Ventilation: Handle 2-Nonanone in a well-ventilated area to avoid inhalation of vapors.

• Spill Management: In the event of a spill, prevent it from entering drains or surface water. Absorb the spill with an inert material such as sand or earth and collect it in a suitable, closed container for disposal.

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety data for 2-Nonanone.

Property	Value
Flash Point	64 °C (147.2 °F) - closed cup
Boiling Point	192 °C at 743 mmHg
Melting Point	-21 °C
Density	0.82 g/mL at 25 °C
Water Solubility	0.37 g/L at 25 °C
Oral LD50 (Rat)	3200 mg/kg

Step-by-Step Disposal Protocol

The proper disposal of 2-Nonanone is a critical aspect of laboratory safety and environmental responsibility. The following procedure outlines the necessary steps for its safe and compliant disposal.

Experimental Workflow for 2-Nonanone Disposal

Caption: Workflow for the proper disposal of 2-Nonanone.

Detailed Disposal Steps:

• Waste Identification and Segregation:

  • Identify the waste as "2-Nonanone" or "Methyl heptyl ketone" waste.

  • This material should be disposed of as hazardous waste. Do not mix 2-Nonanone waste with other, non-hazardous waste streams.

• Container Management:

  • Use a dedicated, properly labeled, and leak-proof container for collecting 2-Nonanone waste.

  • The container must be clearly marked with "Hazardous Waste" and the name "2-Nonanone".

  • Keep the container securely closed when not in use.

• Accumulation and Storage:

  • Store the waste container in a designated and well-ventilated satellite accumulation area within the laboratory.

  • The storage area should be away from sources of ignition such as heat, sparks, and open flames, as 2-Nonanone is a combustible liquid.

• Final Disposal:

  • Dispose of the contents and the container in accordance with all applicable local, state, and federal regulations.

  • Engage a licensed professional waste disposal service to handle the final disposal of the 2-Nonanone waste.

  • Ensure that all required documentation for hazardous waste disposal is completed accurately.

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and environmentally responsible disposal of 2-Nonanone, thereby fostering a culture of safety and compliance within the laboratory.

Personal protective equipment for handling 2-Nonanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of 2-Nonanone, ensuring the safety of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are paramount to minimizing exposure risks associated with 2-Nonanone. Below is a summary of recommended PPE based on safety data sheets and chemical handling guidelines.

Glove Compatibility

Note: The following table provides qualitative recommendations. It is crucial to consult the glove manufacturer's specific chemical resistance guide and to inspect gloves for any signs of degradation before and during use. For prolonged or immersive contact, dedicated testing is advised.

Glove Material	Recommendation for Ketones	Notes
Butyl Rubber	Excellent	Recommended for handling ketones and esters. Offers superior resistance to gas and water vapor.[1][2]
Neoprene	Good	Provides good resistance to a range of chemicals, including some ketones.
Nitrile Rubber	Fair to Poor	Generally not recommended for prolonged contact with ketones.[1]
Natural Rubber (Latex)	Not Recommended	Poor resistance to ketones.
Polyvinyl Chloride (PVC)	Not Recommended	Poor resistance to ketones.

Eye and Face Protection

• Safety Glasses with Side Shields: Essential for all handling procedures to protect against splashes.

• Chemical Safety Goggles: Wear tightly fitting chemical safety goggles when there is a higher risk of splashing.[3]

• Face Shield: In addition to goggles, a face shield should be used when handling larger quantities or when there is a significant risk of splashing.

Skin and Body Protection

• Laboratory Coat: A standard lab coat is required for all procedures.

• Chemical-Resistant Apron: For handling larger volumes or in situations with a high splash potential, a chemical-resistant apron over the lab coat is recommended.

• Closed-Toe Shoes: Footwear that fully covers the feet is mandatory in any laboratory setting where chemicals are handled.

Respiratory Protection

• Engineering Controls: The primary method for controlling exposure to 2-Nonanone vapors is to work in a well-ventilated area, preferably within a chemical fume hood.[3]

• Respirator: If engineering controls are insufficient to maintain exposure below occupational exposure limits, or during emergency situations, a NIOSH-approved respirator with an organic vapor cartridge is necessary. For higher concentrations, a full-face respirator or a self-contained breathing apparatus (SCBA) may be required.[3][4]

Operational Plan for Handling 2-Nonanone

This step-by-step guide outlines the safe handling of 2-Nonanone from preparation to disposal.

Pre-Handling Preparation

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 2-Nonanone.

• Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

• Assemble all necessary PPE: Have all required gloves, eye protection, and protective clothing readily available and in good condition.

• Prepare Spill Kit: Ensure a spill kit appropriate for flammable liquids is accessible. This should include absorbent materials, such as vermiculite or sand, and a sealed container for waste.

Handling and Use

• Work in a Fume Hood: All transfers, weighing, and other manipulations of 2-Nonanone should be conducted within a certified chemical fume hood.

• Grounding: Use properly grounded equipment to prevent the buildup of static electricity, which can be an ignition source.

• Avoid Inhalation, Ingestion, and Skin Contact: Use appropriate PPE to prevent any direct contact with the chemical.

• Use Compatible Materials: Ensure all containers and equipment are made of materials compatible with 2-Nonanone.

Storage

• Store in a Cool, Dry, Well-Ventilated Area: Keep containers of 2-Nonanone in a designated flammable liquid storage cabinet.

• Keep Containers Tightly Closed: Prevent the escape of vapors by ensuring containers are securely sealed when not in use.

• Separate from Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.

Disposal Plan

Proper disposal of 2-Nonanone and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection

• Segregate Waste: Collect all 2-Nonanone waste, including unused product and contaminated materials (e.g., gloves, absorbent pads, and disposable labware), in a dedicated, properly labeled hazardous waste container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "2-Nonanone."

Disposal Procedure

• Follow Institutional Guidelines: Adhere to your institution's specific hazardous waste disposal procedures.

• Licensed Waste Disposal Vendor: Arrange for the collection and disposal of the hazardous waste through a licensed and reputable environmental services company.

• Do Not Dispose Down the Drain: 2-Nonanone is harmful to aquatic life and should never be disposed of in the sanitary sewer system.[5]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Spill Response

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Ventilate: If it is safe to do so, increase ventilation to the area.

• Control Ignition Sources: Eliminate all potential sources of ignition.

• Contain the Spill: Use absorbent materials from a spill kit to contain the spill. Do not use combustible materials like paper towels.

• Clean-up: Wearing appropriate PPE, collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with soap and water.

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 2-Nonanone in a laboratory setting.

Caption: A flowchart illustrating the procedural steps for the safe handling of 2-Nonanone.

References

• 1. Understanding the EU Chemical Permeation Standard: A Guide to Glove Protection [shieldscientific.com]
• 2. Chemical Resistant Gloves | Ansell USA [ansell.com]
• 3. cdn.mscdirect.com [cdn.mscdirect.com]
• 4. SHOWA chemical-resistant nitrile gloves, 13" length, unlined, 15-mil [veronasafety.com]
• 5. ehss.syr.edu [ehss.syr.edu]